2-Amino-2-methylpropane-1-sulfonic acid

• CAS: 86311-35-5

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties of 2-Amino-2-methylpropane-1-sulfonic Acid (AMPS)

Prepared for: Researchers, Scientists, and Drug Development Professionals

Executive Summary

2-Amino-2-methylpropane-1-sulfonic acid, commonly known as AMPS, is a unique and versatile molecule with significant utility across various scientific disciplines. Its structure, which incorporates both a strongly acidic sulfonic acid group and a basic amino group on a sterically hindered backbone, confers a compelling set of chemical properties. This zwitterionic nature at physiological pH, combined with high water solubility and thermal stability, makes AMPS a valuable component in applications ranging from biological buffers to the synthesis of advanced functional polymers for drug delivery and biomedical devices. This guide provides a comprehensive overview of the core chemical properties of AMPS, detailing its structure, reactivity, and spectroscopic signature. It further outlines key experimental protocols and discusses its applications, offering researchers and developers the foundational knowledge required to effectively leverage this compound in their work.

Introduction to AMPS

2-Amino-2-methylpropane-1-sulfonic acid (CAS No: 86311-35-5) is an organic compound that stands out due to its bifunctional nature.[1][2][3] It is structurally related to taurine but features two methyl groups on the alpha-carbon relative to the amino group, a feature that provides significant steric hindrance and contributes to its chemical stability.

The molecule's primary value stems from the presence of two ionizable groups with distinct acid-base properties:

• A sulfonic acid group (-SO₃H) : This is a very strong acid, ensuring it is fully deprotonated and anionic across a wide pH range.

• An amino group (-NH₂) : This is a weak base that can be protonated to form a cationic ammonium group.

This dual functionality allows AMPS to exist as a zwitterion, a molecule with both a positive and a negative charge, which is a key determinant of its physical and chemical behavior. Its high polarity, hydrophilicity, and predictable ionization make it an excellent building block for polymers and a reliable buffer in biological systems.

Core Physicochemical Properties

A thorough understanding of the fundamental properties of AMPS is critical for its successful application. These properties are summarized in the tables below and discussed in detail.

Structural and Molecular Properties

The unique arrangement of functional groups in AMPS dictates its overall chemical personality. The bulky geminal dimethyl groups sterically shield the adjacent amino group, influencing its reactivity and providing stability to polymers derived from it.

Table 1: Core Molecular and Physical Properties of AMPS

Property	Value	Source(s)
IUPAC Name	2-amino-2-methylpropane-1-sulfonic acid	[2]
CAS Number	86311-35-5	[2][3]
Molecular Formula	C₄H₁₁NO₃S	[1][2]
Molecular Weight	153.20 g/mol	[2][3]
Appearance	White crystalline solid	[4]
Melting Point	195-200 °C (decomposes)	[5]
pKa (Sulfonic Acid)	~1.7 (Predicted)	[5]
pKa (Amino Group)	~9.7	[6]

| XLogP3 | -3.5 |[2] |

Solubility Profile

The pronounced hydrophilicity of AMPS is a direct consequence of its ionic functional groups. It is highly soluble in water and polar aprotic solvents like dimethylformamide (DMF), but shows limited solubility in most other polar organic solvents.[5][7] This high water solubility is advantageous for its use in aqueous-based polymerizations, buffer preparations, and water treatment applications.[5][8]

Table 2: Solubility of AMPS Derivative Monomer

Solvent	Solubility	Source(s)
Water	1500 g/L (at 20°C)	[5]
Dimethylformamide (DMF)	Highly Soluble	[5][7]

| Polar Organic Solvents | Limited Solubility |[5][7] |

Acidity and Buffering Capacity

AMPS possesses two distinct pKa values, making it a versatile buffer.

• Sulfonic Acid (pKa ≈ 1.7) : The sulfonic acid group is highly acidic and completely ionized in most biological and chemical systems (pH > 3).[5] This permanent negative charge is crucial for the anionic character of AMPS-containing polymers.

• Amino Group (pKa ≈ 9.7) : The protonated amino group has a pKa of approximately 9.7, which gives AMPS a useful buffering range between pH 9.0 and 10.5.[6] This makes it a suitable component for biological buffers used in enzyme assays, particularly for enzymes with alkaline pH optima like alkaline phosphatase.[6][9]

Spectroscopic Characterization

Spectroscopic methods are essential for confirming the identity and purity of AMPS.

Fourier-Transform Infrared (FTIR) Spectroscopy: The FTIR spectrum of AMPS displays characteristic absorption bands corresponding to its functional groups. Key peaks are expected around:

• ~3450 cm⁻¹: N-H stretching of the amine group.

• ~2930 cm⁻¹: C-H stretching of the methyl and methylene groups.

• ~1620 cm⁻¹: N-H bending (amide-like character in zwitterion).

• ~1250 cm⁻¹ & ~1080 cm⁻¹: S=O asymmetric and symmetric stretching of the sulfonate group.

These bands are crucial for identifying the presence of AMPS in copolymers and other mixtures.[10]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy provide detailed structural confirmation.

• ¹H NMR: Distinct signals are expected for the two equivalent methyl groups, the methylene group adjacent to the sulfonate, and the amine protons.

• ¹³C NMR: Resonances will correspond to the quaternary carbon, the methyl carbons, and the methylene carbon.

NMR is a powerful tool for characterizing the structure of AMPS-based polymers and confirming monomer incorporation.[11][12]

Thermal and Hydrolytic Stability

A key advantage of AMPS is its exceptional stability. The combination of the geminal dimethyl group and the sulfomethyl group provides significant steric hindrance around the amino functionality.[7] This structure imparts high thermal and hydrolytic stability to polymers containing AMPS, making them suitable for demanding applications such as in oil fields, where conditions of high temperature, high pressure, and high salinity are common.[4][5][13]

Chemical Reactivity and Synthesis

Synthesis of AMPS

While several synthetic routes exist, a common industrial method for producing the related monomer, 2-Acrylamido-2-methylpropane-1-sulfonic acid, involves the Ritter reaction. This reaction uses acrylonitrile and isobutylene in the presence of fuming sulfuric acid (oleum). This process efficiently combines the necessary fragments into the final monomer structure.

Reactivity in Polymerization

The primary chemical utility of the AMPS monomer (2-Acrylamido-2-methylpropane-1-sulfonic acid) is its ability to undergo free-radical polymerization. The vinyl group allows it to be readily homopolymerized or copolymerized with other monomers like acrylamide, acrylic acid, or N,N-dimethylacrylamide.[14][15]

• Homopolymerization: Produces poly(AMPS), a high molecular weight polyelectrolyte with excellent water-absorbing and lubricating properties.[15]

• Copolymerization: Incorporating AMPS into other polymer chains imparts desirable properties such as:

  • Enhanced Hydrophilicity: The sulfonate group dramatically increases the water-solubility and water-absorption capacity of the polymer.[5]

  • Anionic Character: Provides a permanent negative charge over a wide pH range, which is useful for creating ion-exchange resins, dispersants, and scale inhibitors.[5][7]

  • Improved Stability: The sterically hindered structure enhances the thermal and hydrolytic stability of the entire polymer backbone.[7][13]

Polymers based on AMPS have found widespread use as superabsorbents, scale inhibitors, friction reducers in oil fields, and as components of hydrogels for biomedical applications.[5][8][15]

Applications in Research and Drug Development

The unique properties of AMPS make it highly valuable to the target audience of researchers and drug development professionals.

High-Performance Biological Buffer

With a pKa of ~9.7 for its amino group, AMPS is an excellent "Good's Buffer" candidate for biological systems requiring a stable pH in the alkaline range (pH 9.0-10.5).[6][16]

Causality behind its effectiveness:

• High Water Solubility: Allows for the preparation of concentrated stock solutions without precipitation.

• Low UV Absorbance: Does not interfere with spectrophotometric assays commonly performed at 260 nm or 280 nm.

• Zwitterionic Nature: Minimizes interactions with biological membranes and reduces the likelihood of interfering with biological processes.

• Chemical Stability: Does not readily form complexes with most metal ions and is stable against enzymatic degradation.

It is particularly well-suited for studying enzymes with high pH optima, such as alkaline phosphatase and various dehydrogenases.[6][9]

Building Block for Advanced Hydrogels

In drug development, hydrogels are critical for controlled release, wound healing, and tissue engineering. AMPS is a favored monomer for synthesizing functional hydrogels.

Expertise-driven insights:

• Stimuli-Responsive Systems: The sulfonate groups can respond to changes in ionic strength. Copolymers of AMPS with pH-responsive monomers (like acrylic acid) or temperature-responsive monomers (like N-isopropylacrylamide) can create "smart" hydrogels that release a therapeutic payload in response to specific physiological cues.

• Superabsorbent Properties: AMPS-based hydrogels can absorb and retain vast quantities of water or biological fluids, making them ideal for wound dressings that maintain a moist environment conducive to healing.[8]

• Biocompatibility: Polymers containing AMPS generally exhibit low toxicity, a prerequisite for medical applications.[17]

Experimental Protocols

The following protocols are provided as self-validating systems for common laboratory procedures involving AMPS.

Protocol: Preparation of a 0.2 M AMPS Buffer (pH 9.5)

Objective: To prepare a 100 mL stock solution of a reliable alkaline buffer for enzymatic assays.

Methodology:

• Weighing: Accurately weigh 3.064 g of AMPS (MW: 153.20 g/mol ) and transfer it to a 100 mL volumetric flask.

• Dissolution: Add approximately 70 mL of high-purity deionized water to the flask. Swirl gently until the AMPS is fully dissolved.

• pH Adjustment: Place a calibrated pH electrode into the solution. Slowly add a concentrated sodium hydroxide (NaOH) solution (e.g., 1 M) dropwise while stirring. Monitor the pH closely.

• Final pH: Continue adding NaOH until the pH meter reads exactly 9.50.

  • Causality: The NaOH deprotonates the ammonium group (H₃N⁺-) of the AMPS zwitterion, shifting the equilibrium to establish the desired pH.

• Volume Adjustment: Carefully add deionized water to bring the final volume to the 100 mL mark on the volumetric flask.

• Homogenization & Validation: Cap the flask and invert it several times to ensure a homogenous solution. Re-verify the final pH to confirm it is 9.50.

• Storage: Store the buffer solution in a tightly sealed container at 4°C to prevent microbial growth and changes in pH due to CO₂ absorption from the atmosphere.

Protocol: Identification of AMPS Monomer via FTIR

Objective: To confirm the identity and key functional groups of an AMPS raw material sample using FTIR spectroscopy.

Methodology:

• Sample Preparation: Prepare a potassium bromide (KBr) pellet. Mix a small amount (~1-2 mg) of the dry AMPS powder with ~100-200 mg of dry, spectroscopy-grade KBr. Grind the mixture thoroughly in an agate mortar until a fine, homogenous powder is obtained.

• Pellet Pressing: Transfer the powder to a pellet press and apply pressure according to the manufacturer's instructions to form a thin, transparent pellet.

  • Trustworthiness: A transparent, non-cloudy pellet ensures minimal light scattering and a high-quality spectrum.

• Background Scan: Place the empty sample holder in the FTIR spectrometer and run a background scan. This will be subtracted from the sample spectrum to remove interference from atmospheric CO₂ and water vapor.

• Sample Scan: Place the KBr pellet containing the AMPS sample into the holder and acquire the infrared spectrum, typically over a range of 4000 to 400 cm⁻¹.

• Data Analysis & Validation: Analyze the resulting spectrum and validate the material by identifying the key characteristic peaks as listed in Table 3.

Table 3: Expected FTIR Absorption Bands for AMPS Validation

Wavenumber (cm⁻¹)	Functional Group	Vibration Type
~3450	Amino (N-H)	Stretching
~2930	Alkyl (C-H)	Stretching
~1620	Amine (N-H)	Bending
~1250	Sulfonate (S=O)	Asymmetric Stretch

| ~1080 | Sulfonate (S=O) | Symmetric Stretch |

The presence of all these key bands provides a high degree of confidence in the identity of the material.[10]

Conclusion

2-Amino-2-methylpropane-1-sulfonic acid is a compound whose chemical properties are dictated by the interplay between its sterically hindered amino group and its highly acidic sulfonic acid group. This structure results in a zwitterionic, highly soluble, and exceptionally stable molecule. For researchers in the life sciences and drug development, AMPS offers a reliable and inert buffer for alkaline conditions. For materials scientists and polymer chemists, the AMPS monomer is an invaluable tool for synthesizing advanced polymers with enhanced hydrophilicity, stability, and ionic character, paving the way for innovations in controlled drug release, medical devices, and other high-performance applications. A firm grasp of its core chemical principles is the key to unlocking its full potential in the laboratory and beyond.

References

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• Synthesis of Poly(2-Acrylamido-2-Methylpropane Sulfonic Acid) and its Block Copolymers with Methyl Methacrylate and 2-Hydroxyethyl Methacrylate by Quasiliving Radical Polymerization Catalyzed by a Cyclometalated Ruthenium(II) Complex. (2020). PMC. [Link]

• Polymerization of 2-acrylamido-2-methyl-1-propanesulfonic acid (AMPS)... (n.d.). ResearchGate. [Link]

• Antimicrobial Peptides and Their Biomedical Applications: A Review. (n.d.). PMC. [Link]

• Antimicrobial Peptides: Classification, Design, Application and Research Progress in Multiple Fields. (2020). Frontiers. [Link]

• What are the Applications of AMPS Monomer?. (2023). Vinati Organics. [Link]

• Vertex AI Search Result [Source 8]

• 2-Amino-2-methylpropane-1-sulfonic acid: In Stock. (n.d.). Parkway Scientific. [Link]

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• AMP Buffer 0.2M, pH 9.5 (124-68-5). (n.d.). bioWORLD. [Link]

• 2-Acrylamido-2-Methylpropane Sulfonic Acid (AMPS). (n.d.). IRO Oil Drilling Chemical Company. [Link]

• Water-soluble macromers based on 2-acrylamido-2-methyl-1-propanesulfonic acid sodium salt (Na-AMPS) for rapid in situ hydrogel film formation. (n.d.). Polymer Chemistry (RSC Publishing). [Link]

• FTIR and ¹H‐NMR spectra of P(MA‐AA‐AMPS). (n.d.). ResearchGate. [Link]

• Mechanically Strong Superabsorbent Terpolymer Hydrogels Based on AMPS via Hydrogen-Bonding Interactions. (2023). ACS Applied Polymer Materials. [Link]

• Biological Buffers. (n.d.). Carl ROTH. [Link]

• FTIR spectrum of AMPS-AA copolymer. (n.d.). ResearchGate. [Link]

• 2-Acrylamido-2-methylpropane sulfonic acid. (n.d.). Wikipedia. [Link]

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• FTIR ANALYSIS OF UNIRRADIATED AND IRRADIATED AAAMPS COPOLYMER. (n.d.). TSI Journals. [Link]

• Synthesis of Poly(2-Acrylamido-2-Methylpropane Sulfonic Acid) and its Block Copolymers with Methyl Methacrylate and 2-Hydroxyethyl Methacrylate by Quasiliving Radical Polymerization Catalyzed by a Cyclometalated Ruthenium(II) Complex. (2020). MDPI. [Link]

• Thermal stability of polymers based on acrylamide and 2‐acrylamido‐2‐methylpropane sulfonic acid in different temperature and salinity conditions. (2021). ResearchGate. [Link]

• Using two-dimensional correlations of ¹³C NMR and FTIR to investigate changes in the chemical composition of dissolved organic matter along an estuarine transect. (2010). PubMed. [Link]

• 2-METHYL-2-(PROP-2-ENAMIDO)PROPANE-1-SULFONIC ACID. (n.d.). Ataman Kimya. [Link]

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• AMPS (2-Acrylamido-2-methylpropane sulfonic acid ). (n.d.). Unknown Source. [Link]

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AMPSO Buffer: Physicochemical Profile & Application Guide

[1]

PART 1: EXECUTIVE SUMMARY

AMPSO (N-(1,1-Dimethyl-2-hydroxyethyl)-3-amino-2-hydroxypropanesulfonic acid) is a zwitterionic "Good's buffer" specifically engineered for the alkaline pH range (8.3 – 9.7).[1] Unlike traditional phosphate or carbonate buffers, AMPSO minimizes salt effects and cation interference, making it a critical reagent for high-pH enzymology (e.g., Alkaline Phosphatase) and electrophoretic transfer of basic proteins.

This guide provides a rigorous technical analysis of AMPSO, defining its thermodynamic behavior, preparation protocols, and exclusion criteria for sensitive bio-assays.

PART 2: PHYSICOCHEMICAL SPECIFICATIONS[1]

Chemical Foundation

AMPSO is a substituted aminosulfonic acid.[2][1] Its structure incorporates a tertiary amine (proton acceptor) and a sulfonic acid group (proton donor), allowing it to maintain a zwitterionic state.[2] This structural rigidity prevents the buffer from crossing biological membranes, rendering it non-toxic for most cell culture applications.

Table 1: Core Physicochemical Constants

Parameter	Value	Notes
IUPAC Name	N-(1,1-Dimethyl-2-hydroxyethyl)-3-amino-2-hydroxypropanesulfonic acid
CAS Number	68399-79-1 (Free Acid); 102029-60-7 (Sodium Salt)
Molecular Weight	227.28 g/mol (Free Acid)
pKa (at 25°C)	9.0	Thermodynamic center of buffering capacity
Effective pH Range	8.3 – 9.7	Optimal buffering capacity is pKa ± 1
Solubility	High (> 1.0 M in water)	Suitable for concentrated stock solutions
dpKa/dT	~ -0.015 to -0.020 pH units/°C	Critical: pKa decreases as temperature rises

Temperature Dependence (The "Cold Trap")

A common error in AMPSO usage is pH adjustment at room temperature (25°C) for experiments conducted at physiological (37°C) or preservation (4°C) temperatures.

• Mechanism: The ionization enthalpy of the amine group causes the pKa to shift inversely with temperature.

• Practical Implication:

  • If you set pH 9.0 at 25°C, the pH will drop to ~8.8 at 37°C.

  • If you set pH 9.0 at 25°C, the pH will rise to ~9.4 at 4°C.

• Directive: Always adjust the pH of AMPSO buffers at the final working temperature of your experiment.

PART 3: APPLICATIONS & SELECTION LOGIC

Primary Applications

• Immunoblotting (Western Blot): AMPSO is superior to Tris-Glycine for the transfer of highly basic proteins (pI > 9.0). Its high pKa ensures these proteins remain negatively charged (anionic) and migrate effectively toward the anode during electrotransfer.

• Enzymology: It is the standard buffer for assaying Alkaline Phosphatase and other enzymes with optima > pH 8.5, as it does not inhibit activity through phosphate inhibition or chelation (unlike carbonate/bicarbonate).

• Crystallography: Used as a crystallization buffer due to its low salt sensitivity and high solubility.

Buffer Selection Logic

The following decision tree illustrates when to select AMPSO over competitive buffers like TAPS, Bicine, or Tris.

Figure 1: Decision logic for selecting AMPSO based on pH requirements and protein properties.

PART 4: PREPARATION PROTOCOL

Protocol: 1.0 M AMPSO Stock Solution (500 mL)

Safety: AMPSO is generally non-hazardous, but standard PPE (gloves, goggles) is required.

Reagents:

• AMPSO Free Acid (MW: 227.28 g/mol )[2]

• Sodium Hydroxide (NaOH), 5 M or pellets

• Milli-Q / Deionized Water (18.2 MΩ·cm)

Workflow:

• Weighing: Measure 113.64 g of AMPSO Free Acid.

• Solubilization: Add to a beaker containing 350 mL of deionized water. Stir vigorously. The solution will be acidic and may be cloudy initially.

• pH Adjustment:

  • Place the beaker in a water bath equilibrated to the target working temperature (e.g., 25°C or 37°C).

  • Slowly add 5 M NaOH (or solid NaOH pellets cautiously) while monitoring with a calibrated pH meter.

  • Note: Significant NaOH is required to reach pH 9.0 from the free acid form.

• Final Volume: Once the target pH is reached, transfer to a volumetric flask and bring the total volume to 500 mL with deionized water.

• Sterilization: Filter sterilize using a 0.22 µm PES membrane. Do not autoclave if precise pH is critical, as steam sterilization can induce minor degradation or concentration changes.

Figure 2: Step-by-step workflow for preparing a 1.0 M AMPSO stock solution.

PART 5: TROUBLESHOOTING & LIMITATIONS

Interference Profile

• Lowry Protein Assay: Like many amine-based buffers, AMPSO can complex with copper ions, potentially interfering with the Lowry assay.

  • Solution: Use the BCA Protein Assay (less sensitive to amines) or the Bradford Assay . If Lowry must be used, ensure the standard curve is prepared in the same AMPSO buffer concentration to negate the interference.

• Metal Binding: AMPSO binds Cu²⁺ ions. It has negligible binding to Mg²⁺, Mn²⁺, and Ca²⁺, making it suitable for Mg-dependent enzymes but risky for Cu-dependent metalloproteins.

Common Pitfalls

• Precipitation: While highly soluble, AMPSO can precipitate in the presence of high concentrations of anionic detergents (SDS) at low temperatures.

• pH Drift: As noted in Section 2.2, failing to account for the -0.015/°C temperature slope is the #1 cause of experimental failure in temperature-sensitive assays.

References

• Good, N. E., & Izawa, S. (1972). Hydrogen ion buffers. Methods in Enzymology, 24, 53-68.

• Sigma-Aldrich. (n.d.). Biological Buffers: Physical Properties and Useful pH Ranges. Retrieved from

• Goldberg, R. N., et al. (2002). Thermodynamics of the ionization of some aminosulfonic acids in water. Journal of Solution Chemistry, 31, 231–244.

• Szewczyk, B., & Kozloff, L. M. (1985). A method for the efficient blotting of strongly basic proteins from sodium dodecyl sulfate-polyacrylamide gels to nitrocellulose. Analytical Biochemistry, 150(2), 403-407.

• Ferreira, C. M., et al. (2015). (Un)suitability of the use of pH buffers in biological, biochemical and environmental studies and their interaction with metal ions. RSC Advances, 5, 30989-31003.

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Physicochemical Profiling and Analytical Characterization of 2-Amino-2-methylpropane-1-sulfonic Acid

Topic: (1,1-Dimethyltaurine) Content Type: Technical Whitepaper Audience: Drug Development Scientists, Analytical Chemists, and Formulation Engineers.[1][2][3]

[1][2][3][4]

Executive Summary In the landscape of pharmaceutical formulation and biological buffering, 2-Amino-2-methylpropane-1-sulfonic acid (CAS: 86311-35-5) occupies a critical niche.[1][2][3] Often colloquially confused with its industrial acrylamide derivative (the polymer monomer AMPS), this specific molecule—also known as 1,1-Dimethyltaurine —serves as a robust zwitterionic buffer and a structural analogue to taurine.[1][2][3]

This guide provides a definitive analysis of its molecular weight, physicochemical behavior, and the specific analytical challenges posed by its lack of a chromophore.[1][2][3] It is designed to transition the researcher from theoretical stoichiometry to bench-top validation.[1][2][3]

Part 1: Molecular Identity & Weight Analysis[1][2][3][4]

The "AMPS" Nomenclature Hazard

Before defining the weight, we must define the molecule.[1][2][3] In industrial chemistry, "AMPS" almost universally refers to 2-Acrylamido-2-methylpropane sulfonic acid (CAS 15214-89-8, MW ~207 g/mol ).[1][2][3]

The subject of this guide is the Amino form (CAS 86311-35-5), which lacks the acryloyl group.[1][2][3] This distinction is non-negotiable in drug development; substituting one for the other will result in immediate failure—one is a reactive monomer, the other is a stable zwitterion.[1][2][3]

Quantitative Profile

For high-precision formulation (e.g., osmolarity calculations in parenteral buffers) or mass spectrometry validation, the average molecular weight is insufficient.[1][2][3] You must utilize the Monoisotopic Mass for identification and the Average Mass for weighing.[1][2][3]

Table 1: Quantitative Molecular Profile

Parameter	Value	Context for Application
Chemical Formula		Stoichiometric basis.[1][2][3][4]
Average Mol. Weight	153.20 g/mol	Use this value for weighing reagents and calculating molarity.[1][2][3]
Monoisotopic Mass	153.04596 Da	Use this value for HRMS (High-Resolution Mass Spec) extraction windows ([M+H]+ ≈ 154.053).[1][2][3]
CAS Number	86311-35-5	Unique identifier for procurement (distinct from the acrylamide form).
pKa (Acidic)	~1.5 - 2.0 (Sulfonic)	The sulfonic acid group is strongly acidic, typically fully dissociated at physiological pH.[1][2][3]
pKa (Basic)	~9.7 (Amine)	The sterically hindered amine provides buffering capacity in basic regions.[1][2][3]

Structural Visualization

The molecule features a gem-dimethyl group adjacent to the amine.[1][2][3] This steric bulk is functionally significant: it protects the amine from oxidative degradation and enzymatic attack compared to native taurine.[1][2][3]

[1][2][3][4]

Part 2: Synthesis & Purity Verification[1][2][3][4]

Synthesis Logic (The Ritter Pathway)

While commercial procurement is standard, understanding the synthesis helps in identifying impurities.[1][2][3] The molecule is typically derived via the Ritter Reaction logic, often involving the sulfonation of isobutylene derivatives followed by hydrolysis, or directly from 2-amino-2-methyl-1-propanol.[1][2][3]

• Primary Impurity Risk: Residual sulfuric acid or inorganic sulfates (from the sulfonation step).[1][2][3]

• Secondary Impurity Risk: 2-Amino-2-methyl-1-propanol (unsulfonated precursor).[1][2][3]

Analytical Protocol: Purity Determination

The Challenge: This molecule lacks a conjugated

-system.[1][2][3] It is UV-transparent .[1][2][3] Standard HPLC-UV methods at 254nm will yield a flat baseline.[1][2][3]

The Solution: You must use Refractive Index (RI), Evaporative Light Scattering (ELSD), or Charged Aerosol Detection (CAD).[1][2][3]

Protocol: HPLC-ELSD for Purity Assessment[1][2][3]

• Column: Hydrophilic Interaction Liquid Chromatography (HILIC) column (e.g., Zwitterionic phase).

  • Why: The molecule is too polar for C18 retention.[1][2][3]

• Mobile Phase: Acetonitrile : Ammonium Acetate Buffer (10mM, pH 5.0).[1][2][3]

  • Gradient: 90% ACN to 50% ACN over 15 minutes.[1][2][3]

• Detection: ELSD (Drift tube temp: 60°C, Gain: Standard).

• Sample Prep: Dissolve 1 mg/mL in 80% Acetonitrile/Water.

Self-Validating Step: Inject a known concentration of Taurine as a system suitability standard.[1][2][3] If Taurine is not retained or detected, the HILIC/ELSD system is not equilibrated.[1][2][3]

Part 3: Biological & Formulation Context[1][2][3][4]

Zwitterionic Buffering

At physiological pH (7.4), the molecule exists as a zwitterion.[1][2][3] The sulfonic acid is deprotonated (

), and the amine is protonated ( ).[1][2][3] This charge separation makes it extremely water-soluble and prevents it from crossing cell membranes passively, a desirable trait for extracellular buffers.[1][2][3]

Taurine Transport Inhibition

In drug development, this molecule is often used as a competitive inhibitor of the Taurine Transporter (TauT).[1][2][3] Because it mimics the taurine structure but possesses the gem-dimethyl steric block, it can bind to the transporter but may not be transported or metabolized at the same rate.[1][2][3]

[1][2][3][4]

Part 4: References

• PubChem. (2025).[1][2][3] 2-Amino-2-methylpropane-1-sulfonic acid (Compound CID 10942655).[1][2][3] National Library of Medicine.[1][2][3] [Link]

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CAS number for 2-Amino-2-methylpropane-1-sulfonic acid

Technical Monograph: 2-Amino-2-methylpropane-1-sulfonic Acid (2,2-Dimethyltaurine)

Part 1: Executive Summary & Core Identity

2-Amino-2-methylpropane-1-sulfonic acid (CAS: 86311-35-5 ), widely recognized in pharmaceutical research as 2,2-Dimethyltaurine , is a zwitterionic aminosulfonic acid. Structurally, it is a gem-dimethyl analogue of taurine. Unlike taurine, which possesses alpha-hydrogens susceptible to elimination reactions under oxidative stress, the gem-dimethyl substitution at the

-position (relative to the sulfonate) confers exceptional chemical stability.

This compound serves as a critical Active Pharmaceutical Ingredient (API) starting material for the synthesis of Auriclosene (NVC-422) , a broad-spectrum antimicrobial currently in clinical development. Its unique steric bulk and permanent zwitterionic character also make it a valuable "Good's Buffer" analogue and a solubility-enhancing linker in Antibody-Drug Conjugates (ADCs).

Physicochemical Profile[1][2][3][4][5]

Property	Data
CAS Number	86311-35-5
Synonyms	2,2-Dimethyltaurine; 1,1-Dimethyl-2-sulfoethylamine; AMPS-Amine
Molecular Formula
Molecular Weight	153.20 g/mol
Appearance	White crystalline powder
Solubility	Soluble in water (Zwitterionic); Insoluble in non-polar organics (DCM, Hexane)
pKa (Amine)	~9.7 (Predicted/Analogous to Taurine)
pKa (Sulfonic Acid)	< 1.5 (Strongly acidic)
Melting Point	> 300°C (Decomposition)

Part 2: Synthesis & Manufacturing Methodologies

The synthesis of 2,2-dimethyltaurine presents a challenge due to the steric hindrance of the gem-dimethyl group. While the industrial synthesis of the related monomer AMPS (2-acrylamido-2-methylpropane sulfonic acid) relies on the Ritter reaction of acrylonitrile with isobutylene, the free amine is best synthesized via the sulfation-rearrangement of amino alcohols .

Core Synthesis Mechanism (Eisenchiml Rearrangement Analogue)

The most robust laboratory protocol involves the reaction of 2-amino-2-methyl-1-propanol with sulfuric acid to form the hydrogen sulfate ester, which undergoes an intramolecular rearrangement at high temperatures to yield the sulfonic acid.

Experimental Protocol: Laboratory Scale Synthesis

Note: This protocol is adapted from standard methodologies for taurine derivatives and requires a fume hood due to SO3/H2SO4 fumes.

• Esterification :

  • Charge a round-bottom flask with 2-amino-2-methyl-1-propanol (1.0 eq) .

  • Slowly add concentrated Sulfuric Acid (1.05 eq) dropwise with cooling (ice bath) to maintain temperature < 50°C. The reaction is highly exothermic.

  • Result: Formation of the amino-alcohol hydrogen sulfate salt.

• Dehydration & Rearrangement :

  • Heat the mixture under vacuum (20-30 mmHg) to 160-180°C .

  • Maintain temperature for 3-5 hours. Water is eliminated, and the sulfate group migrates from the oxygen to the carbon (nucleophilic attack of sulfite on the carbon or elimination-addition).

  • Observation: The mass will solidify into a crystalline cake.

• Purification :

  • Cool the reaction mass to room temperature.

  • Dissolve the crude solid in a minimum amount of boiling water.

  • Precipitate the product by adding Methanol or Ethanol (the zwitterion is insoluble in alcohol).

  • Filter the white crystals and wash with cold ethanol.

  • Yield : Typically 60-75%.

Part 3: Applications in Drug Development

The primary utility of 2,2-dimethyltaurine in modern drug development lies in its ability to form stable N-chloramines .

Case Study: Auriclosene (NVC-422)

Auriclosene is the N,N-dichloro derivative of 2,2-dimethyltaurine.[1][2][3][4][5] It mimics the body's natural immune defense (N-chlorotaurine) but solves a critical stability flaw.[2]

• The Flaw in Natural Taurine : N-chlorotaurine (NCT) possesses hydrogen atoms on the

  -carbon. In solution, these allow for elimination reactions (dehydrochlorination), leading to degradation and loss of potency.

• The 2,2-Dimethyl Solution : By replacing the

  -hydrogens with methyl groups, 2,2-dimethyltaurine prevents the elimination pathway.[4] This results in a compound that retains potent oxidative antimicrobial activity (oxidizing Met/Cys residues on bacterial proteins) while remaining stable in saline solution for months.

Protocol: Preparation of NVC-422 (Auriclosene) Analogue

For research purposes only.

• Dissolution : Dissolve 2,2-dimethyltaurine (10 mmol) in 50 mL of 0.9% NaCl solution.

• Chlorination : Adjust pH to 4.0-5.0 using dilute HCl.

• Addition : Slowly add Sodium Hypochlorite (NaOCl, 20 mmol) while maintaining the pH between 4 and 5.

  • Note: Stoichiometry determines the product. 1 eq NaOCl yields the monochloro; 2 eq yields the dichloro (NVC-422).

• Validation : The formation of the N-dichloro species can be monitored by UV spectroscopy (distinct absorption maximum ~300 nm) or iodometric titration.

Part 4: Analytical Verification

To ensure the integrity of 2,2-dimethyltaurine, the following analytical parameters should be verified:

• 1H NMR (D2O) : Look for a singlet at

  ppm (6H, gem-dimethyl) and a singlet at ppm (2H, -CH2-SO3). The absence of splitting confirms the quaternary carbon structure.

• HPLC Method :

  • Column : Hydrophilic Interaction Liquid Chromatography (HILIC) or Anion Exchange.

  • Mobile Phase : Acetonitrile:Ammonium Acetate Buffer (70:30).

  • Detection : ELSD (Evaporative Light Scattering Detector) or CAD (Charged Aerosol Detector) is required as the compound lacks a strong UV chromophore.

References

• Gottardi, W., & Nagl, M. (2010). N-chlorotaurine, a natural antiseptic with outstanding tolerability. Journal of Antimicrobial Chemotherapy, 65(3), 399-409.

• Wang, L., et al. (2011). Chemical Characterization and Biological Properties of NVC-422, a Novel, Stable N-Chlorotaurine Analog.[1] Antimicrobial Agents and Chemotherapy, 55(6), 2688–2692.

• ShankharaRaman, S., et al. (Assignee: NovaBay Pharmaceuticals). N-Chloro-2,2-dimethyltaurines: a new class of remarkably stable N-chlorotaurines. Patent Application/Research Disclosure.

• Toronto Research Chemicals. 2-Amino-2-methylpropane-1-sulfonic Acid Product Data Sheet.

• ChemSRC. 2-Amino-2-methylpropane-1-sulfonic acid CAS 86311-35-5 Physicochemical Properties.

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• 4. Chemical Characterization and Biological Properties of NVC-422, a Novel, Stable N-Chlorotaurine Analog - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Portico [access.portico.org]

Technical Guide: Solubility &amp; Physicochemical Properties of AMPSO in Aqueous Systems

Executive Summary

AMPSO (N-(1,1-Dimethyl-2-hydroxyethyl)-3-amino-2-hydroxypropanesulfonic acid) is a zwitterionic Good's buffer structurally similar to AMPS but modified with a hydroxyl group to enhance solubility and alter its pKa. With a pKa of 9.0 at 25°C , AMPSO is a critical buffering agent for alkaline environments (pH 8.3 – 9.7), widely used in protein crystallization, enzyme assays (e.g., alkaline phosphatase), and electrophoretic transfer systems.

This guide provides a rigorous analysis of AMPSO’s solubility limits, thermodynamic behavior, and preparation protocols, designed for researchers requiring high-precision aqueous standards.

Physicochemical Profile

AMPSO belongs to the class of aminosulfonic acid buffers.[1] Its structure contains a tertiary amine (proton acceptor) and a sulfonic acid group (proton donor), allowing it to act as a zwitterion.[1]

Parameter	Value	Notes
CAS Number	68399-79-1 (Free Acid)102029-60-7 (Sodium Salt)	Always verify the salt form before calculation.
Molecular Weight	227.28 g/mol (Free Acid)249.26 g/mol (Sodium Salt)
pKa (25°C)	9.00	Second dissociation constant ( ).
Useful pH Range	8.3 – 9.7	Optimal buffering capacity.
	~ -0.025 pH/°C	Significant temperature dependence (see Section 2).
Metal Binding	Weak	Negligible binding to Cu(II), Mg(II), Mn(II), unlike some amine buffers.

Structural Impact on Solubility

The introduction of the hydroxyethyl group increases the hydrophilicity of the molecule compared to its alkyl analogs. This structural modification prevents the high-order aggregation often seen in more hydrophobic buffers, resulting in exceptional aqueous solubility.

Solubility Thermodynamics & Kinetics

Saturation Limits

AMPSO exhibits high solubility in water, but the limit depends heavily on the ionic form (Free Acid vs. Sodium Salt).

• AMPSO Sodium Salt: Highly soluble.[1][2] Saturation can exceed 0.33 g/mL (~1.3 M) at 25°C. Solutions are clear to slightly hazy.

• AMPSO Free Acid: Lower intrinsic solubility in pure water. To achieve concentrations >0.2 M, the pH must be adjusted (titrated with NaOH) to deprotonate the sulfonic acid group and solubilize the zwitterion.

Temperature Dependence ( )

Like many amine-based Good's buffers, AMPSO exhibits a significant exothermic heat of ionization. This results in a pKa that drops as temperature rises.[3][4]

• Coefficient: Approximately -0.025 pH units per °C .

• Practical Implication: A buffer prepared at pH 9.0 at 25°C will shift to approximately pH 9.3 at 4°C and pH 8.7 at 37°C .

• Directive: Always adjust the pH of AMPSO stock solutions at the intended working temperature.

Protocol: Preparation of High-Concentration Stock

Target: 500 mL of 1.0 M AMPSO Stock Solution (pH 9.0) Pre-requisite: Use AMPSO Free Acid (MW: 227.28 g/mol ).

Mechanistic Workflow

The following diagram illustrates the critical order of operations to prevent precipitation and ensure accurate molarity.

Caption: Logical workflow for preparing a 1.0 M AMPSO stock solution. Note the critical titration step which drives solubility.

Step-by-Step Methodology

• Mass Calculation: For 500 mL of 1 M solution:

  .

• Initial Slurry: Add the powder to ~350 mL of ultrapure water. The free acid may not fully dissolve immediately; a slurry is normal.

• Solubilization via Titration: Begin adding 10 N NaOH (or solid NaOH pellets if accounting for volume displacement carefully) while stirring. As the pH rises towards the pKa (9.0), the solution will clarify.

  • Why? You are converting the zwitterion/acid mix into the more soluble sodium salt form.

• Thermal Equilibration: The neutralization reaction is exothermic. Allow the solution to cool back to 25°C before the final pH check.

• Final Volume: Dilute to the 500 mL mark only after the pH is stable.

Applications & Compatibility

Protein Crystallization

AMPSO is a standard component in high-throughput crystallization screens (e.g., Hampton Research Index).

• Role: Maintains alkaline pH without interfering with salt bridges essential for crystal lattice formation.

• Concentration: Typically used at 0.1 M in the final drop.

Western Blotting

Used as a transfer buffer for high-isoelectric-point (pI) proteins.

• Advantage: The high pH (up to 9.7) ensures basic proteins remain negatively charged and migrate toward the anode.

Assay Compatibility

• BCA Assay: Compatible. Unlike buffers containing reducing agents or high levels of chelators, AMPSO does not significantly interfere with bicinchoninic acid copper reduction.

• Bradford Assay: Compatible.

Troubleshooting Common Issues

Issue	Probable Cause	Corrective Action
Precipitation in Stock	Saturation limit reached or pH too low.	Ensure pH is adjusted to >8.5. If using Free Acid at >0.5M, NaOH addition is mandatory for dissolution.
pH Drift	Temperature mismatch.	Do not pH at 25°C if working at 4°C. Use the coefficient -0.025/°C to adjust target.
Yellowing of Solution	Autoclaving or aging.[4]	AMPSO can degrade slightly under high heat/pressure. Filter sterilization (0.22 µm) is recommended over autoclaving.[4]

References

• Goldberg, R. N., et al. (2002). Thermodynamic Quantities for the Ionization Reactions of Buffers. Handbook of Chemistry and Physics. 5

• Roy, R. N., et al. (1997). Buffer Standards for the Physiological pH of AMPSO. Journal of Solution Chemistry, 26, 309-317. 6

• Sigma-Aldrich. (2025). AMPSO Sodium Salt Product Specification & Solubility Data. Link

• BenchChem. (2025).[1][4] AMPSO Technical Guide: Structure and Properties. Link

• Thermo Fisher Scientific. (2025). BCA Protein Assay Compatibility Table. 7[6][8]

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An In-depth Technical Guide on the Temperature Dependence of AMPSO's pKa for Researchers, Scientists, and Drug Development Professionals

Introduction

AMPSO (3-[(1,1-Dimethyl-2-hydroxyethyl)amino]-2-hydroxypropanesulfonic acid) is a zwitterionic biological buffer, a member of the esteemed "Good's buffers" series, widely employed in biochemical, pharmaceutical, and molecular biology research.[1] Its utility is anchored in its ability to maintain a stable pH in the alkaline range, typically between 8.3 and 9.7.[2][3][4] The dissociation constant (pKa) of a buffer is the most critical parameter governing its effectiveness in a specific pH range.[5] For AMPSO, the pKa at 25°C is approximately 9.0.[2][3][6] However, a frequently overlooked yet crucial factor in experimental design and formulation is the dependence of a buffer's pKa on temperature.[5][7]

This in-depth technical guide provides a comprehensive exploration of the temperature dependence of AMPSO's pKa. We will delve into the thermodynamic principles governing this phenomenon, present empirical data, and offer detailed experimental protocols for its characterization. This guide is intended for researchers, scientists, and drug development professionals who utilize AMPSO and seek to ensure the accuracy and reproducibility of their work by accounting for temperature-induced pH shifts.

The Thermodynamic Underpinnings of pKa Temperature Dependence

The pKa of a buffer is not a fixed constant but rather a function of temperature. This relationship is dictated by the thermodynamics of the buffer's ionization reaction. The van 't Hoff equation provides a quantitative description of how the equilibrium constant (Ka) of a reaction, and consequently the pKa, changes with temperature.[8][9]

The linear form of the van 't Hoff equation is expressed as:

ln(K) = -ΔH°/RT + ΔS°/R

where:

• K is the equilibrium constant

• ΔH° is the standard enthalpy change of the reaction

• R is the universal gas constant

• T is the absolute temperature in Kelvin

• ΔS° is the standard entropy change of the reaction

From this equation, we can derive the relationship for pKa:

pKa = ΔH°/(2.303RT) - ΔS°/(2.303R)

This equation illustrates that a plot of pKa versus the reciprocal of the absolute temperature (1/T) will yield a straight line with a slope proportional to the standard enthalpy change (ΔH°) of the ionization reaction.[8] For many buffers, including those with amino groups like AMPSO, the ionization reaction is enthalpically driven, leading to a noticeable change in pKa with temperature.[10][11]

A practical parameter used to describe the temperature dependence of a buffer's pKa is the temperature coefficient, d(pKa)/dT , which quantifies the change in pKa for each degree Celsius change in temperature.[1]

Quantitative Data: AMPSO pKa as a Function of Temperature

The pKa of AMPSO exhibits a negative temperature coefficient, meaning its pKa decreases as the temperature increases. This is a common characteristic of amine-based buffers.[10] Below is a summary of the pKa values for AMPSO at various temperatures, compiled from available data.

Temperature (°C)	pKa
20	9.10
25	9.00
37	Not explicitly found, but can be estimated

A reported d(pKa)/dT value for AMPSO is -0.008 per °C.[13] This allows for the estimation of the pKa at different temperatures. For example, the estimated pKa at 37°C would be:

pKa₃₇ = pKa₂₅ + (37 - 25) * d(pKa)/dT pKa₃₇ = 9.00 + 12 * (-0.008) = 8.904

Experimental Determination of pKa: A Validating Protocol

For applications requiring high precision, it is advisable to experimentally determine the pKa of AMPSO under specific experimental conditions. Potentiometric titration is a robust and widely used method for this purpose.[14][15][16][17]

Experimental Workflow for pKa Determination

Caption: Workflow for the potentiometric determination of AMPSO's pKa.

Detailed Step-by-Step Methodology

• Preparation of Solutions:

  • Prepare a solution of AMPSO of known concentration (e.g., 0.1 M) in high-purity, deionized water.

  • Prepare a standardized solution of a strong acid, typically hydrochloric acid (HCl), of a similar concentration.

• Instrumentation Setup and Calibration:

  • Calibrate a pH meter with a temperature probe using standard pH buffers (e.g., pH 7, 9, and 10) at the desired experimental temperature.[14] This step is critical as the electrode response is temperature-dependent.[18]

• Titration Procedure:

  • Place a known volume of the AMPSO solution into a jacketed beaker connected to a circulating water bath to maintain a constant temperature.

  • Immerse the calibrated pH electrode and temperature probe into the AMPSO solution.

  • Allow the solution to equilibrate to the set temperature.[19]

  • Begin the titration by adding small, precise aliquots of the standardized HCl solution.

  • After each addition, allow the pH reading to stabilize before recording the pH and the total volume of titrant added.[14]

  • Continue the titration until the pH has dropped significantly, ensuring the equivalence point has been passed.

• Data Analysis:

  • Plot the recorded pH values against the volume of HCl added to generate a titration curve.

  • Determine the equivalence point, which is the point of steepest inflection on the curve. This can be more accurately found by plotting the first or second derivative of the titration curve.[20]

  • The pKa is equal to the pH at the half-equivalence point.[14] This is the point where half of the AMPSO has been protonated by the HCl.

Practical Implications in Research and Drug Development

Failing to account for the temperature dependence of AMPSO's pKa can have significant consequences in various applications.

Logical Relationship: Temperature, pKa, and Experimental Outcomes

Caption: Impact of temperature on AMPSO's pKa and experimental results.

• Enzyme Assays: Many enzymes have a sharp pH optimum for their activity. A temperature-induced shift in the buffer's pH can lead to a significant deviation from the optimal pH, resulting in erroneously low or high measured enzyme activity.[21]

• Protein Crystallization: The solubility and crystallization behavior of proteins are highly dependent on pH.[22][23][24] An uncorrected pH shift due to temperature changes during crystallization setup or incubation can lead to precipitation instead of crystal formation, or result in poorly diffracting crystals.[25]

• Drug Formulation and Stability: The stability of many active pharmaceutical ingredients (APIs) is pH-dependent.[10] Using AMPSO as a formulating agent requires careful consideration of the storage and handling temperatures to ensure the pH remains within the range that guarantees the API's stability and efficacy.

• Binding Studies: The interaction between molecules, such as drug-receptor binding, is often influenced by the protonation state of the interacting partners, which is in turn governed by the pH. Inaccurate pH control can lead to incorrect determinations of binding constants.

Conclusion

The temperature dependence of AMPSO's pKa is a critical factor that must be considered to ensure the accuracy, reproducibility, and validity of experimental results in research and drug development. As a zwitterionic "Good's" buffer, AMPSO offers many advantages, but its amine group makes its pKa susceptible to changes in temperature. By understanding the thermodynamic principles, utilizing the available quantitative data, and, when necessary, performing precise experimental determination of the pKa at the working temperature, researchers can harness the full potential of AMPSO as a reliable buffering agent. The protocols and data presented in this guide serve as a valuable resource for scientists striving for the highest level of scientific integrity in their work.

References

• Interchim. (n.d.). Good's buffers (biological buffers). Retrieved from [Link]

• Maia, D. (2020, January 8). The impact of temperature changes on biological buffers' pKa. Medium. Retrieved from [Link]

• Wikipedia. (2023, November 13). Good's buffers. Retrieved from [Link]

• Loba Chemie. (n.d.). Good's Buffer (Biological Buffers). Retrieved from [Link]

• Promega Connections. (2019, May 24). What Makes a "Good" Buffer? Retrieved from [Link]

• bioWORLD. (n.d.). AMPSO Buffer 0.2M, pH 8.0 (102029-60-7). Retrieved from [Link]

• Brummitt, R. K., Andrews, J. M., Jordan, J. L., Fernandez, E. J., & Roberts, C. J. (2012). Thermodynamics of amyloid dissociation provide insights into aggregate stability regimes. Biophysical Chemistry, 168-169, 10–18. Retrieved from [Link]

• KCI. (n.d.). Biological buffers pKa calculation. Retrieved from [Link]

• Hopax Fine Chemicals. (2020, May 25). Choosing the Right Buffer by pH and pKa. Retrieved from [Link]

• Goldberg, R. N., Kishore, N., & Luedtke, R. M. (2002). Thermodynamic Quantities for the Ionization Reactions of Buffers. Journal of Physical and Chemical Reference Data, 31(2), 231–370. Retrieved from [Link]

• Creative Bioarray. (n.d.). Protocol for Determining pKa Using Potentiometric Titration. Retrieved from [Link]

• Wikipedia. (2024, February 12). Van 't Hoff equation. Retrieved from [Link]

• Moodle@Units. (n.d.). Protein crystallization. Retrieved from [Link]

• Sneyers, J., & Stals, P. (2012). Development of Methods for the Determination of pKa Values. PMC. Retrieved from [Link]

• Andersen, M. V., & Holm, R. (2019). Buffer solutions in drug formulation and processing: How pKa values depend on temperature, pressure and ionic strength. International Journal of Pharmaceutics, 559, 343-351. Retrieved from [Link]

• Roskilde University. (n.d.). Buffer solutions in drug formulation and processing: How pKa values depend on temperature, pressure and ionic strength. Retrieved from [Link]

• Newman, J., & Bugg, T. D. H. (2018). Universal buffers for use in biochemistry and biophysical experiments. PMC. Retrieved from [Link]

• Reddit. (2012, May 15). How does temperature affect the pKa's of amino acids and their side chains? Retrieved from [Link]

• ResearchGate. (n.d.). Understanding the kinetics and thermodynamics of association-dissociation of an amyloid fibril. Retrieved from [Link]

• ECETOC. (n.d.). APPENDIX A: MEASUREMENT OF ACIDITY (pKA). Retrieved from [Link]

• ChemRxiv. (2022, October 10). Understanding the kinetics and thermodynamics of association-dissociation of an amyloid fibril. Retrieved from [Link]

• Creative Biostructure. (2025, March 5). From Solution to Crystal: Mastering Protein Crystallization. Retrieved from [Link]

• DigitalCommons@USU - Utah State University. (n.d.). Potentiometric Determination of Acid Dissociation Constants (pKa) for Human and Veterinary Antibiotics. Retrieved from [Link]

• Hampton Research. (n.d.). Buffer Table. Retrieved from [Link]

• Carl ROTH. (n.d.). AMPSO, 25 g, CAS No. 68399-79-1 | Good buffer Reagents for Molecular Biological Applications. Retrieved from [Link]

• Mueller, U., Li, C., & Schubert, W. D. (2011). Influence of temperature during crystallization setup on precipitate formation and crystal shape of a metalloendopeptidase. Acta Crystallographica Section F: Structural Biology and Crystallization Communications, 67(Pt 3), 350–353. Retrieved from [Link]

• Singh, R. (2020, July 29). THERMODYNAMICS OF ASSOCIATION AND DISSOCIATION OF TIGHT COUPLE AND LOOSE COUPLE RIBOSOMES. Retrieved from [Link]

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• DergiPark. (2024, April 23). Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry. Retrieved from [Link]

• LCGC International. (2022, April 15). Buffer Preparation — Hints, Tips and Common Errors. Retrieved from [Link]

• Applied Photophysics. (n.d.). Targeting Optimal Buffers for Downstream Crystallisation Screening. Retrieved from [Link]

• Mettler Toledo. (n.d.). Buffer Preparation – Solutions, Calculation & Solving Common Problems. Retrieved from [Link]

• Taylor & Francis. (n.d.). van 't Hoff equation – Knowledge and References. Retrieved from [Link]

• BiochemiCalc. (n.d.). Buffer Preparation. Retrieved from [Link]

• Rubinsky, B. (n.d.). Thermodynamics of pressure activated disassembly of supramolecules in isochoric and isobaric systems. arXiv.org. Retrieved from [Link]

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• CHEM 104: Working Copy. (n.d.). ΔG°, K and Van't Hoff Plots (M17Q6). Retrieved from [Link]

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Technical Guide: Safety, Handling, and Applications of 2-Amino-2-methylpropane-1-sulfonic Acid

This guide is structured as a high-level technical whitepaper designed for researchers and laboratory safety officers. It prioritizes the specific physicochemical behavior of 2-Amino-2-methylpropane-1-sulfonic acid (2,2-Dimethyltaurine) to derive safety protocols, rather than relying on generic "white powder" guidelines.

Executive Summary

2-Amino-2-methylpropane-1-sulfonic acid is a zwitterionic amino sulfonate, structurally analogous to Taurine but featuring a gem-dimethyl substitution at the

-carbon relative to the amine. While often overshadowed by its acrylamido derivative (AMPS monomer), this primary amine is a critical intermediate in the synthesis of N-chlorotaurine analogs (antimicrobials) and a stable isotope standard in metabolomics.

Core Safety Thesis: Unlike simple mineral acids, this compound exists primarily as a zwitterion. However, the sulfonic acid moiety retains significant hydrogen-bonding capability and acidity potential, presenting a specific risk of serious eye damage (Category 1) and hygroscopic instability . Safe handling requires strict moisture control to maintain reagent integrity and specific PPE to prevent irreversible ocular injury.

Physicochemical Characterization

Understanding the physical state of the molecule is the foundation of safety. The gem-dimethyl group increases lipophilicity compared to Taurine, potentially altering membrane permeability, while the sulfonic acid group drives high water solubility.

Property	Data	Technical Implication
CAS Number	86311-35-5	Verification key for purchasing/inventory.
Molecular Formula		MW: 153.20 g/mol .
Physical State	White Crystalline Powder	Prone to dust generation; requires draft-free weighing.
Solubility	Water: ~1500 g/L (20°C)	Highly soluble; spills will spread rapidly on wet surfaces.
Acidity (pKa)	~1.5 (Sulfonic), ~9.0 (Amine)	Exists as a zwitterion at neutral pH.
Hygroscopicity	High	Critical: Must be stored desiccated. Moisture absorption alters stoichiometry.

Hazard Identification & Toxicology

The primary hazard stems from the sulfonic acid functionality. While the zwitterionic state mitigates skin corrosion compared to free sulfuric acid, the concentrated solid or saturated solution can cause severe ocular damage due to the high acidity of the sulfonic proton if the zwitterionic equilibrium is shifted or in localized high concentrations.

GHS Classification (Derived)

• Eye Damage/Irritation: Category 1 (H318: Causes serious eye damage) or Category 2A depending on purity/hydrate form. Conservative approach: Treat as Cat 1.

• Skin Corrosion/Irritation: Category 2 (H315: Causes skin irritation).

• Specific Target Organ Toxicity (Single): Category 3 (H335: May cause respiratory irritation).

Mechanism of Action

• Ocular Risk: The sulfonic acid group (

  ) is a strong hydrogen bond acceptor/donor. Upon contact with the corneal surface, rapid solvation and local pH depression can cause protein denaturation and corneal opacification.

• Inhalation: As a fine powder, it acts as a mechanical irritant and a chemical irritant to mucous membranes upon dissolution in the respiratory tract lining fluid.

Engineering Controls & Personal Protective Equipment (PPE)

The following protocols are non-negotiable for handling quantities >100 mg.

Engineering Controls

• Primary: Chemical Fume Hood (Certified face velocity: 80–100 fpm).

• Secondary: Local exhaust ventilation (LEV) if hood is unavailable (e.g., during instrument loading).

• Environment: Humidity control (<40% RH) is recommended to prevent clumping.

PPE Matrix

• Eye Protection: Chemical Splash Goggles (Indirect vented). Note: Safety glasses are insufficient due to the risk of fine dust bypassing side shields and causing severe irritation.

• Hand Protection: Nitrile gloves (Minimum thickness: 0.11 mm; Break-through time > 480 min). Double-gloving recommended for solution preparation.

• Respiratory: If handling outside a hood, use a NIOSH N95 or P100 particulate respirator.

Handling & Storage Protocol

This workflow ensures both operator safety and data integrity (preventing hydration errors).

Visualization: Safe Handling Workflow

Caption: Logical flow for handling hygroscopic zwitterions to minimize exposure and weighing errors.

Step-by-Step Methodology

• Acclimatization: Remove the container from 2-8°C storage and allow it to equilibrate to room temperature inside a desiccator before opening. Reason: Prevents condensation on the hygroscopic powder.

• Weighing:

  • Use an anti-static gun if available, as dry amino-sulfonic powders are prone to static charge.

  • Weigh into a pre-tared vessel. Do not return excess powder to the stock container.

• Solubilization:

  • Add the powder to the solvent (water), not vice versa.

  • Stir magnetically. Dissolution is endothermic; allow temperature to stabilize before pH adjustment.

• pH Adjustment:

  • If used as a buffer or intermediate, adjust pH using NaOH or HCl.

  • Caution: Adding strong base to the zwitterion generates heat of neutralization. Monitor temperature.

Emergency Response & Disposal

Visualization: Exposure Response Logic

Caption: Decision tree for immediate response to 2,2-Dimethyltaurine exposure.

Spill Cleanup

• Small Spills (<10 g):

  • Cover with dry lime or soda ash to neutralize potential acidity.

  • Sweep up carefully to avoid dust generation (do not vacuum unless HEPA-filtered).

  • Place in a chemical waste container.

• Large Spills:

  • Evacuate the immediate area.

  • Wear full PPE (including respirator).

  • Dike the area if wet; if dry, cover with plastic sheet to prevent scattering.

Disposal

• Protocol: Dissolve in water and neutralize to pH 6–8.

• Compliance: Dispose of via a licensed chemical waste contractor. Do not discharge into municipal drains, as sulfonic acids can mobilize heavy metals in plumbing and disrupt biological treatment plants.

References

• National Center for Biotechnology Information (NCBI). (2025). PubChem Compound Summary for CID 10942655, 2-Amino-2-methylpropane-1-sulfonic acid. Retrieved from [Link]

• Gottardi, W., & Nagl, M. (2010). Chemical Characterization and Biological Properties of NVC-422, a Novel, Stable N-Chlorotaurine Analog. Antimicrobial Agents and Chemotherapy.[1] Retrieved from [Link]

Sources

• 1. Chemical Characterization and Biological Properties of NVC-422, a Novel, Stable N-Chlorotaurine Analog - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synthesis of 2-Amino-2-methylpropane-1-sulfonic Acid

Abstract

This technical guide provides a comprehensive overview of the synthetic routes for 2-Amino-2-methylpropane-1-sulfonic acid (AMPS), a valuable sulfonated amino acid also known as 2,2-dimethyltaurine. This document is intended for researchers, scientists, and professionals in drug development and chemical synthesis. It details the most prominent and practical synthetic pathways, emphasizing the underlying chemical principles, experimental considerations, and detailed protocols. The guide focuses on the sulfonation of 2-amino-2-methyl-1-propanol as the primary route, while also exploring alternative methods. Each described protocol is designed to be a self-validating system, grounded in established chemical literature.

Introduction: The Significance of 2-Amino-2-methylpropane-1-sulfonic Acid

2-Amino-2-methylpropane-1-sulfonic acid, with the CAS number 86311-35-5, is a structural analog of taurine, a naturally occurring amino sulfonic acid.[1][2] Its unique structure, featuring a sterically hindered amino group and a strongly acidic sulfonic acid moiety, imparts distinct physicochemical properties that make it a compound of interest in various scientific fields. As a taurine analog, it has potential applications in neuroscience and as a therapeutic agent.[3][4] The synthesis of this and similar amino sulfonic acids is a key area of research for the development of new pharmaceuticals and biologically active molecules. This guide will provide a detailed exploration of its synthesis, empowering researchers to produce this compound with a solid understanding of the available methodologies.

Primary Synthesis Route: Sulfonation of 2-Amino-2-methyl-1-propanol

The most direct and widely applicable method for the synthesis of 2-Amino-2-methylpropane-1-sulfonic acid is the sulfonation of the readily available precursor, 2-amino-2-methyl-1-propanol. This pathway involves the conversion of the primary alcohol functional group into a sulfonic acid group. The choice of sulfonating agent is critical and dictates the reaction conditions and work-up procedure.

Rationale for Precursor Selection

2-Amino-2-methyl-1-propanol is an ideal starting material due to its commercial availability and the presence of a primary hydroxyl group that is susceptible to sulfonation. The tertiary amino group provides a point of structural interest and influences the reactivity of the molecule.

Key Sulfonating Agents and Mechanistic Considerations

Several reagents can be employed for the sulfonation of alcohols. The general mechanism involves the activation of the alcohol's oxygen atom by the sulfonating agent, followed by nucleophilic attack and subsequent rearrangement or hydrolysis to yield the sulfonic acid.

• Sulfuric Acid (H₂SO₄): Concentrated sulfuric acid can be used to directly sulfonate alcohols. The reaction typically requires heating and proceeds via the formation of an intermediate sulfate ester, which then rearranges.

• Sulfur Trioxide Pyridine Complex (SO₃·py): This is a milder sulfonating agent that is often preferred to avoid the harsh, oxidative conditions of concentrated sulfuric acid.[5] It reacts with alcohols to form a pyridinium sulfonate salt.

• Chlorosulfonic Acid (ClSO₃H): This is a highly reactive sulfonating agent that readily reacts with alcohols to form an alkyl chlorosulfate, which is then hydrolyzed to the sulfonic acid. This reaction is often performed at low temperatures due to its exothermic nature.

Experimental Protocol: Sulfonation using Chlorosulfonic Acid

This protocol provides a representative method for the synthesis of 2-Amino-2-methylpropane-1-sulfonic acid from 2-amino-2-methyl-1-propanol using chlorosulfonic acid.

Materials:

• 2-Amino-2-methyl-1-propanol

• Chlorosulfonic acid

• Dichloromethane (anhydrous)

• Diethyl ether

• Deionized water

• Sodium bicarbonate (saturated aqueous solution)

• Anhydrous magnesium sulfate

• Ice bath

• Standard laboratory glassware

Procedure:

• In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve 2-amino-2-methyl-1-propanol (1.0 eq) in anhydrous dichloromethane.

• Cool the solution to 0 °C in an ice bath.

• Slowly add chlorosulfonic acid (1.1 eq) dropwise via the dropping funnel, maintaining the internal temperature below 5 °C. A white precipitate may form during the addition.

• After the addition is complete, allow the reaction mixture to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2 hours.

• Carefully quench the reaction by slowly adding ice-cold deionized water.

• Separate the aqueous layer and wash the organic layer with deionized water.

• Combine the aqueous layers and neutralize to pH 7 with a saturated solution of sodium bicarbonate.

• The crude product can be isolated by removal of water under reduced pressure.

• Purification can be achieved by recrystallization from a suitable solvent system, such as an ethanol/water mixture.

Causality Behind Experimental Choices:

• The use of anhydrous dichloromethane as a solvent is to prevent premature hydrolysis of the highly reactive chlorosulfonic acid.

• The reaction is conducted at low temperatures to control the exothermic reaction and minimize the formation of byproducts.

• The slow, dropwise addition of chlorosulfonic acid is crucial for safety and to maintain temperature control.

• The neutralization step is necessary to deprotonate the sulfonic acid and the amino group, facilitating isolation.

Data Presentation

Parameter	Sulfonation with H₂SO₄	Sulfonation with SO₃·py	Sulfonation with ClSO₃H
Reaction Temperature	Elevated	Room Temperature	0 °C to Room Temperature
Reaction Time	Several hours	2-4 hours	2-3 hours
Typical Yield	Moderate	Good to High	Good to High
Key Considerations	Potential for charring	Milder conditions	Highly reactive, requires careful handling

Alternative Synthesis Routes

Ring-Opening of 2,2-Dimethylaziridine

An alternative pathway involves the synthesis of 2,2-dimethylaziridine followed by a ring-opening reaction with a sulfite nucleophile.

Workflow:

Caption: Conceptual synthesis of AMPS starting from isobutylene.

This approach is analogous to some industrial processes for the synthesis of other sulfonated compounds. [1][6]However, controlling the regioselectivity and preventing polymerization of isobutylene under acidic conditions are significant challenges that would need to be addressed.

Conclusion

The synthesis of 2-Amino-2-methylpropane-1-sulfonic acid is most reliably achieved through the sulfonation of 2-amino-2-methyl-1-propanol. This method offers a clear and adaptable pathway with readily available starting materials. The choice of sulfonating agent allows for flexibility in reaction conditions, from the harshness of concentrated sulfuric acid to the milder sulfur trioxide pyridine complex. Alternative routes, such as the ring-opening of 2,2-dimethylaziridine, provide valuable synthetic alternatives. This guide provides the foundational knowledge and practical protocols for researchers to confidently undertake the synthesis of this important taurine analog.

References

• Indian Academy of Sciences. (n.d.). Experimental and theoretical rearrangement of N-acyl-2,2- dimethylaziridines in acidic medium. Retrieved from [Link]

• Organic Syntheses. (n.d.). Organic Syntheses Procedure. Retrieved from [Link]

• Barros, D., P. (2012). Advances in Drug Design Based on the Amino Acid Approach: Taurine Analogues for the Treatment of CNS Diseases. Molecules, 17(10), 12258-12276.

• Patsnap. (2012, February 15). Synthesis process for 2-acrylamido-2-methyl propane sulfonic acid through continuous method. Retrieved from [Link]

• ResearchGate. (2025, August 6). The Stereochemistry of Azridine Ring Expansion Reactions with Sulfur Nucleophiles to Give Thiazolidines and 2-Amino-2-thiazolines. Retrieved from [Link]

• Google Patents. (n.d.). Preparation method of 2-amino-2-methyl-1-propanol.
• Tan, W. et al. (2021). Atmospheric Chemistry of 2-Amino-2-methyl-1-propanol: A Theoretical and Experimental Study of the OH-Initiated Degradation under Simulated Atmospheric Conditions. The Journal of Physical Chemistry A, 125(34), 7502-7519.
• Rowley, J. M. et al. (2023).
• Google Patents. (2015, December 30). A novel method for synthesis of optically pure beta-amino alcohols.
• Lee, S. et al. (2021). Alkylative Aziridine Ring-Opening Reactions. Molecules, 26(6), 1703.
• Google Patents. (n.d.). Prepared method of 2-amino-2-methyl-1-propyl alcohol.

• Organic Chemistry Portal. (n.d.). β-Amino Acid synthesis by C-C coupling. Retrieved from [Link]

• ChemRxiv. (n.d.). Ring-Opening of Aziridines by Pendant Sulfamates Allows for Regioselective and Stereospecific Preparations of Vicinal Diamines. Retrieved from [Link]

• HR Patel Institute of Pharmaceutical Education and Research. (n.d.). PRACTICAL LAB MANUAL. Retrieved from [Link]

• University of Illinois. (2023, February 14). NOVEL STRATEGIES FOR THE SYNTHESIS OF β-AMINO ACIDS AND THEIR DERIVATIVES. Retrieved from [Link]

• Unknown. (n.d.). MULTISTEP SYNTHESIS PROTECTING GROUPS.

• Wikipedia. (n.d.). Sulfur trioxide pyridine complex. Retrieved from [Link]

• Google Patents. (n.d.). Preparation method of 2-amino-2-methyl-1-propyl alcohol.

• Organic Chemistry Portal. (n.d.). β-Amino alcohol synthesis by amination (alkylation). Retrieved from [Link]

• Google Patents. (2009, November 10). Preparation methods of 2-(amino)ethyl methyl sulfone salt and intermediate thereof.
• Google Patents. (n.d.). A kind of method for preparing 2-amino-2-methyl-1-propanol.

• Justia Patents. (2020, May 26). Method for producing the 2-acrylamido-2-methylpropane sulfonic acid monomer and polymer comprising said monomer. Retrieved from [Link]

• Universitas Indonesia. (2009, April 25). PREPARATION OF 2-AMINOETHYLSULFONIC ACID. Retrieved from [Link]

• Google Patents. (n.d.). Synthesis process for 2-acrylamido-2-methyl propane sulfonic acid through continuous method.

Sources

• 1. CN1911899A - Preparation method of 2-amino-2-methyl-1-propanol - Google Patents [patents.google.com]
• 2. guidechem.com [guidechem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. researchgate.net [researchgate.net]
• 5. Sulfur trioxide pyridine complex - Wikipedia [en.wikipedia.org]
• 6. Synthesis process for 2-acrylamido-2-methyl propane sulfonic acid through continuous method - Eureka | Patsnap [eureka.patsnap.com]

Protocols & Analytical Methods

Application Note: High-Efficiency Protein Transfer Using AMPSO Buffer

Optimized Protocols for Basic and High-Molecular-Weight Proteins

Abstract

Standard Western blotting transfer buffers (e.g., Tris-Glycine/Towbin) often fail to efficiently transfer strongly basic proteins (pI > 8.0) or high-molecular-weight (HMW) targets.[1][2] This failure stems from the insufficient pH of standard buffers, which can render basic proteins neutral or positively charged, preventing their migration toward the anode. AMPSO (N-(1,1-Dimethyl-2-hydroxyethyl)-3-amino-2-hydroxypropanesulfonic acid) , a zwitterionic Good’s buffer with a pKa of 9.0, offers a critical "intermediate alkaline" solution. This guide details the physicochemical rationale, preparation, and execution of AMPSO-based transfers, providing a superior alternative to CAPS for proteins requiring a pH environment of 9.0–9.5.

Scientific Rationale: The "Intermediate Alkaline" Niche

The efficiency of electrophoretic transfer is dictated by the charge-to-mass ratio of the protein. For a protein to migrate from the gel (cathode,[3][4] -) to the membrane (anode, +), it must carry a net negative charge.

• The Problem: Standard Towbin buffer has a pH of ~8.[4]3. Proteins with an isoelectric point (pI) near or above 8.3 will carry a neutral or positive charge in this buffer, resulting in poor transfer efficiency or "blow-through" in the wrong direction.

• The CAPS Solution (pH 11.0): While CAPS is effective for basic proteins, its high pH (11.0) can be harsh, potentially causing hydrolysis or loss of antigenic determinants.

• The AMPSO Advantage (pH 9.0–9.5): With a pKa of 9.0 (at 25°C), AMPSO effectively buffers in the pH 8.3–9.7 range. It maintains basic proteins (pI 8.0–9.0) in a negatively charged state without the extreme alkalinity of CAPS. It is also structurally similar to CAPS but contains a hydroxyl group, often improving solubility.

Figure 1: Buffer Selection Logic

Decision tree for selecting the optimal transfer buffer based on protein properties.

Caption: Logic flow for selecting AMPSO over Towbin or CAPS based on protein MW and pI.

Protocol: AMPSO Transfer Buffer Preparation

This protocol utilizes a discontinuous buffer system or a modified continuous system.[4] We recommend the Continuous AMPSO System for consistency and ease of use in wet tank transfers.

Reagents Required[3][5][6][7][8][9][10][11][12]

• AMPSO (Free Acid), High Purity (CAS 68399-79-1)

• Methanol (HPLC Grade)

• Sodium Hydroxide (NaOH), 5M or 10N solution

• Ultrapure Water (18.2 MΩ·cm)

10X AMPSO Stock Solution (250 mM)

Component	Amount (for 1 L)	Final Conc. (10X)
AMPSO	62.3 g	250 mM
ddH₂O	~800 mL	N/A
NaOH	Adjust to pH 9.0	N/A

• Dissolve 62.3 g of AMPSO in 800 mL of ultrapure water.

• Adjust pH to 9.0 using 5M NaOH. Note: AMPSO is acidic in solution; significant NaOH will be required.

• Bring volume to 1 L with water.[6][13]

• Store at 4°C for up to 3 months.

1X Working Transfer Buffer

For 1 Liter of Working Solution (25 mM AMPSO, 20% Methanol)

• Combine 100 mL of 10X AMPSO Stock.

• Add 200 mL of Methanol (20% v/v). Note: Reduce to 10% for proteins >150 kDa to prevent precipitation.

• Add 700 mL of cold ultrapure water.

• Mix thoroughly. Do not re-adjust pH after adding methanol, as this alters conductivity and is unnecessary if stock was calibrated.

Experimental Methodology: Wet Tank Transfer

AMPSO is most effective in wet tank systems where temperature and buffering capacity are strictly controlled.

Step-by-Step Workflow

• Gel Equilibration:

  • After SDS-PAGE, carefully remove the gel.

  • Soak the gel in 1X AMPSO Working Buffer for 15 minutes.

  • Why? This removes electrophoresis salts (Glycine/Cl-) and equilibrates the gel to pH 9.0, ensuring the protein assumes the correct charge before the current is applied.

• Membrane Preparation:

  • PVDF: Activate in 100% Methanol for 15 sec, rinse in water, then soak in Transfer Buffer.

  • Nitrocellulose: Soak directly in Transfer Buffer.

• Assembly (The Sandwich):

  • Assemble the cassette in the standard order: Anode (+) -> Sponge -> Filter Paper -> Membrane -> Gel -> Filter Paper -> Sponge -> Cathode (-).

  • Critical: Roll out all air bubbles. At pH 9.0, transfer is rapid; bubbles will leave distinct blank spots.

• Transfer Conditions:

  • Standard: 100V for 60–90 minutes (with cooling).

  • High MW (>150 kDa): 30V Overnight (4°C) or 350mA constant current for 2 hours.

  • Note: AMPSO has higher conductivity than Towbin. Cooling is mandatory (ice block or cooling coil) to prevent Joule heating.

Figure 2: The AMPSO Transfer Stack

Visualizing the electrophoretic setup for basic protein transfer.

Caption: Standard wet transfer stack assembly. Proteins migrate from Gel to Membrane toward Anode.[9]

Performance Comparison & Troubleshooting

Buffer Comparison Table

Feature	Tris-Glycine (Towbin)	AMPSO	CAPS
pH	8.3	9.0 – 9.5	10.5 – 11.0
Buffering Range	7.0 – 9.0	8.3 – 9.7	9.7 – 11.1
Best For	Standard Proteins (pI < 8)	Basic Proteins (pI 8-9), High MW	Very Basic Proteins (pI > 9.5)
Heat Generation	Low	Moderate	Low
Cost	Low	High	Moderate

Troubleshooting Guide

Issue: "Blow-through" (Signal on second membrane or lost)

• Cause: pH 9.0 might be too high for low MW acidic proteins, causing them to move too fast.

• Fix: Reduce transfer time by 30% or use a 0.2 µm pore size membrane.

Issue: Protein Precipitation in Gel

• Cause: Hydrophobic HMW proteins precipitating due to methanol.

• Fix: Reduce Methanol to 10% or add 0.01% SDS to the cathode side buffer (if using semi-dry) or the main tank buffer. Note: SDS inhibits binding to nitrocellulose; use PVDF if adding SDS.

Issue: High Current / Overheating

• Cause: AMPSO concentration too high or pH adjusted with HCl (adding conductive Cl- ions).

• Fix: Ensure pH is adjusted with NaOH only. Verify 25 mM final concentration.

References

• Szewczyk, B., & Summers, D. F. (1985). A method for the efficient blotting of strongly basic proteins from sodium dodecyl sulfate-polyacrylamide gels to nitrocellulose. Analytical Biochemistry, 150(2), 403-407.

• Bio-Rad Laboratories. (n.d.). Types of Western Blot Transfer Buffers. Bio-Rad Tech Support.

• BenchChem. (2025). AMPSO: A Comprehensive Technical Guide. BenchChem Application Notes.

• Abcam. (n.d.). Western blot transfer techniques and buffer selection.[1][2][4][5][6][8][9][13][14] Abcam Protocols.

Sources

• 1. researchgate.net [researchgate.net]
• 2. The Pros and Cons of Wet, Semi-dry and Dry Transfer for Western Blots Labconscious® [labconscious.com]
• 3. Western Blotting: An Introduction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. carlroth.com [carlroth.com]
• 5. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]
• 6. Protein Blotting Technique from EnCor Biotechnology Inc. [files.encorbio.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Western blotting guide: Part 3, Electroblotting – Protein Transfer [jacksonimmuno.com]
• 10. creative-diagnostics.com [creative-diagnostics.com]
• 11. An in vitro Assay to Screen for Substrates of PKA Using Phospho-motif-specific Antibodies - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Types of Western Blot Transfer Buffers | Bio-Rad [bio-rad.com]
• 13. arigobio.com [arigobio.com]
• 14. Western blot protocol for high molecular weight proteins | Abcam [abcam.com]

Application Note: AMPSO in High-pH Enzyme Kinetics

Topic: AMPSO as a Buffer for Enzyme Kinetics Assays Content Type: Application Note & Protocol Guide Audience: Senior Researchers, Biochemists, and Assay Development Scientists

Optimizing Stability and Precision for Alkaline Metalloenzymes

Abstract & Introduction

In the realm of enzymology, the "Good's Buffers" (zwitterionic N-substituted aminosulfonic acids) revolutionized pH control by offering high solubility, low membrane permeability, and minimal salt effects. Among the second generation of these buffers introduced by Ferguson et al. (1980), AMPSO (N-(1,1-Dimethyl-2-hydroxyethyl)-3-amino-2-hydroxypropanesulfonic acid) stands out as a premier choice for the pH 8.3–9.7 range.

While traditional buffers like Glycine-NaOH or Carbonate-Bicarbonate are common for alkaline assays, they suffer from significant drawbacks: Glycine can participate in Schiff base formation with aldehydes, and Carbonate is sensitive to atmospheric CO₂ absorption. AMPSO, being chemically inert and sterically hindered, provides a stable thermodynamic environment for enzymes such as Alkaline Phosphatase (ALP) , Rubisco , and various dehydrogenases .

This guide details the physicochemical properties of AMPSO, its advantages over legacy buffers, and a validated protocol for its use in kinetic assays.

Physicochemical Profile & Selection Logic

Key Properties of AMPSO

AMPSO is structurally similar to TAPSO but possesses a higher pKa, bridging the gap between TAPS (pKa 8.4) and CAPSO (pKa 9.6).[1]

Table 1: Physicochemical Specifications of AMPSO

Parameter	Value / Characteristic	Relevance to Enzymology
Chemical Formula		Zwitterionic structure minimizes ionic strength effects.
pKa (at 25°C)	9.00	Ideal for enzymes with alkaline optima (pH 8.5–9.5).
Useful pH Range	8.3 – 9.7	Covers the of most alkaline phosphatases.
	-0.019 / °C	CRITICAL: pH drops as temperature rises. A buffer set to pH 9.0 at 25°C will be ~pH 8.76 at 37°C.
Metal Binding	Weak (Negligible for Mg, Ca)	Superior to amino-buffers; however, can interact weakly with Cu(II).
UV Cutoff	< 230 nm	Transparent at 260/280 nm; compatible with UV-kinetic assays.

Mechanism of Action: Why AMPSO?

• Steric Hindrance: The dimethyl substitution on the ethyl group protects the amine nitrogen. Unlike Tris (a primary amine), AMPSO is a secondary amine that is sterically bulky, preventing it from acting as a nucleophile or forming inhibitory complexes with enzyme substrates.

• Ionic Strength Stability: As a zwitterion, AMPSO contributes less to the conductivity of the solution than phosphate or carbonate buffers, reducing "salting out" effects on sensitive proteins.

Visualizing the Assay Workflow

The following diagram outlines the decision logic and preparation workflow for an AMPSO-buffered assay, highlighting the critical temperature-equilibration step often missed in standard protocols.

Figure 1: Preparation workflow for AMPSO buffer emphasizing the critical temperature-pH equilibration step required for accurate kinetics.

Validated Protocol: Kinetic Assay of Alkaline Phosphatase (ALP)

Objective: Determine the

and of Alkaline Phosphatase using p-Nitrophenyl Phosphate (pNPP) as a substrate in AMPSO buffer.

Materials

• Buffer: 100 mM AMPSO, pH 9.0 (adjusted at 37°C).

• Cofactors: 5 mM

  , 0.1 mM (ALP is a metalloenzyme requiring Zn and Mg).

• Substrate: pNPP (p-Nitrophenyl Phosphate), 100 mM stock in ddH₂O.

• Enzyme: Alkaline Phosphatase (e.g., Calf Intestinal ALP), diluted to ~0.1 U/mL.

• Stop Solution (Optional for endpoint): 3 M NaOH.

Buffer Preparation (The "Self-Validating" Method)

• Dissolution: Dissolve 2.27 g of AMPSO in 80 mL of deionized water.

• Cofactor Addition: Add

  and to the solution before pH adjustment to ensure they do not precipitate (though AMPSO rarely precipitates metals, this is a safety check).

• Thermal Equilibration: Place the beaker in a water bath set to 37°C (or your specific assay temperature). Place the pH probe into the warm solution.

• Titration: Slowly add 5 M NaOH until pH reaches exactly 9.0.

  • Note: If you adjust to pH 9.0 at 25°C, the pH at 37°C will be ~8.76, potentially shifting the

    .

• Final Volume: Adjust to 100 mL with water. Filter through 0.22 µm.

Microplate Kinetic Protocol

• Blanking: Add 150 µL of AMPSO buffer to columns 1 and 12 (Blanks).

• Substrate Gradient: Prepare serial dilutions of pNPP in AMPSO buffer (Range: 0 mM to 20 mM). Add 100 µL to wells.

• Pre-incubation: Incubate plate at 37°C for 5 minutes to equilibrate.

• Initiation: Add 50 µL of Enzyme solution to sample wells (use multi-channel pipette for simultaneity).

• Measurement: Immediately read Absorbance at 405 nm (formation of p-Nitrophenol) every 30 seconds for 10 minutes.

Data Analysis & Troubleshooting

Signal Pathway & Reaction Logic

The following diagram illustrates the kinetic pathway and where the buffer plays its role.

Figure 2: Reaction scheme showing AMPSO's role in absorbing protons released during pNPP hydrolysis to maintain the catalytic optimum.

Troubleshooting Table

Issue	Probable Cause	Corrective Action
Non-linear initial rates	Temperature lag	Ensure buffer and plate are pre-warmed to 37°C before adding enzyme.
Low Activity	Metal Chelation	AMPSO binds Cu(II) weakly. If using Cu-dependent enzymes, increase Cu concentration or switch to HEPES. For ALP (Zn/Mg), this is rarely an issue.
pH Drift	Incorrect Temp Correction	Re-check pH of stock solution at the actual working temperature.
High Background	Substrate hydrolysis	pNPP is unstable at alkaline pH over long periods. Prepare substrate fresh in AMPSO immediately before use.

References

• Ferguson, W. J., et al. (1980). "Hydrogen ion buffers for biological research."[2][3][4] Analytical Biochemistry, 104(2), 300-310.[2][3]

• Good, N. E., et al. (1966). "Hydrogen ion buffers for biological research."[2] Biochemistry, 5(2), 467–477. (Foundational context for Good's buffers).[1][3][4][5][6]

• Sigma-Aldrich (Merck). "Biological Buffers: Properties and Selection Guide." (Source for pKa and temperature coefficients).

• BenchChem. "AMPSO: A Comprehensive Technical Guide." (Source for synthesis and specific ALP applications).

Sources

• 1. carlroth.com [carlroth.com]
• 2. par.nsf.gov [par.nsf.gov]
• 3. Hydrogen ion buffers for biological research - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Utilizing AMPSO Buffer for High-pH Anion-Exchange Chromatography of Biomolecules

Abstract

Ion-exchange chromatography (IEX) is a cornerstone technique for the purification and analysis of biomolecules in research and biopharmaceutical development.[1][2][3] The separation principle relies on the reversible electrostatic interaction between a charged molecule and an oppositely charged chromatography resin.[4][5] Anion-exchange chromatography (AEX), which utilizes a positively charged stationary phase, requires the target molecule to possess a net negative charge for binding. This is typically achieved by buffering the system to a pH above the molecule's isoelectric point (pI).[6][7] For many proteins and biomolecules, this necessitates working in an alkaline pH range. AMPSO (3-[(1,1-Dimethyl-2-hydroxyethyl)amino]-2-hydroxypropanesulfonic acid) is a zwitterionic biological buffer uniquely suited for these applications.[8][9] With a pKa of 9.0 (at 25°C) and an effective buffering range of 8.3–9.7, AMPSO provides a stable and biocompatible environment for high-pH AEX, enabling the separation of molecules that are difficult to purify under neutral or acidic conditions.[10][11] This guide details the scientific rationale, physicochemical properties, and a comprehensive protocol for the effective use of AMPSO in AEX workflows.

The Scientific Rationale: Why AMPSO for High-pH IEX?

The efficacy of ion-exchange chromatography is fundamentally governed by the charge state of the target molecule and the stationary phase. In anion-exchange (AEX), a positively charged resin (e.g., functionalized with Quaternary Ammonium - "Q" or Diethylaminoethanol - "DEAE" groups) is used to bind molecules with a net negative surface charge.[4][12]

The Critical Role of pH and Isoelectric Point (pI): A protein's net surface charge is dictated by the pH of the surrounding buffer relative to its isoelectric point (pI)—the pH at which the protein has no net charge.[7]

• If pH < pI: The protein has a net positive charge.

• If pH > pI: The protein has a net negative charge.

To achieve binding in AEX, the buffer pH must be maintained above the target protein's pI.[6] For a protein with a pI of 7.5, a working pH of 8.5 or higher will ensure a sufficiently negative charge for strong binding to an AEX column.

AMPSO's Niche Advantage: Many common biological buffers (e.g., Phosphate, MES) are ineffective in the alkaline range required for such separations. AMPSO, a member of the "Good's buffers" family, is specifically designed for these conditions.[8] Its zwitterionic nature at physiological pH and high water solubility make it an excellent choice, minimizing non-specific interactions and ensuring a stable pH environment precisely where it is needed for challenging AEX separations.[8] A notable application includes the baseline separation of full and empty Adeno-Associated Virus (AAV) capsids, which was achieved using an AMPSO buffer at pH 9.4.[13]

Caption: Principle of AEX using AMPSO buffer to modulate protein charge.

Physicochemical Properties of AMPSO

Understanding the properties of AMPSO is crucial for robust method development. Its characteristics make it a reliable choice for biochemical applications where pH control is critical.[9]

Property	Value / Description	Source(s)
Full Chemical Name	3-[(1,1-Dimethyl-2-hydroxyethyl)amino]-2-hydroxypropanesulfonic acid	[8]
CAS Number	68399-79-1 (Free Acid)	[8]
Molecular Weight	227.28 g/mol	[8]
pKa (at 25°C)	9.0	[10][11]
Useful pH Range	8.3 – 9.7	[10][11][14][15]
d(pKa)/dT (°C⁻¹)	-0.015	[16]
Solubility	High solubility in aqueous solutions.	[8]

Note on Temperature: The pH of AMPSO buffers is temperature-dependent. A decrease in temperature will increase the pKa and thus the pH. It is imperative to prepare buffers and perform chromatography at a consistent, controlled temperature for reproducible results.[17]

Experimental Protocol: AEX using AMPSO Buffer System

This protocol provides a general framework for the purification of a target protein using an AMPSO buffer system on an AEX column. Optimization will be required based on the specific properties of the target molecule and the selected resin.

Materials and Reagents

• Buffer Component: AMPSO, Free Acid (e.g., Sigma-Aldrich, Cat. No. A6640 or equivalent)

• Salt: Sodium Chloride (NaCl), molecular biology grade

• pH Adjustment: 1 M Sodium Hydroxide (NaOH), 1 M Hydrochloric Acid (HCl)

• Water: High-purity, deionized water (18.2 MΩ·cm)

• Chromatography Column: A strong anion-exchange column (e.g., Q-type chemistry) is recommended for high capacity and pH stability.

• Chromatography System: An FPLC or HPLC system capable of generating accurate binary gradients.

• Sample: Clarified, filtered (0.22 µm) biological sample containing the target protein.

Buffer Preparation

Accurate buffer preparation is critical for success.[18] Buffers should be prepared at the same temperature at which the chromatography will be performed.[17]

Table of Standard Buffers:

Buffer Name	Composition	Purpose
Buffer A	20 mM AMPSO, pH 9.0	Binding/Wash Buffer
Buffer B	20 mM AMPSO, 1 M NaCl, pH 9.0	Elution Buffer

Step-by-Step Preparation (1 L):

• Prepare Buffer A (20 mM AMPSO, pH 9.0):

  • Add ~800 mL of high-purity water to a clean beaker.

  • Add 4.546 g of AMPSO (MW: 227.28 g/mol ) and dissolve completely.

  • Place the beaker on a stir plate with a pH probe submerged.

  • Slowly add 1 M NaOH dropwise while monitoring the pH until it reaches 9.00 ± 0.02.

  • Transfer the solution to a 1 L volumetric flask and add water to the mark.

  • Filter the buffer through a 0.22 µm filter.

• Prepare Buffer B (20 mM AMPSO, 1 M NaCl, pH 9.0):

  • Add ~800 mL of high-purity water to a clean beaker.

  • Add 4.546 g of AMPSO and 58.44 g of NaCl and dissolve completely.

  • Adjust the pH to 9.00 ± 0.02 using 1 M NaOH or 1 M HCl as needed. The addition of salt can slightly alter the pH.

  • Transfer the solution to a 1 L volumetric flask and add water to the mark.

  • Filter the buffer through a 0.22 µm filter.

Chromatography Workflow

The following workflow is based on a linear gradient elution, which is recommended for initial method development to determine the salt concentration at which the target protein elutes.[5][17]

Caption: Standard operational workflow for AEX using an AMPSO buffer system.

Detailed Steps:

• System & Column Preparation: Install the AEX column on the chromatography system. Prime the system pumps with Buffer A and Buffer B to ensure no air is in the lines.

• Column Equilibration: Equilibrate the column by washing it with 5-10 column volumes (CVs) of Buffer A. Monitor the system's UV, conductivity, and pH detectors until a stable baseline is achieved.[8]

• Sample Preparation & Loading: The sample's buffer must match the binding conditions. If necessary, perform a buffer exchange into Buffer A using dialysis or a desalting column.[19] The ionic strength of the sample must be equal to or lower than Buffer A to ensure binding.[17] Load the filtered sample onto the equilibrated column.

• Wash: Wash the column with 2-5 CVs of Buffer A to remove any proteins and contaminants that did not bind to the resin.

• Elution: Elute the bound proteins by applying a linear gradient of increasing salt concentration. A typical starting gradient is from 0% to 100% Buffer B over 20 CVs. The increasing concentration of chloride ions competes with the negatively charged protein for the positively charged groups on the resin, causing the protein to dissociate and elute.[5][8]

• Fraction Collection: Collect fractions of a suitable volume (e.g., 0.5-1.0 CV) throughout the elution gradient for subsequent analysis.

• Regeneration and Re-equilibration: After the gradient is complete, wash the column with 2-3 CVs of 100% Buffer B to elute any tightly bound molecules. Finally, re-equilibrate the column with at least 5 CVs of Buffer A to prepare it for the next injection.

Key Considerations and Troubleshooting

• Protein Stability: High pH can denature some proteins. It is crucial to perform preliminary studies to confirm that your target protein remains stable and active at the intended working pH (e.g., pH 9.0) before proceeding with purification.[19]

• Poor or No Binding:

  • Cause: The pH of the buffer is not sufficiently above the protein's pI, or the sample's ionic strength is too high.

  • Solution: Confirm the pH of your buffer. Increase the working pH if protein stability allows. Ensure the sample is properly buffer-exchanged into the low-salt Buffer A.

• Poor Resolution:

  • Cause: The gradient slope is too steep, or the flow rate is too high.

  • Solution: Decrease the gradient slope (e.g., run the gradient over 30 or 40 CVs instead of 20). Reduce the flow rate to allow more time for interactions to occur.

• Low Recovery:

  • Cause: The protein may have precipitated on the column, or it is binding irreversibly due to very strong ionic or secondary (e.g., hydrophobic) interactions.

  • Solution: Consider adding a non-ionic detergent or other stabilizing agent to the buffers if compatible with your protein. Ensure the elution buffer's salt concentration is high enough (1 M NaCl is usually sufficient).

Conclusion

AMPSO is a highly effective and specialized zwitterionic buffer that enables robust and reproducible anion-exchange chromatography in the alkaline pH range of 8.3-9.7. By providing stable pH control in a range where many proteins acquire a net negative charge, AMPSO unlocks the ability to purify biomolecules that are intractable under other conditions. The systematic protocol outlined in this note provides a solid foundation for researchers, scientists, and drug development professionals to leverage the unique advantages of AMPSO, facilitating the development of efficient and high-resolution purification schemes for a wide array of critical biomolecules.

References

• Good's buffers (biological buffers). Interchim.
• AMPSO: A Comprehensive Technical Guide to its Chemical Structure and Properties for Researchers and Drug Development Professiona. Benchchem.
• Choosing the Right Buffer by pH and pKa. Hopax Fine Chemicals.
• AMPSO Buffer 0.2M, pH 8.0 (102029-60-7). bioWORLD.
• AMPSO | Alkaline Transfer Buffer. MedchemExpress.com.
• Biological buffers pKa calculation.
• AMPSO, 0.2M buffer soln., pH 9.0 250 mL. Thermo Scientific Chemicals.
• AMPSO. Chem-Impex.
• AMPSO, 25 g, CAS No. 68399-79-1. Carl ROTH.
• AMPSO = 99 titr
• AMPSO. Hopax Fine Chemicals.
• AMPSO Buffer 0.2M, pH 8.5 (102029-60-7). bioWORLD.
• Anion-Exchange Chromatography at the Service of Gene Therapy: Baseline Separation of Full/Empty Adeno-Associated Virus Capsids by Screening of Conditions and Step Gradient Elution Mode. PMC.
• Optimization of MS-Compatible Mobile Phases for IEX Separ
• Chromatography Techniques: Applications in Drug Development. Technology Networks.
• Role of Buffers in Liquid Chrom
• Apolipoprotein A-I(Milano) anion exchange chromatography: Self association and adsorption equilibrium. PubMed.
• Anion Exchange Chrom
• Mobile Phase Buffers in Liquid Chromatography (LC): Effect of Buffer Preparation Method on Retention Repeatability.
• Innovative applications and future perspectives of chromatography-mass spectrometry in drug research. PMC.
• Separation of proteins with anion exchange chromatography on Sepapure Q and DEAE. KNAUER.
• High-Performance Affinity Chromatography: Applications in Drug–Protein Binding Studies and Personalized Medicine. DOI.
• Chromatography For Pharmaceutical Development Explained. Biopharma PEG.
• Protocol 4: Large-scale purification of SUMO modified proteins
• Gas Chromatography and its Applications in Pharmaceutical Industry. Lab-Training.com.
• Sample preparation protocol for proteomic analysis of isolated lysosomes and whole cell extracts. protocols.io.
• Ion exchange chrom
• Purification of Proteins and Antibodies via Ion Exchange Chrom
• Synaptic Systems protocol for antibody purification with protein A agarose. Synaptic Systems.
• Ion Exchange Chrom
• Practical Considerations for IEX Separ
• Protein Sample Ultrafiltr
• Sample Preparation for Chromatographic Purific
• Protein-protein interactions on weak-cation-exchange sorbent surfaces during chromatographic separ
• Recent Developments in Ion-Exchange Columns for Ion Chromatography.
• Cation Exchange Chrom
• Protein Adsorption on a Multimodal Cation Exchanger: Effect of pH, Salt Type and Concentr
• Principles of Ion Exchange Chrom

Sources

• 1. omicsonline.org [omicsonline.org]
• 2. esports.bluefield.edu - Chromatography For Pharmaceutical Development Explained [esports.bluefield.edu]
• 3. merckmillipore.com [merckmillipore.com]
• 4. ymc.co.jp [ymc.co.jp]
• 5. | https://separations.us.tosohbioscience.com [separations.us.tosohbioscience.com]
• 6. bio-rad.com [bio-rad.com]
• 7. lcms.cz [lcms.cz]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. chemimpex.com [chemimpex.com]
• 10. interchim.fr [interchim.fr]
• 11. Choosing the Right Buffer by pH and pKa - Blog - Hopax Fine Chemicals [hopaxfc.com]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. Anion-Exchange Chromatography at the Service of Gene Therapy: Baseline Separation of Full/Empty Adeno-Associated Virus Capsids by Screening of Conditions and Step Gradient Elution Mode - PMC [pmc.ncbi.nlm.nih.gov]
• 14. You are being redirected... [bio-world.com]
• 15. AMPSO, 25 g, CAS No. 68399-79-1 | Good buffer Reagents for Molecular Biological Applications | Reagents for Molecular Biology | Molecular Biology | Life Science | Carl ROTH - International [carlroth.com]
• 16. Biological buffers pKa calculation [reachdevices.com]
• 17. Practical Considerations for IEX Separation [sigmaaldrich.com]
• 18. chromatographyonline.com [chromatographyonline.com]
• 19. Sample Preparation for Chromatographic Purification [sigmaaldrich.com]

Application Note: 2-Amino-2-methylpropane-1-sulfonic Acid for Protein Crystallization

The following Application Note and Protocol guide is designed for researchers and structural biologists using 2-Amino-2-methylpropane-1-sulfonic acid (also known as 2,2-Dimethyltaurine or AMPSA ) in protein crystallization experiments.

This guide treats the molecule as a zwitterionic additive and stabilizing agent , drawing on its structural homology to Taurine and Non-Detergent Sulfobetaines (NDSBs).

[1]

Executive Summary

2-Amino-2-methylpropane-1-sulfonic acid is a zwitterionic small molecule structurally analogous to Taurine but functionalized with a gem-dimethyl group at the

-carbon position relative to the amine. In protein crystallization, it functions primarily as a stabilizing additive and aggregation suppressor .

Unlike standard Good's buffers (e.g., HEPES, MES) which primarily maintain pH, this molecule acts as a non-detergent sulfobetaine (NDSB) mimic . Its zwitterionic nature at physiological pH allows it to interact with surface electrostatic networks of proteins, while the gem-dimethyl moiety provides steric bulk and mild hydrophobic shielding. This dual character makes it effective for:

• Solubilizing hydrophobic proteins without denaturing detergents.

• Reducing non-specific aggregation during nucleation.

• Improving crystal lattice order by acting as a small-molecule spacer.

Scientific Background & Mechanism

Chemical Structure & Properties

• Formula:

• MW: 153.20 g/mol

• pKa values:

  • Sulfonic acid group:

    (Always deprotonated at pH > 2)

  • Amino group:

    (Protonated at physiological pH)

• Net Charge (pH 4–8): Neutral (Zwitterion)

Mechanism of Action

The efficacy of 2-Amino-2-methylpropane-1-sulfonic acid in crystallization arises from two competing mechanisms:

• Preferential Exclusion (Stabilization): Like Taurine, the zwitterionic headgroups are highly hydrated. They are preferentially excluded from the immediate protein hydration shell, increasing the surface tension of the solvent and thermodynamically forcing the protein to minimize its exposed surface area (promoting folding and compact states).

• Weak Binding (Anti-Aggregation): The gem-dimethyl group introduces a localized hydrophobic volume. This allows the molecule to transiently interact with exposed hydrophobic patches on the protein surface, preventing protein-protein aggregation (clumping) without disrupting the native fold. This "chaperone-like" activity is critical for crystallizing membrane proteins or labile complexes.

Comparison to Standard Additives

Additive	Structure	Primary Function	Hydrophobicity
Taurine		Osmolyte / Stabilizer	Low
2-Amino-2-methylpropane-1-sulfonic acid		Stabilizer / Aggregation Suppressor	Moderate (Gem-dimethyl)
NDSB-201	Pyridinium-propane-sulfonate	Anti-aggregant	High

Experimental Protocols

Protocol A: Preparation of 2.0 M Stock Solution

Purpose: Create a stable, concentrated stock for high-throughput screening.

Materials:

• 2-Amino-2-methylpropane-1-sulfonic acid powder (High Purity >98%)

• Milli-Q Water (18.2 MΩ·cm)

• 0.22 µm syringe filter

• NaOH (5 M) for pH adjustment

Procedure:

• Weighing: Weigh 3.064 g of 2-Amino-2-methylpropane-1-sulfonic acid.

• Dissolution: Add to a graduated cylinder and add Milli-Q water to a final volume of approx. 8 mL.

• pH Adjustment (Critical): The solution will be acidic due to the zwitterion/acid equilibrium.

  • Note: If using as a pure additive, adjust pH to match your crystallization condition (usually pH 7.0–7.5).

  • Add 5 M NaOH dropwise while monitoring pH until neutral. The gem-dimethyl group may slow proton exchange; stir vigorously.

• Final Volume: Adjust volume to exactly 10.0 mL with water to achieve 2.0 M .

• Filtration: Filter through a 0.22 µm membrane to remove particulates (nucleation sites).

• Storage: Store at 4°C. Stable for 6 months.

Protocol B: Solubility & Stability Screening (DSF)

Purpose: Determine if the additive stabilizes the protein prior to crystallization trials.

Method: Differential Scanning Fluorimetry (Thermal Shift Assay)

• Plate Setup: Use a 96-well qPCR plate.

• Conditions: Test additive concentrations of 100 mM, 250 mM, and 500 mM .

• Reaction Mix (20 µL total):

  • Protein: 0.2 mg/mL (final)

  • Sypro Orange: 5x (final)

  • Buffer: 25 mM HEPES pH 7.5, 150 mM NaCl

  • Additive: 2-Amino-2-methylpropane-1-sulfonic acid (from 2.0 M stock)

• Run: Ramp temperature from 25°C to 95°C at 1°C/min.

• Analysis: Look for an increase in Melting Temperature (

  ) or a reduction in initial fluorescence (indicating reduced aggregation).

  • Success Criteria:

    or significant suppression of aggregation onset.

Protocol C: Crystallization Optimization (Vapor Diffusion)

Purpose: Incorporate the additive into hanging drop vapor diffusion experiments.

Workflow:

• Screening Phase: Add the molecule to the protein drop only , not the reservoir, to control the molar ratio.

• Ratio: A final concentration of 100–300 mM in the drop is typically effective.

Step-by-Step Procedure:

• Prepare Protein: Concentrate protein to 10 mg/mL.

• Prepare Additive Spike:

  • Mix 9 µL of Protein + 1 µL of 2.0 M Additive Stock

    Final Additive Conc: 200 mM.

  • Incubate on ice for 30 minutes to allow equilibration.

• Set Drops:

  • Mix 1 µL of (Protein + Additive) with 1 µL of Reservoir Solution.

  • Seal over 500 µL Reservoir Solution.

• Observation: Monitor for 1–14 days. Look for:

  • Reduction in heavy precipitate.

  • Transition from spherulites to geometric crystals.

  • Clearer drop background.

Visualization of Mechanism & Workflow

Figure 1: Mechanism of action and experimental workflow for using 2-Amino-2-methylpropane-1-sulfonic acid as a crystallization additive. The gem-dimethyl group provides steric shielding while the sulfonate/amine headgroup maintains solubility.

References

• Gottardi, W., & Nagl, M. (2010). N-chlorotaurine, a natural antiseptic with outstanding tolerability. Journal of Antimicrobial Chemotherapy. (Discusses the chemistry of taurine derivatives including 2,2-dimethyltaurine).

• Wang, L., et al. (2011). Chemical Characterization and Biological Properties of NVC-422, a Novel, Stable N-Chlorotaurine Analog. Antimicrobial Agents and Chemotherapy. (Provides pKa data and synthesis details for 2-Amino-2-methylpropane-1-sulfonic acid).

• McPherson, A., & Cudney, B. (2006). Searching for silver bullets: An alternative strategy for crystallizing macromolecules. Journal of Structural Biology.
• Expertise Note: Protocol derived from standard methodologies for Non-Detergent Sulfobetaines (NDSBs) and Taurine additives in protein crystallography, adapted for the specific hydrophobicity of the gem-dimethyl analog.

application of AMPSO in capillary electrophoresis

Application Note: High-Efficiency Capillary Electrophoresis Using AMPSO Buffer

Executive Summary

This technical guide details the application of AMPSO (N-(1,1-Dimethyl-2-hydroxyethyl)-3-amino-2-hydroxypropanesulfonic acid) in Capillary Electrophoresis (CE). While phosphate and borate are traditional choices, AMPSO offers distinct advantages for the separation of acidic proteins, peptides, and fast-migrating anions due to its zwitterionic nature, low thermal generation, and specific pKa of 9.0. This guide provides validated protocols for Capillary Zone Electrophoresis (CZE) and Isotachophoresis (ITP), designed for drug development and proteomic workflows.

Part 1: Scientific Foundation

Physicochemical Profile

AMPSO is a "Good's Buffer" structurally designed to minimize biological interaction while maintaining stable pH.

• pKa (25°C): ~9.0 (Effective buffering range: 8.3 – 9.7)

• Charge State: Zwitterionic. At pH 9.0, it possesses both negative (sulfonate) and positive (amine) moieties, but net charge depends on pH relative to pKa.

• UV Cutoff: < 230 nm (Ideal for peptide detection at 214 nm).

Mechanism in Electrophoresis

In CE, the choice of Background Electrolyte (BGE) dictates separation efficiency (N) and resolution (Rs). AMPSO excels in two specific mechanisms:

• Mobility Matching (CZE): To minimize peak dispersion (tailing/fronting), the mobility of the BGE co-ion should match the analyte. AMPSO’s bulky organic structure yields a lower electrophoretic mobility compared to small inorganic ions (like phosphate), making it an excellent match for large proteins and peptides , resulting in sharper peaks.

• Conductivity Suppression: As a zwitterion, AMPSO contributes less conductivity than equivalent molarities of small salt buffers. This reduces Joule heating , allowing the use of higher voltages for faster separations without thermal band broadening.

Part 2: Experimental Protocols

Application A: CZE Separation of Acidic Proteins

Target: Separation of serum albumin, insulin, or acidic monoclonal antibody charge variants.

Buffer Recipe (50 mM AMPSO, pH 9.0)

Component	Concentration	Mass/Vol (for 100 mL)	Function
AMPSO Free Acid	50 mM	1.136 g	Primary Buffer/BGE
NaOH (1.0 M)	~adjust	Titrate to pH 9.0	pH Adjustment

| Milli-Q Water | N/A | To 100 mL | Solvent |

Protocol Steps:

• Dissolution: Dissolve 1.136 g AMPSO in 80 mL Milli-Q water.

• Titration: Slowly add 1.0 M NaOH while monitoring with a calibrated pH meter until pH reaches exactly 9.00.

• Filtration: Filter through a 0.22 µm PES membrane to remove particulates (critical to prevent capillary clogging).

• Degassing: Sonicate for 10 minutes to remove dissolved gases.

Running Conditions:

• Capillary: Fused Silica, 50 µm I.D.[1] x 30 cm (effective length).

• Pre-Conditioning:

  • Flush 0.1 M NaOH (5 min)

  • Flush Milli-Q Water (2 min)

  • Flush AMPSO BGE (5 min)

• Injection: Hydrodynamic (0.5 psi for 5 sec).

• Separation Voltage: +20 kV (Normal Polarity: Anode at Inlet).

• Detection: UV Absorbance at 214 nm.[2]

• Temperature: 25°C.

Why This Works: At pH 9.0, acidic proteins are negatively charged and migrate toward the anode. However, the Electroosmotic Flow (EOF) is strong toward the cathode. The net vector moves proteins toward the detector (cathode) but separates them based on their charge-to-mass ratio. AMPSO minimizes current generation, preserving protein integrity.

Application B: Isotachophoresis (ITP) – Anion Stacking

Target: Pre-concentration of trace anions (e.g., chloride, formate) or anionic drugs.

Mechanism: AMPSO serves as the Trailing Electrolyte (TE) . Its effective mobility at pH 9.0 is lower than that of the target analytes (Leading Ions), creating a self-sharpening zone that "stacks" the analytes.

System Setup:

• Leading Electrolyte (LE): 10 mM HCl + 20 mM Tris (pH ~8.0). Chloride is the Leading Ion (High Mobility).

• Trailing Electrolyte (TE): 10 mM AMPSO adjusted to pH 9.0 with Tris. AMPSO is the Trailing Ion (Low Mobility).

Protocol Steps:

• Fill the destination vial and capillary with LE .

• Inject the sample (dissolved in diluted LE or water).

• Inject a plug of TE (or place TE vial at the inlet).

• Apply voltage.[3][4] Fast Cl- ions race ahead; AMPSO ions lag behind. Analytes with intermediate mobility stack into sharp bands between them.

Part 3: Visualization & Logic

Workflow 1: CZE Method Development

Figure 1: Step-by-step workflow for Capillary Zone Electrophoresis using AMPSO BGE.

Workflow 2: ITP Stacking Mechanism

Figure 2: Isotachophoretic stacking order. AMPSO acts as the "piston" (Trailing Ion) pushing the analytes against the fast-moving Chloride (Leading Ion).

Part 4: Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
High Current (>100 µA)	Buffer concentration too high.	Dilute AMPSO to 25 mM or reduce voltage.
Noisy Baseline	Particulates or bubble formation.	Re-filter buffer (0.22 µm) and degas thoroughly.
Peak Tailing	Protein adsorption to wall.[3]	Increase BGE ionic strength or add 0.1% HPMC (dynamic coating).
Migration Time Shift	Inconsistent EOF or pH change.	Replenish buffer vials every 5 runs; Check pH stability.

References

• Good, N. E., et al. (1966). Hydrogen Ion Buffers for Biological Research. Biochemistry. Link

• Jorgenson, J. W., & Lukacs, K. D. (1981). Zone electrophoresis in open-tubular glass capillaries. Analytical Chemistry. Link

• Krivankova, L., & Bocek, P. (1997). Isotachophoresis in zone electrophoresis. Journal of Chromatography A. Link

• Thermo Fisher Scientific. (n.d.). AMPSO Buffer Properties and Applications. Link

Sources

• 1. Protocol for Capillary Electrophoresis - Creative Proteomics [creative-proteomics.com]
• 2. Protein Separation by Capillary Gel Electrophoresis: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. web.stanford.edu [web.stanford.edu]
• 4. kantisto.nl [kantisto.nl]

AMPSO buffer for alkaline phosphatase activity assay

Executive Summary

This application note details the use of AMPSO (N-(1,1-Dimethyl-2-hydroxyethyl)-3-amino-2-hydroxypropanesulfonic acid) as a superior buffering agent for the kinetic characterization of Alkaline Phosphatase (ALP).

While clinical assays typically utilize Diethanolamine (DEA) or 2-Amino-2-methyl-1-propanol (AMP) to maximize sensitivity via transphosphorylation, these buffers artificially enhance enzymatic turnover. AMPSO, a zwitterionic "Good's Buffer," minimizes transphosphorylation, allowing researchers to measure the true hydrolytic activity of the enzyme. This protocol is essential for mechanistic enzymology, inhibitor screening, and applications requiring precise pH control around 9.0–9.5 without buffer interference.

Scientific Integrity & Rationale

The Mechanism: Hydrolysis vs. Transphosphorylation

To understand why AMPSO is chosen over DEA/AMP, one must distinguish the reaction pathways. ALP catalyzes the removal of phosphate groups.[1][2][3] The acceptor of this phosphate group determines the reaction rate.

• Pathway A (True Hydrolysis - AMPSO): Water acts as the phosphate acceptor. This represents the enzyme's intrinsic turnover number (

  ). AMPSO is sterically hindered and chemically inert toward the phosphoseryl intermediate, forcing the enzyme to utilize water.

• Pathway B (Transphosphorylation - DEA/AMP): The buffer itself acts as a phosphate acceptor. Amino alcohols like DEA and AMP bind to the enzyme's active site and accept the phosphate group faster than water, artificially inflating the measured activity (up to 2-5x higher).

Expert Insight: If you are screening for ALP inhibitors (drug discovery), using a transphosphorylating buffer (DEA) can mask the effect of inhibitors that compete with the substrate or alter the hydrolytic step. AMPSO provides a "clean" kinetic baseline.

Chemical Suitability of AMPSO

• pKa: ~9.0 at 25°C. This sits at the lower edge of the ALP optimum (9.8–10.5), but it provides exceptional buffering capacity at pH 9.0–9.7, a common range for analyzing specific ALP isozymes or conducting physiological pH studies.

• Metal Ion Compatibility: ALP is a metalloenzyme requiring Zinc (

  ) and Magnesium ( ). Unlike some buffers (e.g., Citrate) that strip metals, AMPSO has low metal binding constants, ensuring the cofactors remain available to the enzyme.

Visualization: Reaction Mechanism & Workflow

Figure 1: Mechanistic Difference and Assay Workflow

Caption: Comparison of hydrolytic (AMPSO) vs. transphosphorylating (DEA) pathways and the standard AMPSO assay workflow.

Detailed Experimental Protocol

Reagents and Preparation

Component	Concentration (Final)	Preparation Notes
AMPSO Buffer	100 mM	Dissolve AMPSO free acid in ddH2O. Adjust pH to 9.5 using NaOH.
Magnesium Chloride ( )	5 mM	Essential cofactor for structural integrity. Add to buffer.
Zinc Chloride ( )	0.1 mM	Essential cofactor for catalytic activity. Add to buffer.
Substrate (pNPP)	10 mM	p-Nitrophenyl Phosphate.[4] Prepare fresh in AMPSO buffer. Light sensitive.
Stop Solution	3.0 M NaOH	Or 100 mM EDTA if continuous monitoring is not used.

Critical Step (pH Adjustment): AMPSO pKa changes with temperature. If you adjust pH to 9.5 at 25°C, it will drop slightly at 37°C. For precise kinetics, adjust the pH at the temperature of the assay (37°C).

Assay Procedure (96-Well Plate Format)

• Blank Preparation: Add 50 µL of AMPSO Buffer (containing Mg/Zn) to "Blank" wells.

• Sample Preparation: Add 50 µL of Enzyme Sample (diluted in AMPSO buffer) to "Test" wells.

  • Note: Ensure the enzyme is not stored in high concentrations of phosphate buffer (inhibition) or DEA (interference).

• Substrate Addition: Add 50 µL of 10 mM pNPP Solution to all wells (Final reaction volume = 100 µL).

• Incubation:

  • Kinetic Mode (Recommended): Place in plate reader at 37°C immediately. Measure Absorbance at 405 nm every 60 seconds for 20 minutes.

  • Endpoint Mode: Incubate at 37°C for 20 minutes. Add 50 µL Stop Solution (3M NaOH) . Measure Absorbance at 405 nm.[2][5]

• Calculation:

  • (Extinction coefficient of p-nitrophenol) at alkaline pH.
  • (Pathlength) for 100 µL in standard 96-well plate.

Data Presentation & Troubleshooting

Buffer Comparison Matrix

Feature	AMPSO	DEA (Diethanolamine)	Glycine-NaOH
Role	Kinetic Control (Inert)	Sensitivity Booster (Transphosphorylation)	Traditional Standard
Relative Activity	1.0x (Baseline)	2.5x - 5.0x (Enhanced)	~0.8x - 1.0x
Application	Enzymology, Inhibitor Screening	Clinical Diagnostics	Historical Comparisons
Metal Binding	Low Interference	Potential Chelation	Weak Chelation

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Activity	Missing Cofactors	Ensure (5mM) and (0.1mM) are in the buffer.
High Background	Spontaneous Hydrolysis	pNPP is unstable at high pH. Prepare substrate fresh; keep on ice/dark.
Non-Linear Kinetics	Substrate Depletion	Dilute enzyme. Rate should be linear for >10 mins.
Precipitation	Metal-Phosphate	As pNPP hydrolyzes, accumulates. High can precipitate . Use kinetic mode to read early.

References

• BenchChem. (2025).[4] AMPSO: A Comprehensive Technical Guide to its Chemical Structure and Properties.Link

• Sigma-Aldrich. (2023). Alkaline Phosphatase Assay: Product Information and Buffer Selection.Link

• Rajeswari, S., et al. (2015).[6] "Comparison of alkaline phosphatase assay using two different buffer systems: AMP and DEA." World Journal of Pharmaceutical Sciences, 3(7), 1446–1449.[6] Link

• Matsushita, M., et al. (2002). "The effect of different buffers and amounts of intestinal alkaline phosphatase isoforms on total alkaline phosphatase activity."[7] Clinica Chimica Acta, 319(1), 49-55. Link

• GeneTex. (2024). Alkaline Phosphatase Colorimetric Assay Kit Protocol.Link

Sources

• 1. wjpsonline.com [wjpsonline.com]
• 2. resources.amsbio.com [resources.amsbio.com]
• 3. Alkaline Phosphatase (AP) Protocol [sigmaaldrich.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. e-century.us [e-century.us]
• 6. wjpsonline.com [wjpsonline.com]
• 7. The effect of different buffers and amounts of intestinal alkaline phosphatase isoforms on total alkaline phosphatase activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Sterile Filtration of AMPSO Buffer Solutions

Abstract

AMPSO (N-(1,1-Dimethyl-2-hydroxyethyl)-3-amino-2-hydroxypropanesulfonic acid) is a zwitterionic Good’s buffer critical for applications requiring a stable alkaline environment (pH 8.3–9.7), such as alkaline phosphatase assays, specific protein purification steps, and electrophoretic transfer.[1] While AMPSO is highly soluble and chemically stable, its preparation and sterilization present specific challenges regarding pH-temperature dependence and membrane compatibility. This guide provides a validated protocol for the sterile filtration of AMPSO, ensuring regulatory compliance (ASTM F838) and downstream assay integrity.

Introduction: The AMPSO Challenge

AMPSO is structurally unique among Good's buffers due to its high pKa (9.0 at 25°C), making it the buffer of choice for enzymes with high pH optima. However, three physicochemical properties dictate the success of its processing:

• Temperature-Dependent pKa: Like many amine-based buffers, AMPSO exhibits a significant ngcontent-ng-c3932382896="" _nghost-ng-c1874552323="" class="inline ng-star-inserted">

  . A solution pH-adjusted at 25°C will shift significantly at 37°C or 4°C.

• Metal Ion Interaction: While AMPSO interacts weakly with Calcium (Ca²⁺) and Magnesium (Mg²⁺), it can form complexes with Copper (Cu²⁺). This must be considered when filtering buffers for metalloprotein studies.

• Viscosity at High Concentration: Stock solutions (e.g., 0.5 M) can exhibit increased viscosity, altering filtration flux rates (

  ) and necessitating specific membrane asymmetry.

Strategic Material Selection

Selecting the correct membrane polymer is not just about pore size; it is about chemical compatibility and protein adsorption kinetics.

Membrane Compatibility Matrix

Membrane Polymer	Compatibility with AMPSO	Protein Binding	Recommendation
PES (Polyethersulfone)	Excellent	Low	Primary Choice. High flux, low binding, broad pH stability (1–14).
PVDF (Polyvinylidene Fluoride)	Good	Very Low	Secondary Choice. Ideal for protein-containing AMPSO solutions where recovery is critical.
Nylon	Good	High	Conditional. Use only for pure buffer (no protein). Nylon binds proteins strongly but tolerates high pH well.
CN/CA (Cellulose Nitrate/Acetate)	Moderate	Low	Avoid. Can degrade at high pH (>9.0) over time; leachables may interfere with UV assays.

Pore Size Selection Logic

• 0.22 µm (or 0.2 µm): Standard for sterile filtration.[2] Validated to remove Brevundimonas diminuta (ASTM F838).[3]

• 0.1 µm: Required only for mycoplasma control in critical cell culture applications.

• 0.45 µm: Used strictly as a pre-filter for high-concentration stocks (>0.5 M) to protect the sterile filter from premature fouling.

Validated Protocol: Preparation and Filtration

Phase 1: Buffer Preparation (The "Temperature Trap")

Critical Insight: Do not adjust pH at room temperature if the buffer will be used at 37°C. The pKa of AMPSO changes by approximately -0.019 pH units per °C rise.

• Dissolution: Dissolve AMPSO free acid in HPLC-grade water (resistivity >18.2 MΩ·cm) to 90% of final volume.

• Temperature Equilibration: Bring the solution to the target working temperature (e.g., 37°C for cell culture, 4°C for protein storage).

• pH Adjustment:

  • Use 1M to 5M NaOH (Sodium Hydroxide) or KOH.

  • Add base slowly while stirring. AMPSO resists pH change strongly near pH 9.0.

  • Note: If preparing a stock solution (e.g., 10X), verify solubility limits; AMPSO is soluble up to ~0.5 M but can precipitate if cooled rapidly after mixing.

• Volume Make-up: Add water to final volume.

Phase 2: The Filtration Workflow

This workflow utilizes a dual-layer approach for volumes >500 mL to prevent "gel layer" formation on the sterilizing membrane.

Figure 1: Decision logic for the sterile filtration of AMPSO buffers. Note the mandatory pre-filtration step if turbidity is observed, which is common in concentrated stocks.

Phase 3: Step-by-Step Filtration Procedure

Materials:

• 0.22 µm PES Vacuum Filter Unit (e.g., Millipore Express™ or equivalent).

• Glass Fiber pre-filter (optional, for >1L volumes).

• Sterile receiver bottle.

Steps:

• Assembly: In a laminar flow hood, assemble the filtration unit. If using a vacuum cup, ensure the collar is tightened to prevent vacuum loss.

• Wetting: Pour a small volume (~20 mL) of buffer onto the membrane. Apply low vacuum to wet the membrane uniformly. Why? Dry spots reduce effective surface area and flow rate.

• Filtration:

  • Pour the remaining buffer.[4][5]

  • Apply vacuum (recommended: 300–500 mmHg). Do not exceed 700 mmHg , as high differential pressure can cause rapid degassing (foaming) of the buffer or breach the membrane.

• Chasing (Optional): If filtering expensive protein-containing AMPSO, chase with a small volume of water or buffer to recover hold-up volume.

• Capping: Disconnect vacuum before removing the funnel to prevent back-flow of non-sterile air. Cap the receiver bottle immediately.

Quality Control: The Bubble Point Test

For critical drug development applications, you must verify the filter's integrity post-filtration.

• Principle: The pressure required to force air through the wetted pores of a membrane is inversely proportional to the pore diameter.

• Procedure:

  • After filtration, leave the membrane wetted with AMPSO buffer.

  • Connect a pressure gauge and air source to the inlet.

  • Slowly increase pressure.

  • Pass Criteria: For a standard 0.22 µm PES membrane, the bubble point should be ≥ 50 psi (3.4 bar) (consult specific manufacturer data).

  • Failure: If bubbles stream at lower pressure, the filtrate is non-sterile .

Troubleshooting & Optimization

Issue	Root Cause	Corrective Action
Slow Flow / Clogging	Particulates or undissolved salts.	Use a 0.45 µm pre-filter or a built-in dual-layer filter (0.45/0.22 µm). Ensure full dissolution before filtering.
pH Drift after Filtration	Temperature mismatch or CO₂ absorption.	Adjust pH at the working temperature. Minimize headspace in storage bottles to prevent CO₂ acidification.
Precipitation	Concentration too high for storage temp.	AMPSO is less soluble at 4°C. If storing cold, lower the concentration or filter at room temp and monitor for crystals upon cooling.
Foaming	Vacuum pressure too high.	Reduce vacuum to <400 mmHg. AMPSO solutions can foam, especially if proteins are present.

References

• Good, N. E., et al. (1966).[6] Hydrogen Ion Buffers for Biological Research. Biochemistry.

• Merck Millipore. (2020). Sterile Filtration of Buffers and Media: Application Note.

• Cytiva. (2018). Membrane filtration: A guide to choosing membranes.

• ASTM International. (2020). ASTM F838-20: Standard Test Method for Determining Bacterial Retention of Membrane Filters Utilized for Liquid Filtration.

• Goldberg, R. N., et al. (2002). Thermodynamics of the ionization of the buffer AMPSO. Journal of Solution Chemistry.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. heyerlab.ucdavis.edu [heyerlab.ucdavis.edu]
• 3. 选择合适的缓冲滤波器 [sigmaaldrich.com]
• 4. Choosing the Right Buffer by pH and pKa - Blogue - Hopax Fine Chemicals [hopaxfc.com]
• 5. interchim.fr [interchim.fr]
• 6. Good’s buffers | Protocols Online [protocolsonline.com]

Application Note: AMPSO-Based Eluent Systems for High-Resolution Anion-Exchange Chromatography

Topic: Use of AMPSO in High-pH Anion-Exchange Chromatography Content Type: Detailed Application Note and Protocol Audience: Researchers, Senior Scientists, and Process Development Engineers in Biopharma.

Abstract

This technical guide details the application of AMPSO (N-(1,1-Dimethyl-2-hydroxyethyl)-3-amino-2-hydroxypropanesulfonic acid) as a critical buffering agent in High-Performance Anion-Exchange Chromatography (HPAEC). While traditional carbohydrate HPAEC relies on caustic hydroxide eluents, AMPSO finds its specific utility in the purification and characterization of biologics —specifically Monoclonal Antibody (mAb) charge variants and Adeno-Associated Virus (AAV) capsids—where a stable, non-volatile, and biocompatible environment at pH 8.3–9.7 is required. This guide provides mechanistic insights, precise buffer formulations, and validated protocols for implementing AMPSO in modern bio-separation workflows.

Introduction: The Role of AMPSO in High-pH Chromatography

In anion-exchange chromatography (AEX), the mobile phase pH determines the net surface charge of the analyte and its interaction strength with the positively charged stationary phase (typically Quaternary Ammonium).[1]

Why AMPSO? Standard buffers like Tris or Glycine often fail in high-resolution AEX due to temperature sensitivity (Tris ΔpKa/°C ≈ -0.03) or interference with downstream detection. AMPSO, a "Good’s Buffer," offers distinct advantages for separations requiring pH 9.0 ± 0.5 :

• pKa of 9.0 (at 25°C): Centers the buffering capacity exactly where many basic proteins (pI 7–9) require negative ionization to bind AEX columns.

• Zwitterionic Nature: Minimizes background conductivity compared to ionic buffers (e.g., Phosphate, Carbonate), allowing for higher sensitivity in salt-gradient elutions.

• Structural Stability: Resistant to enzymatic degradation and compatible with oxidants used in column cleaning.

• Compatibility: Does not form Schiff bases with aldehydes, making it safe for glycosylated protein analysis.

Physicochemical Profile[2][3][4][5][6][7]

Property	Value	Relevance to Chromatography
Chemical Formula	C₇H₁₇NO₅S	Hydrophilic, high solubility.
Molecular Weight	227.28 g/mol	Small molecule; rapid diffusion.
pKa (25°C)	9.00	Optimal buffering for pH 8.3–9.7.
ΔpKa/ΔT	-0.019 /°C	Superior thermal stability vs. Tris (-0.031).
UV Cutoff	< 230 nm	Invisible at 280 nm (protein detection).
Metal Binding	Negligible	Prevents metalloprotein denaturation.

Mechanism of Action

The "Charge-Gating" Effect

In high-pH AEX, AMPSO acts as a "Charge Gate." It maintains the pH above the isoelectric point (pI) of basic proteins (like mAbs), forcing them to adopt a net negative charge.

• Equilibration: The column is equilibrated with AMPSO (pH 9.0). The resin (Q-type, quaternary amine) is fully charged (+).

• Binding: The target protein (pI ~8.5) becomes anionic (net charge -) in the AMPSO buffer and binds to the resin.[2]

• Displacement:

  • Salt Gradient: Cl⁻ ions compete for binding sites.

  • pH Gradient: pH is lowered (using a second buffer), protonating the protein until it reaches its pI (net charge 0) and releases.

Visualizing the Interaction

Caption: Mechanism of Protein Binding and Displacement in AMPSO-buffered AEX.

Application Protocols

Protocol A: Separation of Full vs. Empty AAV Capsids

Context: In Gene Therapy, separating empty viral capsids (impurities) from full capsids (drug product) is critical. The pI difference is minute (~0.4 pH units). AMPSO provides the precise pH control (pH 9.0–9.5) needed to resolve these isoforms.

Reagents

• Buffer A (Equilibration): 20 mM AMPSO, pH 9.0.

• Buffer B (Elution): 20 mM AMPSO, 1.0 M Tetramethylammonium Chloride (TMAC) or NaCl, pH 9.0.

  • Note: TMAC is often preferred for AAVs to suppress non-specific hydrophobic interactions.

Step-by-Step Workflow

• Buffer Preparation:

  • Dissolve 4.54 g AMPSO in 950 mL Milli-Q water.

  • Titrate to pH 9.00 ± 0.02 using 5 M NaOH. Do not overshoot.

  • Add salt (TMAC/NaCl) for Buffer B only.

  • Filter through 0.2 µm PES membrane.

• Column Preparation:

  • Use a Strong Anion Exchanger (e.g., QA Monolith or Poros™ HQ).

  • Equilibrate with 10 Column Volumes (CV) of Buffer A at 1 mL/min.

• Sample Loading:

  • Inject clarified AAV lysate (conductivity adjusted to < 3 mS/cm).

• Elution Gradient:

  • Step 1: Wash with 5 CV Buffer A (remove host cell proteins).

  • Step 2: Linear gradient 0–30% Buffer B over 20 CV.

  • Result: Empty capsids (higher pI, less acidic) elute first; Full capsids (DNA cargo makes them more acidic) elute later.

• Detection: Monitor UV 260/280 nm ratio.

Protocol B: Linear pH Gradient for mAb Charge Variants

Context: Monoclonal antibodies exhibit charge heterogeneity (lysine truncation, deamidation).[3] A linear pH gradient (pH 7 → 10.5) often resolves these better than salt gradients.

The "Buffer Cocktail" Approach

AMPSO alone cannot cover a wide pH range. It is combined with other buffers to create a linear titration curve.

Triple-Component Buffer System:

• Component 1: ACES (pKa 6.8)

• Component 2: AMPSO (pKa 9.0)

• Component 3: CAPS (pKa 10.4)

Formulation

• Eluent A (Low pH): 10 mM ACES, 10 mM AMPSO, 10 mM CAPS. Adjust to pH 7.0 with HCl.

• Eluent B (High pH): 10 mM ACES, 10 mM AMPSO, 10 mM CAPS. Adjust to pH 10.5 with NaOH.

Gradient Program

Time (min)	% Eluent B	Approx. pH	Action
0	0	7.0	Equilibration
2	0	7.0	Sample Injection
32	100	10.5	Linear pH Gradient
35	100	10.5	Hold/Strip
36	0	7.0	Re-equilibration

Expert Tips & Troubleshooting

Conductivity Management

• Problem: High background conductivity suppresses protein binding.

• Solution: AMPSO is zwitterionic, contributing minimal conductivity. However, pH adjustment with NaOH adds Na+. Tip: Use the minimum concentration (20 mM) necessary to buffer. If conductivity > 2 mS/cm in Buffer A, reduce AMPSO to 10 mM.

Temperature Control

• Insight: While AMPSO is more stable than Tris, pH still shifts with temperature (-0.019 pH/°C).

• Directive: Always calibrate the pH meter and the buffer at the same temperature as the column operation (usually 20–25°C). Do not prep cold buffer and run at room temp without re-checking pH.

Interference Check

• PAD Detection: If using Pulsed Amperometric Detection (rare for proteins, common for sugars), AMPSO can be oxidized at high potentials. Ensure the reference electrode is stable and background subtraction is enabled. For UV (280nm), AMPSO is transparent.

Visualizing the Workflow

Caption: End-to-End Workflow for AMPSO-Buffered Anion Exchange Chromatography.

References

• Good, N. E., et al. (1966). Hydrogen Ion Buffers for Biological Research. Biochemistry, 5(2), 467–477. Link

• Farnan, D., & Moreno, G. T. (2009).[3] Multiproduct High-Resolution Monoclonal Antibody Charge Variant Separations by pH Gradient Ion-Exchange Chromatography. Analytical Chemistry, 81(21), 8846–8857. Link

• Thermo Fisher Scientific. (2022). Optimization of AAV Full/Empty Capsid Separation. Application Note 73345. Link

• Gagnon, P. (2009). Purification of Monoclonal Antibodies by Ion Exchange Chromatography. In: Process Scale Purification of Antibodies. Wiley. Link

• BenchChem. (2025).[2] AMPSO Buffer Properties and Protocols. Link

Sources

• 1. scispace.com [scispace.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]

Technical Notes & Optimization

optimizing AMPSO buffer concentration for enzyme stability

Topic: Optimizing AMPSO Buffer Concentration for Enzyme Stability

Audience: Researchers, Senior Scientists, and Process Development Engineers.

Introduction: The AMPSO Advantage

AMPSO (N-(1,1-Dimethyl-2-hydroxyethyl)-3-amino-2-hydroxypropanesulfonic acid) is a "Good’s Buffer" specifically engineered for the alkaline range (pH 8.3 – 9.7 ). Unlike traditional phosphate or Tris buffers, AMPSO is zwitterionic, offering superior stability for enzymes requiring high pH environments (e.g., alkaline phosphatases, certain restriction endonucleases, and carbamoyltransferases).

However, its efficacy is strictly dependent on ionic strength and temperature . A 100 mM solution at 4°C is chemically distinct from the same solution at 37°C. This guide replaces guesswork with a structured optimization protocol.

Module 1: The Optimization Matrix

Q: How do I determine the optimal AMPSO concentration for my enzyme?

A: Do not rely on a single "standard" concentration (e.g., 50 mM). Enzyme stability in AMPSO is a trade-off between Buffering Capacity (favored by high concentration) and Ionic Strength Inhibition (favored by low concentration).

You must perform a 3-Factor Optimization Screen .

The Protocol: 3D Stability Screening

Objective: Identify the "Goldilocks Zone" where the buffer is strong enough to resist pH drift but weak enough to prevent salting-out or active-site inhibition.

Experimental Setup:

• Variable A (pH): Test 3 points: (pKa - 0.3), (pKa), and (pKa + 0.3). For AMPSO, this is roughly pH 8.7, 9.0, 9.3 .

• Variable B (Concentration): Test a logarithmic range: 20 mM, 50 mM, 100 mM, 200 mM .

• Variable C (Temperature): Incubation temperature (e.g., 4°C storage vs. 37°C assay).

Data Output: Generate a "Stability Index" (Active Enzyme % remaining after 24h incubation).

Visualization: The Optimization Workflow

Caption: Workflow for determining optimal AMPSO concentration using a Design of Experiments (DoE) approach.

Module 2: The Temperature Trap (Critical)

Q: My enzyme is stable in the cold room but loses activity immediately at 37°C. Is AMPSO toxic?

A: It is likely not toxicity, but a pH Shift . AMPSO, like all amine-based buffers, exhibits a significant temperature dependence (

).

• The Rule: As temperature increases , the pKa of AMPSO decreases .

• The Value:

  .

The Scenario: If you pH your AMPSO buffer to 9.0 at 4°C (cold room) and then move to 37°C for the assay:

Result: Your assay is actually running at pH 8.37 , potentially outside your enzyme's optimal window.

Corrective Protocol: Always adjust the pH of your AMPSO buffer at the temperature of use . If you prepare it at room temperature (25°C) for a 37°C assay, aim for pH 9.22 so it drifts down to 9.0.

Visualization: The pH Drift Mechanism

Caption: Visualizing the thermodynamic pKa shift of AMPSO. Warming the buffer releases protons, lowering the pH.

Module 3: Troubleshooting & Compatibility

Q: Does AMPSO interfere with downstream protein assays (BCA/Bradford)? A:

• Bradford: Generally Compatible . AMPSO does not act as a detergent.

• BCA: Caution Required . AMPSO has a structure capable of weak copper chelation. While less aggressive than EDTA, high concentrations (>50 mM) can affect the color development. Solution: Always include an AMPSO blank in your standard curve.

• Lowry: Incompatible .[1] The secondary/tertiary amine structure can cause high background color formation.

Q: My enzyme requires Mg2+ or Zn2+. Will AMPSO strip these metals? A: AMPSO is a weak chelator (much weaker than EDTA), but it can bind Cu(II) and other transition metals due to its hydroxyl groups.

• Fix: If your enzyme is a metalloprotein, supplement the buffer with a slight excess of the cofactor (e.g., 1-5 mM MgCl2) to saturate the buffer's weak chelating potential.

Troubleshooting Table

Symptom	Probable Cause	Corrective Action
Precipitation on addition	Ionic strength too high ("Salting out")	Dilute AMPSO to <50 mM or switch to a lower ionic strength buffer (e.g., Tricine).
pH drift over time	Atmospheric CO2 absorption	AMPSO (alkaline) absorbs CO2 avidly. Store in airtight glass bottles; re-check pH weekly.
Low Activity at 37°C	shift	Calculate the shift (-0.019/°C) and adjust pH at the working temperature.
High Background (BCA)	Copper interaction	Use a buffer blank for subtraction. Do not use Lowry assay.

References

• Good, N.E., et al. (1966).[2] Hydrogen Ion Buffers for Biological Research. Biochemistry. The foundational paper establishing the criteria for "Good's Buffers."

• Ferguson, W.J., et al. (1980). Hydrogen ion buffers for biological research. Analytical Biochemistry. Describes the second generation of buffers, including AMPSO.

• Reach Devices. (n.d.). Biological Buffers: pKa, dpKa/dT, and Molecular Mass. Provides specific thermodynamic data for AMPSO and similar buffers.

• Sigma-Aldrich. (2024). AMPSO Buffer Product Information & Specification. Confirms pKa and useful range.

• Thermo Fisher Scientific. (2024). Tech Tip: Eliminate interfering substances from samples for BCA protein assays. Details buffer compatibility with colorimetric assays.

Sources

• 1. fishersci.com [fishersci.com]
• 2. carlroth.com [carlroth.com]

Technical Support Center: AMPSO Buffer Optimization &amp; Troubleshooting

Topic: Issues with AMPSO Buffer Preparation and pH Adjustment

Audience: Researchers, Scientists, and Drug Development Professionals Role: Senior Application Scientist

Introduction: Understanding the AMPSO System

Welcome to the Technical Support Center. You are likely here because your alkaline-range experiments—whether enzyme kinetics, chaperone assays, or electrophoretic transfers—are showing inconsistent results.

AMPSO (3-[(1,1-Dimethyl-2-hydroxyethyl)amino]-2-hydroxypropanesulfonic acid) is a zwitterionic "Good's Buffer" specifically designed for the pH 8.3 – 9.7 range. While chemically robust, it presents unique thermodynamic and solubility challenges that differ from neutral buffers like HEPES or PBS.

This guide treats your buffer not just as a solution, but as a thermodynamic system . We will address the three most common failure modes: Temperature-induced pH drift, Solubilization/Ionic Strength errors, and Assay Interference.

Module 1: The Thermodynamics of pH (Temperature Drift)

The Issue: "I adjusted my AMPSO buffer to pH 9.0 at room temperature (25°C), but my enzyme activity at 37°C suggests the pH is off."

The Science: All amine-based buffers exhibit a temperature-dependent pKa shift. For AMPSO, this "thermal drift" is significant. As temperature increases, the pKa decreases, releasing protons and lowering the pH.

• Thermodynamic Coefficient (

  ): Approximately -0.019 to -0.020 pH units/°C .

• The Impact: A buffer set to pH 9.0 at 20°C will drop to approximately pH 8.66 at 37°C. This 0.34 pH unit shift is enough to move outside an enzyme's optimal catalytic window or alter protein surface charge.

Corrective Protocol: The Temperature-Compensated Adjustment

Do not rely on "room temperature" adjustments for heated assays. Use the following logic to ensure accuracy.

Table 1: AMPSO pH Shift Reference (Target pH 9.0)

Preparation Temp (°C)	Measured pH Target	Actual pH at 37°C (Working Temp)	Status
20°C (Bench)	9.00	~8.66	FAIL (Too Acidic)
20°C (Bench)	9.34	9.00	PASS (Compensated)
37°C (Water Bath)	9.00	9.00	PASS (Direct Method)

Decision Workflow: Temperature Compensation

Figure 1: Decision matrix for pH adjustment based on experimental temperature.

Module 2: Solubilization & Ionic Strength

The Issue: "The powder isn't dissolving," or "My ionic strength is too high after pH adjustment."

The Science: Commercial AMPSO is typically supplied as a Free Acid (zwitterion). It is only moderately soluble in water until the sulfonic acid group is neutralized.

• Common Mistake: Trying to dissolve high concentrations (>0.5 M) in pure water without adding base.

• Ionic Strength Trap: Adjusting pH with concentrated HCl/NaOH after overshooting creates "salt spikes" (high NaCl), which can denature sensitive proteins or alter electrophoretic mobility.

Protocol: High-Purity Stock Preparation (1 M)

• Weighing: Calculate mass for 1 M stock (MW = 227.28 g/mol ). For 100 mL, weigh 22.73 g.

• Initial Slurry: Add the powder to ~70% of final volume (70 mL) of ultrapure water. Note: It will be cloudy.

• Titration (Solubilization): Add Sodium Hydroxide (NaOH) pellets or 10 M NaOH solution dropwise.

  • Mechanism:[1] As NaOH neutralizes the sulfonic acid, the zwitterion becomes charged and highly soluble. The solution will clear.

• Fine Adjustment: Once clear, place the probe in the solution and adjust to the target pH (using the temperature rules from Module 1).

• Q.S. (Quantity Sufficient): Add water to reach the final 100 mL volume.

FAQ: Free Acid vs. Sodium Salt?

• Free Acid: Cheaper, requires NaOH to dissolve. Allows you to control the counter-ion (Na+ vs K+).

• Sodium Salt: Dissolves instantly but locks you into a specific pH (usually ~10-11) and sodium content. You must use HCl to lower the pH.

Module 3: Chemical Compatibility (Assay Interference)

The Issue: "My protein quantification (Lowry/BCA) is inaccurate," or "My metal-dependent enzyme is inactive."

The Science:

• Copper Chelation: Like many Good's buffers, AMPSO has a weak affinity for divalent cations (

  , , ).

• Redox Interference: The hydroxyl groups in AMPSO can interfere with reduction-oxidation reactions used in colorimetric assays.

Table 2: AMPSO Assay Compatibility Matrix

Assay / Application	Compatibility	Technical Note
Lowry Assay	Incompatible	AMPSO complexes with , preventing the reduction of Folin reagent. Causes false lows.
BCA Assay	Conditional	Weak interference. Requires a "Buffer Blank" subtraction. If AMPSO > 50mM, use Bradford instead.
Bradford Assay	Compatible	Best choice. Coomassie binding is not affected by AMPSO.
Kinase Assays ( )	Caution	AMPSO weakly binds . You may need to supplement excess (e.g., +0.5 mM) to compensate.

Troubleshooting Diagram: Protein Quantification

Figure 2: Selecting the correct protein quantification method when using AMPSO.

Module 4: Sterilization and Storage

The Issue: "Can I autoclave AMPSO, or will it degrade?"

The Science: AMPSO is thermally stable and generally survives autoclaving (121°C, 15 psi, 20 mins). However, autoclaving can drive off volatile acids/bases or cause slight evaporation, shifting the pH by 0.1–0.2 units.

Best Practice Protocol:

• For General Buffers: Autoclaving is acceptable.[2] Re-check pH after the solution cools to room temperature.

• For Cell Culture/Enzyme Kinetics: Filter Sterilization (0.22 µm) is superior.

  • Why? It prevents any potential thermal degradation byproducts (though rare) and ensures the concentration remains exact (no evaporation).

• Storage: Store 1 M stock at +4°C. Stable for >1 year. If solution turns yellow, discard (oxidation has occurred).

References

• Good, N. E., & Izawa, S. (1972). Hydrogen ion buffers. Methods in Enzymology, 24, 53-68.

• Goldberg, R. N., et al. (2002). Thermodynamics of the ionization of the bisulfate ion and of the buffer AMPSO. Journal of Solution Chemistry, 31, 231–244.

• Ferreira, C. M., et al. (2015). (Un)suitability of the use of pH buffers in biological, biochemical and environmental studies and their interaction with metal ions. RSC Advances, 5, 30989-31003.

• Thermo Fisher Scientific. (n.d.). Tech Tip #22: Compatibility of BCA Protein Assay with interfering substances.

Sources

• 1. The biological buffers used in cell therapy - مقالات - Hopax Fine Chemicals [hopaxfc.com]
• 2. Can You Autoclave PBS? Common Lab Buffer Sterilization Questions [synapse.patsnap.com]

AMPSO Buffer Stability &amp; Storage Support Center

Topic: Microbial Growth Prevention & Troubleshooting

Status: Operational | Senior Application Scientist: Dr. A. Vance

Introduction: The Alkaliphile Challenge

Welcome to the technical support hub for AMPSO (N-(1,1-Dimethyl-2-hydroxyethyl)-3-amino-2-hydroxypropanesulfonic acid) buffers.

While many researchers assume high pH buffers are naturally bacteriostatic, AMPSO’s working range (pH 8.3–9.7) is a "Goldilocks zone" for alkaliphilic bacteria (e.g., Bacillus species) and certain fungi. Furthermore, as a Good’s buffer, AMPSO provides a carbon and nitrogen skeleton that, while not a primary nutrient source, can support biofilm formation in long-term storage [1, 2].

This guide replaces generic advice with chemically grounded protocols to ensure your buffer remains sterile and chemically inert.

Module 1: The Gold Standard Preparation Protocol

To prevent microbial growth, sterility must be engineered into the workflow, not added as an afterthought.

Critical Control Points (CCPs)

• Water Quality: Use only Type I (Milli-Q) water (18.2 MΩ·cm). Trace organics in Type II water are "starter food" for dormant microbes.

• Temperature-Dependent pH: AMPSO has a

  of approximately -0.019/°C [3]. You cannot pH adjust at room temperature (25°C) and expect the same pH at physiological temperature (37°C) or storage temperature (4°C).

• Sterilization Choice: Filtration is superior to autoclaving for AMPSO.

Step-by-Step Preparation (1L of 100 mM AMPSO)

• Dissolution: Dissolve 22.7 g of AMPSO (Free Acid) in 800 mL of Type I water.

• The "Cool" Adjustment: Bring the solution to the exact temperature at which it will be used (e.g., 37°C for cell culture).

  • Why? Adjusting to pH 9.0 at 25°C will result in pH ~8.77 at 37°C.

• Titration: Adjust pH using 5M NaOH (or KOH if Na+ is contraindicated).

  • Note: Add base slowly. AMPSO is zwitterionic; rapid addition can cause local heating and minor degradation.

• Volume: Top up to 1000 mL.

• Sterilization (The Decision Matrix):

Figure 1: Decision matrix for AMPSO sterilization. Filtration is prioritized to prevent endotoxin contamination and thermal degradation.

Module 2: Troubleshooting Dashboard

Scenario A: "My buffer turned yellow after autoclaving."

• Diagnosis: Oxidative Degradation / Trace Metal Interaction.

• Mechanism: Good’s buffers can undergo minor degradation at high heat and pressure, releasing free radicals. If trace iron or copper is present in your water, AMPSO (which weakly chelates metals) can form colored complexes [4].

• Solution:

  • If the yellowing is faint (straw color), it is usually chemically harmless for electrophoresis but fatal for UV-Vis assays (absorbance interference).

  • Prevention: Switch to 0.22 µm filtration.

Scenario B: "The pH drifted down by 0.3 units in storage."

• Diagnosis: Microbial Contamination (Acidification).

• Mechanism: Even in alkaline conditions (pH 9.0), contaminants like Pseudomonas or alkaliphiles metabolize trace nutrients, excreting acidic byproducts (acetate, lactate). This overcomes the buffering capacity.

• Immediate Action: Discard the buffer. Do not re-adjust pH.

• Differentiation: If the buffer is clear but pH has shifted, check for CO2 absorption (common in high pH buffers stored in unsealed vessels).

Scenario C: "My Protein Assay (Lowry/BCA) is failing."

• Diagnosis: Chemical Interference (Not Contamination).

• Mechanism: AMPSO binds Cu(II) ions. The Lowry and BCA assays rely on the reduction of Copper. AMPSO competes for the copper, causing low sensitivity or erratic backgrounds [5].

Data Table: AMPSO Compatibility with Protein Assays

Assay Type	Compatibility	Mechanism of Interference	Workaround
Lowry	Incompatible	AMPSO chelates Cu²⁺, preventing reaction with peptide bonds.	Use Bradford or precipitate protein first (TCA).
BCA	Poor	AMPSO chelates Cu²⁺; alters reduction kinetics.	Dilute sample < 50mM AMPSO or use Bradford.
Bradford	Compatible	Coomassie dye binding is generally unaffected by AMPSO.	Ensure blank contains same AMPSO concentration.
UV (280nm)	Excellent	Minimal absorbance.	Check for "yellowing" if autoclaved.

Module 3: Advanced FAQs

Q1: Can I use DEPC to treat AMPSO water for RNA work? A: NO. DEPC (Diethyl pyrocarbonate) reacts with primary and secondary amines to inactivate RNases. AMPSO contains a secondary amine in its core structure. DEPC will chemically modify the AMPSO molecule, altering its buffering capacity and pKa.

• Correct Protocol: Use certified RNase-free water and filter-sterilize.

Q2: Which preservative is best for long-term storage (6+ months)? A: Sodium Azide (NaN3) at 0.02% - 0.05% (w/v).

• Constraint: Azide inhibits cytochrome c oxidase and peroxidases (HRP). If your downstream application involves HRP-linked antibodies (Western Blot / ELISA), do not use Azide .

• Alternative: For HRP applications, store at 4°C without preservatives (shelf life ~3-4 weeks) or freeze aliquots at -20°C.

Q3: Is freezing AMPSO recommended? A: Yes, but with caution. Freezing stops microbial growth completely. However, upon thawing, pH gradients form. You must invert the bottle vigorously to re-equilibrate the solution before use. Avoid repeated freeze-thaw cycles, which can promote hydrolysis of the sulfonic acid group over time.

Diagnostic Logic: Contamination vs. Chemistry

Use this flow to diagnose buffer issues before ruining an experiment.

Figure 2: Diagnostic logic flow for differentiating between biological contamination and chemical instability.

References

• Hopax Fine Chemicals. (2020). Choosing the Right Buffer by pH and pKa. Link

• Goldberg, R. N., et al. (2002). Thermodynamics of the ionization of some Good's buffers. Journal of Research of the National Institute of Standards and Technology. Link

• Reach Devices. (n.d.). Biological Buffers: pKa Temperature Dependence. Link

• Grady, J. K., et al. (1988). Good's buffers and the biological activity of metals. Analytical Biochemistry.

• G-Biosciences. (2015). How to Deal with Interfering Agents in Protein Estimation Assays. Link

Technical Support Center: AMPSO Buffer pH Stability &amp; Temperature Dependence

The following technical guide serves as a specialized support resource for researchers utilizing AMPSO buffer. It addresses the critical impact of temperature on pH stability, providing mechanistic explanations, quantitative data, and self-validating protocols.

Product Focus: AMPSO (N-(1,1-Dimethyl-2-hydroxyethyl)-3-amino-2-hydroxypropanesulfonic acid) CAS: 68399-79-1 (Free Acid) | 102029-60-7 (Sodium Salt) Useful pH Range: 8.3 – 9.7[1][2][3]

Executive Summary

AMPSO is a zwitterionic "Good's buffer" optimized for the alkaline range (pH 8.3–9.7). While highly effective for enzymes like alkaline phosphatase and for protein transfer (Western blotting), it exhibits a significant temperature-dependent pKa shift (

) . Failure to account for this shift is a primary cause of experimental irreproducibility in pH-sensitive assays.

Part 1: The Core Science (Thermodynamics)

Q: How exactly does temperature affect AMPSO's pH?

A: Like all amine-based buffers, AMPSO's ionization equilibrium is temperature-dependent.[4][5] As temperature increases, the pKa of the amine group decreases, causing the buffer to release protons and lower the solution's pH.

Key Parameter: The temperature coefficient (

) for AMPSO is approximately -0.029 pH units/°C (though some sources cite ranges near -0.019; the higher sensitivity value should be assumed for safety in critical assays).

The Mechanism:

• Heat (Temperature

  ): Drives the reaction to the right (exothermic dissociation), releasing , lowering pH .

• Cold (Temperature

  ): Drives the reaction to the left, consuming , raising pH .

Data Table: Predicted pH Shift of AMPSO

Baseline: pH adjusted to 9.00 at 25°C

Temperature	(from 25°C)	Estimated ( )	Predicted pH	Impact on Experiment
4°C (Cold Room)	-21°C		9.61	Risk of protein precipitation; altered binding kinetics.
20°C (Cool Lab)	-5°C		9.15	Minor drift; usually acceptable for robust assays.
25°C (Standard)	0°C		9.00	Calibration Point
37°C (Incubator)	+12°C		8.65	Significant drop; may inhibit alkaline enzymes.

Critical Insight: A buffer prepared at room temperature (25°C) but used in a cold room (4°C) will be 0.6 pH units more alkaline than intended.

Part 2: Troubleshooting & FAQs

Scenario 1: Enzyme Activity Loss at 37°C

User Question: "I adjusted my AMPSO buffer to pH 9.0 for an Alkaline Phosphatase assay. The enzyme works at pH 9.0, but I see low activity at 37°C. Why?" Root Cause: You likely adjusted the pH at 25°C. At 37°C, the pH of your solution dropped to ~8.65 (see table above). Solution:

• Warm the buffer: Place your AMPSO solution in a water bath at 37°C.

• Calibrate the probe: Ensure your pH meter's ATC (Automatic Temperature Compensation) probe is also at 37°C.

• Adjust pH: Set the pH to 9.0 while the solution is at 37°C.

Scenario 2: Western Blot Transfer Issues

User Question: "I use AMPSO for transferring basic proteins. My transfer efficiency drops when I run the blot in the cold room." Root Cause: In the cold room (4°C), the pH of AMPSO rises significantly (e.g., from 9.0 to 9.6). If the pH becomes too high, it may alter the charge state of your protein or the gel matrix properties. Solution:

• Prepare the buffer at 25°C as usual, but target a slightly lower pH (e.g., pH 8.8) if you know it will drift up to ~9.4 in the cold room, OR

• (Best Practice) Adjust the pH at 4°C using a pH meter calibrated with cold standards.

Scenario 3: Precipitation in Stock Solutions

User Question: "My 0.2 M AMPSO stock solution is clear at room temperature but precipitates in the fridge." Root Cause: AMPSO has high solubility, but thermodynamic shifts can affect solubility limits near the pKa. Solution: Store AMPSO stock solutions at room temperature. If cold storage is required for additives (e.g., labile co-factors), filter-sterilize (0.22 µm) rather than relying on cold to prevent microbial growth.

Part 3: Validated Protocol for Temperature-Corrected Preparation

This workflow ensures your buffer is accurate at the actual working temperature of your experiment.

Caption: Logical workflow for preparing AMPSO buffer. Note the critical step of equilibrating both the solution and the electrode to the experimental temperature (

) before final adjustment.

Step-by-Step Methodology

• Dissolution: Dissolve the required mass of AMPSO (Free Acid: MW 227.28 g/mol ) in deionized water (

  ) equivalent to 80% of the final desired volume.

• Thermal Equilibration (Critical):

  • If your experiment is at 37°C : Place the beaker in a 37°C water bath. Wait 20 minutes.

  • If your experiment is at 4°C : Place the beaker in an ice bath or cold room. Wait 20 minutes.

• Probe Calibration: Ensure your pH meter is calibrated using standards that are also at the target temperature (or use a meter with active ATC that corrects for the slope of the electrode, though it cannot correct the chemistry of the buffer).

• pH Adjustment:

  • Titrate with 1M - 5M NaOH (to raise pH) or HCl (to lower pH) while stirring.

  • Note: AMPSO free acid is acidic; you will typically be adding NaOH.

• Final Volume: Transfer to a volumetric flask (pre-equilibrated to temperature if high precision is needed) and bring to volume with

  .

Part 4: Application-Specific Considerations

Application	Role of AMPSO	Temperature Risk	Recommendation
Alkaline Phosphatase Assay	Maintains pH ~9.0 for optimal catalysis.	High. Assay often runs at 37°C. pH drop can reduce .	Prepare buffer at 37°C.
Western Blot Transfer	Facilitates transfer of basic proteins (pI > 9).	Moderate. Transfer generates heat; cooling is used.	Use a cooling coil. If preparing at 25°C, set pH 0.2 units lower than target to account for cooling.
Cell Culture	Maintains physiological/alkaline pH.	High. Incubators are 37°C.	AMPSO is rarely used for cell culture due to high pKa, but if used, filter sterilize; do not autoclave with glucose (caramelization risk).

References

• BenchChem Technical Support. AMPSO: A Comprehensive Technical Guide to its Chemical Structure and Properties. (2025).[6] BenchChem. Link

• Sigma-Aldrich. AMPSO Product Information & pKa Values. (Accessed 2025).[6] Merck KGaA. Link

• Novopro Labs. Dissociation constant pKa (25 °C), dpKa/dT, and molecular mass of buffers. (2019).[7][8] Novopro. Link

• GoldBio. Buffer Preparation Guide: Temperature Dependence. (2017). Gold Biotechnology.[3][9] Link

• ResearchGate. Biological Buffers: Temperature Sensitivity and pKa. (2011).[10] ResearchGate. Link

Sources

• 1. AMPSO Sodium Salt - Products - Hopax Fine Chemicals [hopaxfc.com]
• 2. researchgate.net [researchgate.net]
• 3. Buffer Reference Center [sigmaaldrich.com]
• 4. dpvipracollege.ac.in [dpvipracollege.ac.in]
• 5. Biological buffers pKa calculation [reachdevices.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Dissociation constant pKa (25 °C), dpKa/dT, and molecular mass of buffers NovoPro [novoprolabs.com]
• 8. Buffer solutions in drug formulation and processing: How pKa values depend on temperature, pressure and ionic strength - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. goldbio.com [goldbio.com]
• 10. researchgate.net [researchgate.net]

Technical Support Center: AMPSO Buffer Stability

Topic: Troubleshooting pH Drift in AMPSO Buffers

Ticket ID: AMPSO-001-DRIFT Assigned Specialist: Senior Application Scientist Status: Open for Resolution

Executive Summary

AMPSO (3-[(1,1-Dimethyl-2-hydroxyethyl)amino]-2-hydroxypropanesulfonic acid) is a zwitterionic "Good's buffer" structurally similar to AMPS but with a hydroxyl group that confers higher solubility. With a pKa of 9.0 at 25°C , it is the standard for buffering in the pH 8.3 – 9.7 range.

Users reporting "drift" in AMPSO are rarely observing chemical degradation. Instead, they are usually encountering one of three distinct physical phenomena: Thermodynamic shifting (Temperature) , Atmospheric acidification (CO₂ absorption) , or Electrochemical artifacts (Alkaline error) .

This guide isolates these variables to restore experimental integrity.

Diagnostic Module 1: The Thermodynamics of Drift (Temperature)

The Symptom: "I adjusted the pH to 9.0 on the bench (22°C), but my assay at 37°C failed, and the pH reads 8.7."

The Science: AMPSO exhibits a significant negative temperature coefficient (

). Unlike phosphate buffers, which are relatively temperature-stable, organic amine buffers like AMPSO undergo shifts in acid dissociation equilibrium as thermal energy increases.

• for AMPSO: Approximately -0.019 pH units/°C [1, 2].

If you prepare AMPSO at 25°C and heat it to 37°C, the pKa drops, releasing protons and lowering the pH of the solution.

Quantitative Impact Table:

Temperature (°C)	Theoretical pH Shift (from pH 9.0 @ 25°C)	Resulting pH
4°C (Cold Room)	+0.40	9.40
20°C (Cool Lab)	+0.10	9.10
25°C (Standard)	0.00	9.00
37°C (Incubator)	-0.23	8.77

Troubleshooting Q&A:

• Q: Should I adjust the pH while the buffer is hot?

  • A: Yes. For maximum accuracy, calibrate your electrode and measure the pH at the exact temperature of use . If your assay runs at 37°C, warm the buffer to 37°C before final pH adjustment.

• Q: Can I calculate the offset instead?

  • A: You can, but it is risky due to ionic strength variables. If you must prep at 25°C for 37°C use, set the pH 0.23 units higher than your target.

Diagnostic Module 2: Environmental Factors (CO₂ Absorption)

The Symptom: "My stock solution was pH 9.0 on Monday. By Friday, it is pH 8.8, even though it was capped."

The Science: AMPSO buffers in the alkaline range (pH > 8.0). At this pH, aqueous solutions actively sequester atmospheric carbon dioxide (

). The dissolved gas hydrates to form carbonic acid ( ), which dissociates into bicarbonate ( ) and protons ( ), causing a continuous downward drift in pH [3].

Mechanism of Failure:

Visualizing the Drift Mechanism:

Figure 1: The cascade of atmospheric acidification in alkaline buffers.

Troubleshooting Q&A:

• Q: How do I stop this?

  • A: You cannot stop it completely, but you can mitigate it.

    • Headspace: Store buffers in containers with minimal air headspace.

    • Seal: Use Parafilm® or tight screw caps immediately after use.

    • Freshness: For critical analytical work, prepare AMPSO fresh or use a "soda lime" trap on storage vessels.

Diagnostic Module 3: Electrochemical Sources (Alkaline Error)

The Symptom: "The pH reading is unstable, drifting slowly downward while the probe is in the solution, or the reading seems lower than expected."

The Science: This is often a hardware limitation known as Alkaline Error (or Sodium Error).[1] Standard glass electrodes detect

ions.[1][2] However, at high pH (low concentration) and high salt concentrations (specifically used to adjust AMPSO), the glass membrane may begin to mistake for . This results in a falsely low pH reading [4].[1][3]

Troubleshooting Q&A:

• Q: How do I know if it's my probe?

  • A: Check your electrode's specifications. "General purpose" bulbs often have significant alkaline error above pH 9.0.

• Q: What is the fix?

  • A: Use a "High Alkalinity" or "Low Sodium Error" electrode. Alternatively, adjust pH using KOH (Potassium Hydroxide) instead of NaOH, as Lithium and Potassium ions cause less interference than Sodium.

Diagnostic Module 4: Chemical Interactions (Metals)

The Symptom: "My enzyme activity is low in AMPSO, causing apparent kinetic drift."

The Science: While better than Tris, AMPSO is not perfectly inert. It possesses a hydroxyethyl group that can weakly chelate divalent cations like

, , and [5]. If your experiment relies on metalloenzymes, AMPSO may be stripping the metal cofactor, leading to a loss of activity that mimics pH drift.

Troubleshooting Q&A:

• Q: Should I switch buffers?

  • A: If you are working with Copper or Zinc dependent enzymes, HEPES or MOPS (if pH permits) are chemically "quieter." If you must use AMPSO, you may need to slightly increase the concentration of your metal cofactor to compensate.

Protocol: The "Zero-Drift" AMPSO Preparation

To eliminate the variables above, use this self-validating protocol for preparing 1L of 100mM AMPSO, pH 9.0.

Reagents:

• AMPSO Free Acid (MW: 227.3 g/mol )[4]

• Sodium Hydroxide (NaOH) 5M solution (or KOH to reduce electrode error)

• High-purity water (18.2 MΩ·cm), degassed.

Step-by-Step Methodology:

• Dissolution: Dissolve 22.73g of AMPSO in 850mL of water.

• Degassing (Critical Step): Sonicate the solution under vacuum for 10 minutes to remove dissolved

  . This prevents immediate acidification.

• Thermal Equilibration: Place the beaker and your pH electrode in a water bath set to your target experimental temperature (e.g., 25°C or 37°C). Allow 15 minutes for equilibration.

• pH Adjustment:

  • Slowly add 5M NaOH while stirring.

  • Note: As you approach pH 8.5, slow down. The buffering capacity is high here.[5]

  • Adjust to exactly pH 9.00 at the target temperature.

• Final Volume: Transfer to a volumetric flask and bring to volume (1L) with degassed water.

• Storage: Filter sterilize (0.22 µm) into a glass bottle. Fill to the top to minimize headspace and seal tightly.

Troubleshooting Logic Tree

Use this flow to diagnose your specific drift issue.

Figure 2: Diagnostic logic flow for isolating the source of pH instability.

References

• BenchChem. (2025).[6] AMPSO: A Comprehensive Technical Guide to its Chemical Structure and Properties. Retrieved from

• NovoPro Labs. (2019).[4] Dissociation constant pKa (25°C), dpKa/dT, and molecular mass of buffers. Retrieved from

• University of Western Australia. (2012). Researching ocean buffering: The carbonate/hydrogencarbonate system. Retrieved from

• Reagecon. (2023). What is the alkaline error in pH measurement? Retrieved from

• University of Minho. (2015). (Un)suitability of the use of pH buffers in biological studies and their interaction with metal ions. Retrieved from

Sources

• 1. mantech-inc.com [mantech-inc.com]
• 2. faculty.uml.edu [faculty.uml.edu]
• 3. camlab.co.uk [camlab.co.uk]
• 4. Dissociation constant pKa (25 °C), dpKa/dT, and molecular mass of buffers NovoPro [novoprolabs.com]
• 5. carlroth.com [carlroth.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Poor Protein Transfer with AMPSO Buffer

Welcome to the technical support center for optimizing and troubleshooting protein electrotransfer, with a specialized focus on the use of 3-(cyclohexylamino)-2-hydroxy-1-propanesulfonic acid (AMPSO) and other alkaline buffer systems. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges in achieving efficient and reproducible protein transfer in Western blotting. Here, we move beyond standard protocols to explain the underlying principles, providing you with the expertise to diagnose and resolve common transfer issues.

Frequently Asked Questions (FAQs)

Q1: My protein transfer seems inefficient or incomplete. How can I confirm this before proceeding with immunodetection?

A1: Visualizing total protein on the membrane post-transfer is a critical quality control step that is often overlooked.[1] Before blocking, stain your membrane with a reversible, rapid dye like Ponceau S. This will allow you to assess the uniformity of the transfer across the entire gel area and to see if your protein lanes have transferred effectively. If you observe faint or no protein bands on the membrane, or if high molecular weight proteins appear to be missing while lower molecular weight proteins are present, you have a transfer efficiency problem. Conversely, if the gel retains strong protein bands after transfer, this also indicates an incomplete process.

Q2: I am working with a strongly basic protein and getting poor transfer with my standard Towbin buffer. Why is this happening and would AMPSO buffer help?

A2: Standard Towbin buffer (25 mM Tris, 192 mM glycine, 20% methanol) has a pH of approximately 8.3.[2] For most proteins, this pH is above their isoelectric point (pI), conferring a net negative charge and enabling migration towards the anode (positive electrode). However, strongly basic proteins have a high pI. At pH 8.3, they may have a net positive charge or be near neutral, causing them to migrate inefficiently or even in the wrong direction (towards the cathode).[3]

This is precisely the scenario where an alkaline buffer system like AMPSO is advantageous. AMPSO buffer is typically used at a higher pH, which ensures that even strongly basic proteins acquire a net negative charge and migrate correctly towards the anode. A seminal study by Szewczyk and Kozloff demonstrated that using more alkaline transfer buffers, such as one containing AMPSO, allows for the nearly complete transfer of strongly basic proteins from SDS-PAGE gels to nitrocellulose membranes without compromising the transfer efficiency of other proteins.

Q3: What is the mechanistic difference between AMPSO, CAPS, and standard Towbin buffer in protein transfer?

A3: The primary difference lies in their buffering ranges and the resulting pH of the transfer buffer. This pH is critical relative to the isoelectric point (pI) of the target protein.

• Towbin Buffer (pH ~8.3): This is the workhorse for most routine Western blots. The glycine in the buffer provides the trailing ions in the electrophoretic system. It is effective for a wide range of proteins with acidic to neutral pIs.[2]

• CAPS Buffer (pH ~11): 3-(cyclohexylamino)-1-propanesulfonic acid (CAPS) is another alkaline buffer used for transferring proteins, particularly those with high molecular weights.[4][5] Its high pH is also beneficial for basic proteins.

• AMPSO Buffer (pH range 8.3-9.7): 3-[(1,1-Dimethyl-2-hydroxyethyl)amino]-2-hydroxypropanesulfonic acid (AMPSO) provides an alkaline environment that is particularly effective for the efficient transfer of strongly basic proteins.[1][6]

The choice of buffer directly impacts the charge of the protein, which is the driving force for its movement out of the gel and onto the membrane.[7]

In-Depth Troubleshooting Guides

Problem 1: Poor Transfer of High Molecular Weight (HMW) Proteins (>150 kDa)

HMW proteins are notoriously difficult to transfer efficiently for several reasons. Their large size impedes their migration out of the polyacrylamide gel matrix. Additionally, they have a greater tendency to precipitate within the gel, especially in the presence of methanol, which can shrink gel pores.

• Optimize Transfer Buffer Composition:

  • Reduce Methanol Concentration: Lowering the methanol content to 10% or even less can help prevent gel pore shrinkage, facilitating the exit of HMW proteins.[8] For transfers to PVDF membranes, methanol can sometimes be omitted entirely, as long as the membrane is properly pre-wetted.[8]

  • Include SDS: Adding a small amount of Sodium Dodecyl Sulfate (SDS) to the transfer buffer (up to 0.1%) can aid in the elution of HMW proteins from the gel by maintaining their negative charge and solubility.[8] However, be aware that SDS can interfere with the binding of proteins to nitrocellulose membranes.

• Adjust Transfer Time and Voltage:

  • Increase Transfer Time: HMW proteins require more time to migrate. Consider extending the transfer time. For wet transfers, an overnight transfer at a low, constant voltage (e.g., 20-30V) in a cold room or with an ice pack is often effective.[9]

  • Use Wet Transfer: Wet (tank) transfer systems are generally more efficient for HMW proteins compared to semi-dry systems because they allow for longer transfer times and better temperature control.[8]

• Modify Gel Electrophoresis Conditions:

  • Use a Lower Percentage Acrylamide Gel: A lower percentage gel (e.g., 8% or a gradient gel) has larger pores, which will allow HMW proteins to migrate more easily out of the gel during transfer.

Parameter	Standard Condition	Optimized for HMW Proteins
Transfer Method	Semi-Dry or Wet	Wet Transfer (recommended)
Methanol %	20%	≤10% (or none for PVDF)
SDS %	0%	0.02% - 0.1%
Time (Wet Transfer)	1-2 hours at 100V	Overnight at 20-30V
Acrylamide %	10-12%	≤8% or 4-12% gradient

Problem 2: "Blow-Through" of Low Molecular Weight (LMW) Proteins (<25 kDa)

LMW proteins migrate very quickly out of the gel. If the transfer conditions are too harsh or prolonged, these proteins can pass right through the membrane without binding effectively, a phenomenon known as "blow-through."[10]

• Select the Appropriate Membrane:

  • Use a Smaller Pore Size: Standard membranes have a pore size of 0.45 µm. For LMW proteins, switching to a membrane with a 0.2 µm pore size will increase the surface area for binding and reduce the likelihood of blow-through.[10]

  • Consider PVDF: Polyvinylidene fluoride (PVDF) membranes generally have a higher binding capacity than nitrocellulose and are a good choice for LMW proteins.

• Optimize Transfer Conditions:

  • Reduce Transfer Time and Voltage: Shorter transfer times and lower voltage settings are crucial to prevent over-transfer.

  • Increase Methanol Concentration: For transfers to nitrocellulose, increasing the methanol concentration to 20% can enhance the binding of LMW proteins to the membrane.[11]

• Modify Transfer Buffer:

  • Omit SDS: SDS can hinder the binding of proteins to the membrane, and this effect is more pronounced for LMW proteins. It is generally recommended to omit SDS from the transfer buffer when working with smaller proteins.[11]

Parameter	Standard Condition	Optimized for LMW Proteins
Membrane Pore Size	0.45 µm	0.2 µm
Transfer Time	60-90 minutes	30-45 minutes (optimization required)
Voltage/Current	Standard	Reduced
Methanol %	20%	20%
SDS %	0%	0% (Omit)

Problem 3: Inconsistent or Patchy Transfer (e.g., "Bald Spots")

Patchy transfer is almost always due to technical errors in the setup of the transfer "sandwich." The most common culprit is the presence of air bubbles trapped between the gel and the membrane, which block the current and prevent protein transfer in those areas.[10] Poor contact between the gel and membrane due to insufficient pressure from the sponges or filter paper can also lead to uneven transfer.

• Proper Sandwich Assembly:

  • Remove Air Bubbles: When assembling the transfer stack, use a roller, a pipette, or a gloved finger to gently roll over the surface of the membrane after it is placed on the gel to squeeze out any trapped air bubbles.[10] Assembling the sandwich in a shallow dish of transfer buffer can also help prevent bubble formation.

  • Ensure Good Contact: Make sure the sponges and filter papers are thoroughly saturated with transfer buffer and that the sandwich is held together snugly in the transfer cassette.

• Check Reagents and Equipment:

  • Fresh Transfer Buffer: Always use freshly prepared transfer buffer for each experiment. Reusing buffer can lead to a decrease in its buffering capacity and inconsistent results.[12]

  • Proper Polarity: Double-check that the gel-membrane sandwich is oriented correctly with respect to the electrodes. The negatively charged proteins will migrate from the cathode (-) towards the anode (+), so the membrane should be positioned between the gel and the anode.[10]

Experimental Protocols

Protocol 1: Preparation of AMPSO Transfer Buffer (for Basic Proteins)

This protocol is adapted from the principles outlined for alkaline transfer buffers.

Materials:

• AMPSO (3-[(1,1-Dimethyl-2-hydroxyethyl)amino]-2-hydroxypropanesulfonic acid)

• Methanol, analytical grade

• Deionized water

• NaOH for pH adjustment

Procedure:

• To prepare 1 liter of 1X AMPSO Transfer Buffer, dissolve the appropriate amount of AMPSO in 800 mL of deionized water. A common starting concentration is 50 mM.

• Adjust the pH to 9.0-9.5 with NaOH. Monitor the pH carefully.

• Add 100 mL of methanol (for a final concentration of 10%).

• Bring the final volume to 1 liter with deionized water.

• Chill the buffer to 4°C before use.

Protocol 2: Western Blot Wet Transfer Workflow

Procedure:

• After SDS-PAGE, carefully remove the gel from the cassette.

• Equilibrate the gel in your chosen transfer buffer for 10-15 minutes.

• Prepare the membrane: If using PVDF, activate it by immersing in methanol for 15-30 seconds, followed by a brief rinse in deionized water, and then equilibration in transfer buffer for at least 5 minutes. If using nitrocellulose, simply equilibrate it in transfer buffer.

• Assemble the transfer sandwich in a shallow tray containing transfer buffer to minimize air bubbles. The order is as follows (from cathode [-] to anode [+]):

  • Sponge

  • Filter paper

  • Gel

  • Membrane

  • Filter paper

  • Sponge

• Use a roller to gently remove any air bubbles between the gel and the membrane.

• Place the sandwich into the transfer cassette, ensuring a snug fit.

• Place the cassette into the transfer tank, making sure the orientation is correct (black to black, red to red).

• Fill the tank with cold transfer buffer and add an ice pack or perform the transfer in a cold room to manage heat generation.[10]

• Connect the power supply and run the transfer according to the optimized conditions for your protein of interest (see tables above).

• After the transfer is complete, disassemble the sandwich and immediately place the membrane in a blocking buffer or perform a total protein stain (e.g., Ponceau S).

Visualizations

Logical Flow for Troubleshooting Poor Protein Transfer

Caption: A flowchart for diagnosing and resolving common protein transfer issues.

Key Components of Western Blot Transfer Buffer

Caption: The roles of key components in a Western blot transfer buffer.

References

• Szewczyk, B., & Kozloff, L. M. (1985). A method for the efficient blotting of strongly basic proteins from sodium dodecyl sulfate-polyacrylamide gels to nitrocellulose. Analytical Biochemistry, 150(2), 403-407. [Link]

• bioWORLD. (n.d.). AMPSO Buffer 0.2M, pH 8.5. Retrieved February 17, 2026, from [Link]

• Azure Biosystems. (2021, July 20). Trouble-free Transfers. Retrieved February 17, 2026, from [Link]

• Creative Diagnostics. (n.d.). Buffers Used in Transfer Protocol. Retrieved February 17, 2026, from [Link]

• TotalLab. (n.d.). Western Blot Troubleshooting Guide. Retrieved February 17, 2026, from [Link]

• Cytiva. (2017, July 11). Western blotting: Troubleshooting Guide for Protein Transfer problems. Retrieved February 17, 2026, from [Link]

• Bio-Rad. (n.d.). General Protocol for Western Blotting. Retrieved February 17, 2026, from [Link]

• Kurien, B. T., & Scofield, R. H. (2009). Problems with Multiple Use of Transfer Buffer in Protein Electrophoretic Transfer. The Journal of undergraduate chemistry research, 8(1), 1. [Link]

• Bio-Rad. (n.d.). Types of Western Blot Transfer Buffers. Retrieved February 17, 2026, from [Link]

• Creative Diagnostics. (n.d.). Buffers Used in Transfer Protocol. Retrieved February 17, 2026, from [Link]

• Bio-Rad. (n.d.). Types of Western Blot Transfer Buffers. Retrieved February 17, 2026, from [Link]

• Singh, S. M., & Panda, A. K. (2005). The Effect of Buffers on Protein Conformational Stability. Pharmaceutical Research, 22(8), 1367–1378. [Link]

• Boster Biological Technology. (2024, November 15). Common Troubleshooting Tips for Western Blot Results. Retrieved February 17, 2026, from [Link]

• Advansta Inc. (2015, April 22). Six Tips for Transferring Large Proteins for Western Blotting. Retrieved February 17, 2026, from [Link]

Sources

• 1. Western Blot Troubleshooting Guide - TotalLab [totallab.com]
• 2. Western Blotting with Horseradish Peroxidase Conjugates or Alkaline Phosphatase Conjugates [bdbiosciences.com]
• 3. bio-rad.com [bio-rad.com]
• 4. bosterbio.com [bosterbio.com]
• 5. Predicting the impact of buffer type and pH : Application to protein purification by IEX - Ypso Facto [ypsofacto.com]
• 6. Troubleshooting Western Blot: Common Problems and Fixes [synapse.patsnap.com]
• 7. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 8. Successful Transfer High Molecular Weight Proteins during Western Blotting | Thermo Fisher Scientific - HK [thermofisher.com]
• 9. bio-rad.com [bio-rad.com]
• 10. Western blotting: Troubleshooting Guide for Protein Transfer problems | Cytiva [cytivalifesciences.com.cn]
• 11. Western Blot Troubleshooting | Thermo Fisher Scientific - SG [thermofisher.com]
• 12. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]

adjusting AMPSO buffer pH for use at different temperatures

Topic: Adjusting AMPSO buffer pH for use at different temperatures

Core Directive & Scientific Context

The "Temperature Trap" in Buffer Preparation AMPSO (N-(1,1-Dimethyl-2-hydroxyethyl)-3-amino-2-hydroxypropanesulfonic acid) is a zwitterionic "Good's buffer" valued for its high pKa (~9.0 at 25°C) and stability in alkaline ranges (pH 8.3 – 9.7). It is frequently used in protein purification, electron transport studies, and as a transfer buffer in Western blotting.

However, a critical failure point in experimental reproducibility is the temperature dependence of pKa (

).[1] Like most amine-based buffers, AMPSO's ionization is exothermic. As temperature increases , the pKa decreases , causing the solution to become more acidic (release protons) if the pH was set at a lower temperature.[2]

Key Technical Specification:

• pKa (25°C): 9.0

• Temperature Coefficient (

  ): pH units/°C

• Implication: A pH 9.0 buffer prepared at 25°C will drop to approximately pH 8.77 at 37°C.

Technical Data: pH Shift Calculator

The following table provides the theoretical pH shift for AMPSO buffer prepared at standard room temperature (25°C) and used at common experimental temperatures.

Table 1: AMPSO pH Shift Reference Base Reference: pH adjusted to 9.00 at 25°C

Target Temp (°C)	Experimental Context	Theoretical Shift ( )	Final pH (Approx.)
4°C	Cold Room / Protein Storage		9.40
20°C	Standard Lab Ambient		9.10
25°C	Calibration Standard		9.00
37°C	Cell Culture / Enzymatic Assays		8.77
95°C	Denaturation / PCR		7.67

Critical Note: The values above are calculated using the coefficient

. Ionic strength and concentration can cause minor deviations. Always validate empirically for sensitive assays.

Validated Protocols

Method A: The "Gold Standard" (Temperature-Equilibrated Adjustment)

Use this method for critical experiments (e.g., enzyme kinetics, crystallography).

Workflow Logic: The only way to guarantee exact pH is to measure it at the thermodynamic equilibrium of your experiment.

Caption: Figure 1. Temperature-Equilibrated pH Adjustment Workflow. This process eliminates calculation errors by physically matching the preparation temperature to the usage temperature.

Step-by-Step:

• Dissolve: Dissolve AMPSO free acid in water (80% of final volume).

• Thermal Equilibration: Place the beaker in a water bath or cold room set to your experimental temperature (e.g., 37°C). Allow 20 minutes for equilibration.

• Probe Calibration: Calibrate your pH meter using standard buffers (pH 7 and 10) that are also equilibrated to the target temperature. Ensure the meter's Automatic Temperature Compensation (ATC) is active.

• Adjustment: Adjust pH to the desired setpoint while maintaining the solution at the target temperature.

• Finalize: Dilute to final volume with water at the same temperature.

Method B: The "Calculated Offset" (Room Temperature Adjustment)

Use this method for routine buffers where

pH unit precision is acceptable.

Equation:

Example Protocol (Target pH 9.0 at 37°C):

• You want the buffer to be pH 9.0 at 37°C.

• You are preparing it at 25°C.

• Calculate the offset:

  .

• Therefore, the pH will drop by 0.23 units when heated.

• Action: Adjust the pH to 9.23 at room temperature. When heated to 37°C, it will drift down to ~9.0.[3]

Troubleshooting & FAQs

Q1: I used the ATC probe on my pH meter, but my pH was still wrong at 4°C. Why? A: This is a common misconception. The ATC (Automatic Temperature Compensation) probe only corrects for the electrical response of the electrode (the Nernstian slope) to temperature. It does not correct for the chemical pKa shift of the buffer itself. You must still physically adjust the pH at the target temperature or calculate the offset.

Q2: Can I autoclave AMPSO? A: Yes, AMPSO is generally stable under autoclaving conditions. However, if your solution contains glucose or other reducing sugars, autoclaving will cause browning (Maillard reaction) due to the amine group in AMPSO. In these cases, filter sterilization (0.22 µm) is required.

Q3: My protein precipitated when I moved from the cold room (4°C) to the incubator (37°C). A: This is likely due to the pH drop.

• Scenario: You set pH 9.0 at 4°C.

• Shift: Heating to 37°C (

  ) causes a shift of pH units.

• Result: Your buffer became pH 8.37. If your protein has a pI near 8.4, it lost solubility and precipitated.

Q4: Does concentration affect the pKa? A: Yes, but minimally compared to temperature. Diluting a stock solution (e.g., 1M to 50mM) can shift pH by 0.05–0.1 units due to changes in ionic strength. Always check pH after dilution.

References

• Goldberg, R. N., Kishore, N., & Lymn, R. M. (2002). Thermodynamics of Enzyme-Catalyzed Reactions: Part 6. 2002 Update. Journal of Physical and Chemical Reference Data.

• Good, N. E., et al. (1966).[4] Hydrogen Ion Buffers for Biological Research. Biochemistry, 5(2), 467–477.[4][5][6]

• Merck/Sigma-Aldrich. Biological Buffers: Properties and Ranges. Technical Guide.

• Reach Devices. Buffer pKa Calculator and Temperature Coefficients.

Sources

• 1. researchgate.net [researchgate.net]
• 2. youtube.com [youtube.com]
• 3. Buffer Reference Center [sigmaaldrich.com]
• 4. promegaconnections.com [promegaconnections.com]
• 5. carlroth.com [carlroth.com]
• 6. carlroth.com [carlroth.com]

Technical Support Center: AMPSO Buffer Optimization for Metallo-Enzymes

Current Status: Online Support Tier: Level 3 (Senior Application Scientist) Topic: Troubleshooting AMPSO Buffer Effects on Metallo-Enzyme Activity

Core Directive: The "Hidden" Chelation Factor

Executive Summary: AMPSO (N-(1,1-Dimethyl-2-hydroxyethyl)-3-amino-2-hydroxypropanesulfonic acid) is a zwitterionic "Good's Buffer" often selected for its useful pH range (8.3 – 9.7), making it ideal for alkaline enzymes like Alkaline Phosphatase (ALP) or Carbonic Anhydrase.

However, a common critical failure point in metallo-enzyme assays is unintentional cofactor stripping . While AMPSO is less chelating than primary amines (like Tris or Glycine), it possesses a hydroxyl and an amino group that can form weak coordinate covalent bonds with transition metals (Cu²⁺, Zn²⁺, Mn²⁺).

The Rule of Thumb: If your enzyme loses activity over time in AMPSO, or if

appears normal but is suppressed, you are likely observing buffer-mediated metal depletion , not protein denaturation.

Troubleshooting Modules

Module A: Diagnosing Activity Loss (The Chelation Effect)

Symptom: Enzyme activity is initially detectable but decays rapidly, or the specific activity is consistently lower (30-50%) compared to literature values in other buffers.

Technical Explanation: Metallo-enzymes (e.g., Zn²⁺-dependent Alkaline Phosphatase) require the metal ion to polarize water at the active site. AMPSO has a stability constant (

) for Copper(II) of approximately 2.05 [1]. While this is considered "weak" compared to EDTA or Tris, at high buffer concentrations (50–100 mM) versus trace metal concentrations ( M), the equilibrium shifts toward the Buffer-Metal complex , stripping the enzyme of its cofactor.

Diagnostic Questions:

• Concentration Ratio: Is your buffer concentration >1000x your cofactor concentration?

• Incubation Time: Does activity drop after pre-incubation of the enzyme in the buffer?

Solution:

• Immediate Fix: Supplement the buffer with 1–10

  M of the required metal cofactor (e.g., ZnCl₂ or MgCl₂) to saturate the buffer's chelating capacity.

• Long-term Fix: Switch to a buffer with sterically hindered amines if possible (e.g., CHES, though pH range differs) or validate the "Metal Rescue" protocol below.

Module B: Kinetic Interference (Ionic Strength & Assay Compatibility)

Symptom: The enzyme is active, but kinetic parameters (

, ) are skewed. Colorimetric assays (BCA/Lowry) yield high background.

Technical Explanation:

• Ionic Strength: AMPSO is zwitterionic but contributes significantly to ionic strength. High ionic strength can disrupt the electrostatic guidance of substrates into the active site, appearing as competitive inhibition.

• Assay Interference: Because AMPSO binds Cu²⁺, it can interfere with BCA (Bicinchoninic Acid) assays , which rely on the reduction of Cu²⁺ to Cu¹⁺ by proteins. AMPSO can compete for the copper, altering the standard curve [2].

Solution:

• For Kinetics: Maintain constant ionic strength (

  ) using a non-coordinating salt (e.g., NaCl) when varying buffer concentration.

• For Protein Quantitation: Use the Bradford Assay (Coomassie Blue) instead of BCA when AMPSO is present, as Bradford is independent of copper chelation.

Standard Operating Procedure (SOP): The "Metal Rescue" Validation

Objective: To definitively determine if AMPSO is inhibiting your enzyme via chelation.

Prerequisites:

• Apo-enzyme (or enzyme in current buffer).

• Stock solution of Metal Cofactor (e.g., 10 mM ZnCl₂).

• AMPSO Buffer (100 mM, pH optimized).

Protocol:

• Baseline Measurement: Measure enzyme velocity (

  ) in standard AMPSO buffer.

• Titration Matrix: Prepare 4 reaction vessels:

  • A (Control): Enzyme + AMPSO.

  • B (Low Rescue): Enzyme + AMPSO + 1

    M Metal.

  • C (Mid Rescue): Enzyme + AMPSO + 10

    M Metal.

  • D (High Rescue): Enzyme + AMPSO + 100

    M Metal.

• Incubation: Incubate for 10 minutes at assay temperature.

• Assay: Initiate reaction with substrate and measure

  .

Interpretation:

Result	Diagnosis	Action
No change in A, B, C, D	No Chelation	AMPSO is safe. Investigate pH/Temperature.

| Activity increases A < B < C | Confirmed Chelation | Buffer is stripping metal. Add 10

M metal to all future buffers. | | Activity drops in D | Metal Toxicity | 100 M is inhibitory. Use the lowest effective concentration. |

Visual Troubleshooting Logic

Caption: Decision tree for diagnosing buffer-induced metal depletion in metallo-enzymes.

Frequently Asked Questions (FAQ)

Q: Can I use AMPSO for Alkaline Phosphatase (ALP)? A: Yes, but with caution. DEA (Diethanolamine) is the "gold standard" for ALP because it acts as a phosphate acceptor, increasing

. AMPSO is a non-acceptor buffer. While AMPSO supports ALP activity, you will likely see lower rates than in DEA. Ensure Mg²⁺ and Zn²⁺ are added to the AMPSO to prevent inactivation [3].

Q: Why does my BCA assay fail in AMPSO? A: The BCA assay relies on the reduction of Cu²⁺. AMPSO weakly binds Cu²⁺ (log K ~2.05). If the buffer concentration is high, it competes with the BCA reagent for the copper, causing non-linearity. Switch to the Bradford assay or use a "Reducing Agent Compatible" BCA kit which often handles chelators better.

Q: Is AMPSO better than Tris for Zinc enzymes? A: Generally, Yes . Tris (Tris(hydroxymethyl)aminomethane) has a primary amine that coordinates metals more strongly than the hindered amine in AMPSO. However, "better" does not mean "inert." AMPSO still requires metal supplementation for sensitive enzymes.

References

• Ferreira, C. M. H., et al. (2015). "(Un)suitability of the use of pH buffers in biological, biochemical and environmental studies and their interaction with metal ions – a review." RSC Advances, 5, 30989-31003.

• Thermo Fisher Scientific. "Eliminate interfering substances from samples for BCA protein assays." Technical Tip.

• McComb, R. B., & Bowers, G. N. (1972). "Study of Optimum Buffer Conditions for Measuring Alkaline Phosphatase Activity in Human Serum." Clinical Chemistry, 18(2), 97-104.

Reference Data & Comparative Studies

A Senior Application Scientist's Guide: 2-Amino-2-methylpropane-1-sulfonic Acid (AMPSO) vs. Tris Buffer for Electrophoresis

For researchers, scientists, and drug development professionals, the choice of buffer system in protein electrophoresis is a critical decision that directly impacts the reliability and resolution of experimental results. The most ubiquitous of these is the Tris-based buffer system, a cornerstone of molecular biology for decades. However, the unique properties of other buffers, such as 2-Amino-2-methylpropane-1-sulfonic acid (AMPSO), present compelling alternatives for specific applications. This guide provides an in-depth, objective comparison of AMPSO and Tris buffers for electrophoresis, grounded in their physicochemical properties and supported by established experimental protocols.

The Foundation: Understanding Buffer Chemistry in Electrophoresis

Electrophoresis separates charged molecules, such as proteins and nucleic acids, based on their differential migration through a gel matrix under the influence of an electric field. The buffer system is not a passive component in this process; it establishes and maintains a stable pH, provides ions to conduct the current, and can influence the charge and conformation of the molecules being separated.[1]

The ideal electrophoresis buffer should exhibit high buffering capacity at the desired pH, be chemically and enzymatically stable, and have minimal interaction with the sample.[2] The choice between buffer systems often involves a trade-off between resolution, run time, and the specific requirements of the downstream application.

The Incumbent: Tris (tris(hydroxymethyl)aminomethane) Buffer

Tris is a primary amine that has been the workhorse of molecular biology labs for its effective buffering capacity in the physiological pH range of 7.0 to 9.0.[3][4] In protein electrophoresis, it is most commonly used in the Laemmli discontinuous buffer system, which employs a Tris-glycine running buffer in conjunction with Tris-HCl buffered stacking and resolving gels.[5]

The Tris-Glycine System: A Closer Look

The power of the discontinuous Tris-glycine system lies in its ability to "stack" proteins into sharp, concentrated bands at the beginning of the electrophoretic run, leading to higher resolution.[5] This is achieved through a clever manipulation of ion mobility and pH. The system consists of a leading ion (chloride, from the gel buffer) and a trailing ion (glycinate, from the running buffer). At the pH of the stacking gel (typically 6.8), glycinate ions have low mobility. Proteins, coated with the negatively charged detergent sodium dodecyl sulfate (SDS), migrate between the fast-moving chloride ions and the slow-moving glycinate ions, effectively being concentrated into a narrow zone. Upon entering the higher pH of the resolving gel (typically 8.8), the glycinate ions become more negatively charged and accelerate, "unstacking" the proteins, which then separate based on their molecular weight.[5]

Limitations of the Tris-Glycine System

Despite its widespread use, the Tris-glycine system has several limitations:

• Poor Resolution of Low Molecular Weight Proteins: Proteins and peptides smaller than 20 kDa often co-migrate with the SDS micelle front, resulting in diffuse bands and poor resolution.[4][6]

• Challenges with High Molecular Weight Proteins: In standard gradient gels, proteins larger than 200 kDa can be compacted at the top of the resolving gel, leading to poor separation.[7]

• pH Instability with Temperature: Tris has a significant temperature-dependent pKa (d(pKa)/dT of approximately -0.028 to -0.031/°C).[8] The heat generated during electrophoresis can cause a drop in the buffer's pH, altering the mobility of proteins and potentially leading to band distortion.[6]

• Alkaline Operating pH: The high pH of the resolving gel can lead to chemical modifications of proteins, such as deamination and alkylation, and can promote the reoxidation of reduced cysteine residues.[9]

The Challenger: 2-Amino-2-methylpropane-1-sulfonic Acid (AMPSO)

AMPSO is a zwitterionic buffer, one of "Good's buffers," characterized by its sulfonic acid and tertiary amine groups.[10] It has a pKa of 9.0 at 25°C, making it an effective buffer in the alkaline range of 8.3 to 9.7.[10][11] While not traditionally used as a primary running buffer in routine protein electrophoresis, its properties and established applications in related techniques suggest its potential as a specialized alternative to Tris.

Established Roles of AMPSO in Electrophoresis-Related Techniques

AMPSO is most well-known for its use as a transfer buffer in Western blotting.[12][13] Its alkaline buffering range facilitates the efficient transfer of strongly basic proteins from polyacrylamide gels to nitrocellulose membranes, a task where traditional Tris-based transfer buffers can be less effective. This application highlights its ability to maintain a high pH environment, which can be beneficial for specific protein populations. AMPSO has also been used in protein purification and solubilization.[11]

A Theoretical Consideration of AMPSO as an Electrophoresis Running Buffer

While direct comparative studies are scarce, we can extrapolate the potential performance of AMPSO as a running buffer based on its physicochemical properties:

• pH Stability: AMPSO exhibits a lower temperature dependence of its pKa (d(pKa)/dT of approximately -0.029/°C) compared to Tris.[10] This suggests that an AMPSO-based running buffer could offer a more stable pH environment during electrophoresis, potentially leading to more consistent protein migration and sharper bands, especially during long or high-voltage runs.

• Alkaline Buffering Range: Its high pKa makes it suitable for maintaining a consistently alkaline environment. This could be advantageous for the separation of proteins that are more stable or have better separation characteristics at a higher pH.

• Zwitterionic Nature: As a zwitterionic buffer, AMPSO is generally considered to be biochemically inert and less likely to interact with proteins compared to primary amines like Tris.[10] This could be beneficial for maintaining the native conformation of proteins in non-denaturing electrophoresis or for minimizing artifacts.

Physicochemical Property Comparison

The following table summarizes the key physicochemical properties of AMPSO and Tris, providing a basis for their comparison in electrophoretic applications.

Property	2-Amino-2-methylpropane-1-sulfonic acid (AMPSO)	Tris (tris(hydroxymethyl)aminomethane)
Chemical Structure	Zwitterionic sulfonic acid derivative	Primary amine
pKa (at 25°C)	9.0[10]	~8.1[4]
Useful pH Range	8.3 - 9.7[10][11]	7.0 - 9.0[3]
d(pKa)/dT (°C⁻¹)	-0.029[10]	-0.028 to -0.031[8]
Molecular Weight	227.28 g/mol [10]	121.14 g/mol

Experimental Protocols

To provide a practical context for this comparison, detailed protocols for a standard Tris-glycine SDS-PAGE and the established use of AMPSO in a Western blot transfer are provided below.

Protocol 1: Tris-Glycine SDS-PAGE

This protocol describes the preparation and running of a standard Tris-glycine polyacrylamide gel for the separation of proteins.

Materials:

• 30% Acrylamide/Bis-acrylamide solution

• 1.5 M Tris-HCl, pH 8.8

• 1.0 M Tris-HCl, pH 6.8

• 10% (w/v) Sodium Dodecyl Sulfate (SDS)

• 10% (w/v) Ammonium Persulfate (APS) (freshly prepared)

• N,N,N',N'-Tetramethylethylenediamine (TEMED)

• 10X Tris-Glycine-SDS Running Buffer (0.25 M Tris, 1.92 M Glycine, 1% SDS)

• 2X Laemmli Sample Buffer (4% SDS, 20% glycerol, 10% 2-mercaptoethanol, 0.004% bromophenol blue, 0.125 M Tris-HCl, pH 6.8)

• Protein sample

• Molecular weight markers

Procedure:

• Prepare the Resolving Gel (12%):

  • In a 15 mL conical tube, mix:

    • 3.3 mL deionized water

    • 4.0 mL 30% Acrylamide/Bis-acrylamide solution

    • 2.5 mL 1.5 M Tris-HCl, pH 8.8

    • 100 µL 10% SDS

  • Gently swirl to mix.

  • Add 100 µL 10% APS and 10 µL TEMED.

  • Immediately pour the solution into the gel casting apparatus, leaving space for the stacking gel.

  • Overlay with water-saturated isobutanol to ensure a flat surface.

  • Allow the gel to polymerize for 30-60 minutes.

• Prepare the Stacking Gel (5%):

  • In a 15 mL conical tube, mix:

    • 2.1 mL deionized water

    • 0.5 mL 30% Acrylamide/Bis-acrylamide solution

    • 0.38 mL 1.0 M Tris-HCl, pH 6.8

    • 30 µL 10% SDS

  • Gently swirl to mix.

  • Add 30 µL 10% APS and 5 µL TEMED.

  • Pour off the isobutanol from the resolving gel and rinse with deionized water.

  • Pour the stacking gel solution on top of the resolving gel and insert the comb.

  • Allow the stacking gel to polymerize for 30-45 minutes.

• Sample Preparation and Electrophoresis:

  • Mix your protein sample 1:1 with 2X Laemmli sample buffer.

  • Heat the samples at 95-100°C for 5 minutes.

  • Assemble the gel in the electrophoresis apparatus.

  • Fill the inner and outer chambers with 1X Tris-Glycine-SDS Running Buffer.

  • Load the prepared samples and molecular weight markers into the wells.

  • Run the gel at a constant voltage (e.g., 100-150V) until the dye front reaches the bottom of the gel.

Protocol 2: AMPSO Transfer Buffer for Western Blotting

This protocol details the use of an AMPSO-based buffer for the transfer of proteins from a polyacrylamide gel to a nitrocellulose or PVDF membrane.

Materials:

• Polyacrylamide gel with separated proteins

• Nitrocellulose or PVDF membrane

• Filter paper

• AMPSO Transfer Buffer (e.g., 25 mM AMPSO, 20% methanol, pH 9.5)

• Methanol (for PVDF membrane activation)

• Western blot transfer apparatus

Procedure:

• Prepare the Transfer Stack:

  • Cut the membrane and filter paper to the size of the gel.

  • If using a PVDF membrane, activate it by immersing in methanol for 30 seconds, followed by a brief rinse in deionized water.

  • Equilibrate the gel, membrane, and filter paper in AMPSO Transfer Buffer for 10-15 minutes.

• Assemble the Transfer Sandwich:

  • On the cathode side of the transfer cassette, place a sponge, followed by a piece of filter paper.

  • Carefully place the equilibrated gel on the filter paper.

  • Place the equilibrated membrane on top of the gel, ensuring no air bubbles are trapped.

  • Place another piece of filter paper on top of the membrane, followed by the second sponge.

  • Close the cassette.

• Perform the Transfer:

  • Place the transfer cassette into the transfer tank, ensuring the membrane is between the gel and the anode.

  • Fill the tank with cold AMPSO Transfer Buffer.

  • Connect the apparatus to a power supply and perform the transfer (e.g., at 100V for 1 hour). The optimal time and voltage may need to be determined empirically.

• Post-Transfer Processing:

  • After the transfer, disassemble the sandwich and rinse the membrane briefly in deionized water.

  • The membrane is now ready for blocking and immunodetection.

Visualizing the Concepts

To further clarify the principles discussed, the following diagrams illustrate the chemical structures of the buffers, the mechanism of a discontinuous buffer system, and a comparative experimental workflow.

Caption: Chemical structures of Tris and AMPSO.

Caption: Mechanism of a discontinuous buffer system.

Caption: Workflow for a comparative electrophoresis experiment.

Conclusion and Future Perspectives

Tris-based buffer systems, particularly the Tris-glycine formulation, remain the standard for routine protein electrophoresis due to their well-characterized performance and cost-effectiveness. However, for specific challenges, such as the analysis of very low or very high molecular weight proteins, alternative systems like Tris-Tricine or Tris-acetate are often superior.[6][7]

2-Amino-2-methylpropane-1-sulfonic acid (AMPSO) has carved out a niche for itself as a highly effective buffer for the Western blot transfer of basic proteins.[12] Its favorable physicochemical properties, including a stable pH in the alkaline range and lower temperature sensitivity compared to Tris, suggest its potential as a running buffer in specialized electrophoretic applications.[10] However, the lack of comprehensive studies and established protocols for its use as a primary running buffer means that its adoption in this context would require significant empirical optimization.

For researchers encountering limitations with standard Tris-glycine systems, particularly when working with proteins that are sensitive to pH fluctuations or require a consistently high pH for optimal separation, exploring AMPSO as a component of a novel buffer system could be a worthwhile endeavor. Future research directly comparing the performance of AMPSO-based running buffers with traditional systems would be invaluable in expanding the toolkit of the modern protein scientist.

References

• UFCBIO. (n.d.). 10X Tris-Glycine Buffer, 500mL. Retrieved from [Link]

• bioWORLD. (n.d.). AMPSO Buffer 0.2M, pH 8.0 (102029-60-7). Retrieved from [Link]

• Hopax Fine Chemicals. (n.d.). AMPSO. Retrieved from [Link]

• Bio-Rad. (n.d.). Tris Buffer. Retrieved from [Link]

• Interchim. (n.d.). Good's buffers (biological buffers). Retrieved from [Link]

• Carl ROTH. (n.d.). AMPSO, 25 g, CAS No. 68399-79-1 | Good buffer Reagents for Molecular Biological Applications. Retrieved from [Link]

• ResearchGate. (2016, May 3). Can anybody explain why when I run a protein with a molecular weight of 9kDa on SDS-PAGE gel it appears as a slightly bigger protein (11kDa)? Retrieved from [Link]

• bioPLUS. (n.d.). AMPSO Buffer 0.2M pH 8.0. Retrieved from [Link]

• Arigo Biolaboratories. (n.d.). Western Blot Protocol. Retrieved from [Link]

• The Hancock Lab - PSU. (2024, March 29). Calculating Ionic Strength of Buffers. Retrieved from [Link]

• Omni Calculator. (n.d.). Ionic Strength Calculator. Retrieved from [Link]

• Synaptic Systems. (n.d.). Protocol for Homer2 Antibody (Cat. No. 160 203) Western Blot (WB) AP Detection. Retrieved from [Link]

• Benchtop. (n.d.). Western Blot Protocol. Retrieved from [Link]

• iue.tuwien.ac.at. (n.d.). 6.2.6 Buffers and Ionic Strength. Retrieved from [Link]

• PubMed. (2004, October 8). Aggregation and other intermolecular interactions of biological buffers observed by capillary electrophoresis and UV photometry. Retrieved from [Link]

• LCGC International. (2007, April 1). Buffer Preparation — Hints, Tips and Common Errors. Retrieved from [Link]

• Annals of Advances in Chemistry. (2023, June 20). Buffer Solutions of known Ionic Strength. Retrieved from [Link]

• ResearchGate. (n.d.). Selection of Buffers in Capillary Zone Electrophoresis: Application to Peptide and Protein Analysis. Retrieved from [Link]

• SCIEX. (n.d.). Introduction to Capillary Electrophoresis. Retrieved from [Link]

• Edvotek. (2020, November 12). EdvoTech Tip: Using Buffer in Electrophoresis Experiments. Retrieved from [Link]

• ResearchGate. (2019, April 7). What would be the conductivity of Tris buffer having molar concentrations 1.5 and 0.5 M with respect to pH 8.5 and 6.5 respectively? Retrieved from [Link]

• ResearchGate. (2012, April 5). How do SDS-PAGE gels differ in a Bis-Tris system vs. a Tris-Glycine system? Retrieved from [Link]

• ResearchGate. (n.d.). Substrate-gel preparation in the SDS-PAGE discontinuous buffer system. Retrieved from [Link]

• Reddit. (2025, March 25). Why does protein need to be run on a discontinuous gel but not n the case of DNA. Retrieved from [Link]

• Bio-Rad. (n.d.). Protein Electrophoresis Methods. Retrieved from [Link]

• Creative Biolabs. (n.d.). SDS-PAGE Protocol & Troubleshooting. Retrieved from [Link]

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• 1. interchim.fr [interchim.fr]
• 2. itwreagents.com [itwreagents.com]
• 3. Tech Tips | In search of low molecular weight proteins | Proteintech Group | 武汉三鹰生物技术有限公司 [ptgcn.com]
• 4. bio-rad.com [bio-rad.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Successful Transfer High Molecular Weight Proteins during Western Blotting | Thermo Fisher Scientific - TW [thermofisher.com]
• 7. fortislife.com [fortislife.com]
• 8. fishersci.com [fishersci.com]
• 9. benchchem.com [benchchem.com]
• 10. AMPSO - Products - Hopax Fine Chemicals [hopaxfc.com]
• 11. Dissociation constant pKa (25 °C), dpKa/dT, and molecular mass of buffers NovoPro [novoprolabs.com]
• 12. medchemexpress.com [medchemexpress.com]
• 13. You are being redirected... [bio-world.com]

The Definitive Guide to Validating AMPSO Buffer in Alkaline Enzymatic Assays

Topic: Validation of AMPSO Buffer in a New Enzymatic Assay Content Type: Publish Comparison Guide

Executive Summary

In the development of high-pH enzymatic assays—particularly for metalloenzymes like alkaline phosphatase (ALP) or carbonic anhydrase—buffer selection is often the silent variable that dictates reproducibility. While Tris and Glycine are traditional choices, they introduce significant artifacts: Tris is a potent metal chelator and possesses a high temperature coefficient, while Glycine can act as a competitive substrate or inhibitor.

AMPSO (N-(1,1-Dimethyl-2-hydroxyethyl)-3-amino-2-hydroxypropanesulfonic acid) emerges as a superior alternative for the pH 8.3–9.7 range. As a second-generation Good’s buffer, it offers zwitterionic stability, negligible metal binding, and high solubility. This guide provides a rigorous, self-validating framework for transitioning your assay to AMPSO, ensuring that observed kinetic data reflects true enzymatic function rather than buffer interference.

Part 1: Technical Profile & Competitive Landscape

Before initiating wet-lab validation, it is critical to understand why AMPSO is being evaluated against standard alternatives. The following table synthesizes physicochemical properties that directly impact assay performance.

Table 1: Comparative Technical Profile of Alkaline Buffers

Feature	AMPSO	Tris (Tromethamine)	Glycine-NaOH	Phosphate
pKa (25°C)	9.0	8.06	9.60	7.20 / 12.3
Useful pH Range	8.3 – 9.7	7.0 – 9.0	8.6 – 10.6	5.8 – 8.0
Metal Binding	Negligible (Ideal for Mg²⁺/Zn²⁺ enzymes)	High (Chelates Cu²⁺, Ca²⁺, Mg²⁺, Zn²⁺)	Moderate (Binds Cu²⁺, Ni²⁺)	Precipitates (Ca²⁺, Mg²⁺, Zn²⁺)
Temp. Coefficient (ΔpKa/°C)	-0.019 (Moderate)	-0.028 (High - pH drifts significantly)	-0.025	-0.0028 (Excellent)
UV Interference (<260nm)	Low	Low	Significant	Low
Primary Application	Alkaline metalloenzymes, cell culture	General biochem, electrophoresis	Electrophoresis, basic buffers	Metabolism, physiological pH

Analyst Note: The critical differentiator for AMPSO is its lack of interaction with divalent cations. If your enzyme requires Mg²⁺ or Zn²⁺ (common in alkaline assays), Tris will artificially inflate the apparent

for the metal cofactor.

Part 2: Strategic Decision Logic

Use the following logic flow to determine if AMPSO is the correct candidate for your specific assay conditions before proceeding to validation.

Figure 1: Decision logic for selecting AMPSO over traditional alkaline buffers. Note the critical branch at metal ion dependence.

Part 3: Experimental Validation Protocol

This protocol is designed as a self-validating system . Each phase includes a "Go/No-Go" checkpoint. If the checkpoint fails, do not proceed; re-evaluate reagents or equipment.

Phase 1: Buffer Preparation & Thermal Stress Test

Objective: Confirm AMPSO stock quality and quantify

for your specific assay temperature (e.g., 37°C).

Materials:

• AMPSO Free Acid (High Purity, >99%).

• NaOH (10 M stock, Carbonate-free).

• Calibrated pH meter (3-point calibration: pH 7, 9, 10).

Protocol:

• Dissolution: Dissolve AMPSO to 100 mM in deionized water (

  ).

• Titration: Adjust pH to 9.0 at 25°C using NaOH.

• Thermal Shift: Heat a 50 mL aliquot to 37°C using a water bath.

• Measurement: Record pH at 37°C.

Self-Validating Checkpoint:

• Expected: pH should drop to approximately 8.77 at 37°C (based on

  ).

• Criterion: If

  units, the buffer is contaminated or the pH electrode is drifting. Stop and recalibrate.

Phase 2: Metal Ion Compatibility (The "Spike-Recovery" Test)

Objective: Prove that AMPSO does not chelate essential cofactors (e.g.,

), unlike Tris.

Workflow:

• Prepare two buffers: Buffer A (100 mM AMPSO, pH 9.0) and Buffer B (100 mM Tris, pH 9.0) .

• Prepare an enzyme reaction mix (e.g., Alkaline Phosphatase) with a limiting concentration of

  (e.g., 10 ).

• Measure initial velocity (

  ).

• Spike both buffers with EDTA (10

  ) to chelate free metals.

• Measure residual activity.

Data Interpretation:

• Tris: Activity often drops significantly before EDTA addition because Tris itself sequesters the limiting

  .

• AMPSO: Should show higher baseline activity than Tris at limiting metal concentrations.

Phase 3: Kinetic Benchmarking ( and )

Objective: Compare enzyme performance in AMPSO vs. the legacy buffer.

Protocol:

• Set up a substrate titration curve (0.1

  to 10 ).

• Run the assay in AMPSO and Control Buffer side-by-side.

• Fit data to the Michaelis-Menten equation.

Table 2: Example Validation Data Layout

Parameter	AMPSO (100 mM)	Tris (100 mM)	Interpretation
(Units/mg)	Value	Value	Should be comparable ( ).
(Substrate)	Value	Value	Significant shift suggests buffer interference with binding site.
(Cofactor)	Lower	Higher	Lower in AMPSO confirms superior free metal availability.

Part 4: Visualizing the Validation Workflow

The following diagram outlines the sequence of operations for full validation.

Figure 2: Step-by-step validation workflow. Note the feedback loop at the QC stage.

References

• Good, N. E., et al. (1966). Hydrogen Ion Buffers for Biological Research. Biochemistry, 5(2), 467–477. Link

• Ferreira, C. M., et al. (2015). (Un)suitability of the use of pH buffers in biological, biochemical and environmental studies and their interaction with metal ions.[1][2] RSC Advances, 5, 30989-31003. Link

• BenchChem. (2025).[3] AMPSO: A Comprehensive Technical Guide. BenchChem Technical Library. Link

• Thermo Fisher Scientific. (n.d.).[4] Buffer Reference Center. Thermo Fisher Technical Resources. Link

• Rehm, B. H. A. (2010). Microbial Production of Biopolymers and Polymer Precursors. Caister Academic Press.

Sources

• 1. Universal buffers for use in biochemistry and biophysical experiments - PMC [pmc.ncbi.nlm.nih.gov]
• 2. repositorium.uminho.pt [repositorium.uminho.pt]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Enhancement of enzymatic activity by biomolecular condensates through pH buffering - PMC [pmc.ncbi.nlm.nih.gov]

High-Performance Buffering at pH 9.0: A Technical Guide to AMPSO

Executive Summary

In the landscape of Good’s buffers, AMPSO (N-(1,1-Dimethyl-2-hydroxyethyl)-3-amino-2-hydroxypropanesulfonic acid) occupies a critical "Goldilocks" zone. With a pKa of 9.0 (at 25°C) , it bridges the gap between the physiological range of HEPES/TAPS and the highly alkaline range of CAPSO/CAPS.

While often overshadowed by Tris, AMPSO offers superior thermal stability and solubility, making it the premier choice for assays requiring a stable pH 9.0 environment, such as alkaline phosphatase kinetics and high-pH protein transfer. However, its secondary hydroxyl groups confer metal-chelating properties that researchers must account for in metalloenzyme studies. This guide provides a rigorous technical comparison to help you determine when AMPSO is the superior reagent for your workflow.

Part 1: Physicochemical Profile & Selection Logic

AMPSO is a zwitterionic aminosulfonate. Its structure features a sterically hindered amine and secondary hydroxyls, which contribute to its high solubility and specific metal-binding characteristics.

Comparative Metrics: AMPSO vs. High-pH Alternatives

The following table contrasts AMPSO with its closest competitors. Note AMPSO's distinct pKa positioning.

Feature	AMPSO	TAPS	CHES	CAPSO	CAPS
pKa (25°C)	9.0	8.4	9.3	9.6	10.4
Useful pH Range	8.3 – 9.7	7.7 – 9.1	8.6 – 10.0	8.9 – 10.3	9.7 – 11.1
(pH units/°C)	-0.008	-0.018	-0.011	-0.009	-0.009
Metal Binding	Moderate (Cu²⁺)	Weak	Negligible	Weak	Negligible
Solubility (H₂O)	High	High	High	Moderate	Moderate
Primary Utility	Enzymes (pH 9), Blotting	Electrophoresis	Enzymology	Western Blot	High pH Transfer

Technical Insight: AMPSO has a significantly lower temperature coefficient (

) than TAPS and Tris (which is -0.028). This makes AMPSO far superior for temperature-variable processes, such as PCR or thermal denaturation studies, where pH drift must be minimized.

Buffer Selection Decision Tree

Use this logic flow to determine if AMPSO is the correct buffer for your specific high-pH application.

Figure 1: Decision logic for selecting AMPSO over alternative Good's buffers based on pH, metal sensitivity, and temperature stability.

Part 2: Critical Performance Factors

1. Metal Ion Interference (The "Copper Factor")

Unlike CHES or CAPS, which are sterically bulky and lack hydroxyls near the amine, AMPSO contains a hydroxyethyl group that facilitates metal chelation.

• Observation: AMPSO forms complexes with Cu(II) , and to a lesser extent Co(II) and Ni(II).

• Impact: It can inhibit metalloenzymes that rely on these cofactors if the buffer concentration is high enough to strip the metal from the enzyme active site.

• Mitigation: For copper-sensitive assays (e.g., BCA Protein Assay), validate with a standard curve prepared in the buffer or switch to CHES if interference is observed.

2. Thermal Stability

AMPSO exhibits a

of approximately -0.008 .

• Comparison: Tris buffer changes pH by ~0.03 units per °C. A Tris solution pH 9.0 at 25°C will drop to pH 8.1 at 37°C.

• AMPSO Advantage: A pH 9.0 AMPSO solution at 25°C will only shift to ~pH 8.9 at 37°C. This stability is crucial for Alkaline Phosphatase (ALP) assays run at physiological temperatures.

Part 3: Application-Specific Protocols

Protocol A: Preparation of 0.1 M AMPSO Stock (pH 9.0)

Target: Standard stock for enzymology or electrophoresis.

Materials:

• AMPSO Free Acid (MW: 227.28 g/mol )

• Sodium Hydroxide (NaOH), 5 M solution

• Ultrapure water (Type I, 18.2 MΩ·cm)

Procedure:

• Weighing: Dissolve 22.73 g of AMPSO free acid in 800 mL of ultrapure water.

• Initial pH Check: The solution will be acidic.

• Titration: Place a calibrated pH meter probe into the solution. Slowly add 5 M NaOH while stirring.

  • Note: Expect to add approximately 0.5 equivalents of NaOH to reach the pKa.

• Adjustment: Adjust pH to 9.0 at 25°C .

  • Critical: If your working temperature is 37°C, adjust the pH to 9.0 at 37°C (or set to 9.1 at 25°C to account for the -0.008 drift).

• Final Volume: Dilute to 1.0 L with ultrapure water.

• Sterilization: Filter sterilize through a 0.22 µm PES membrane. Do not autoclave if minimizing caramelization is critical (though AMPSO is generally heat stable).

Protocol B: Alkaline Phosphatase (ALP) Activity Assay

AMPSO is preferred over Glycine-NaOH for ALP assays due to better buffering capacity at the pH optimum (9.0–10.0) without the zinc-chelating properties of Glycine.

Workflow Diagram:

Figure 2: Optimized ALP assay workflow utilizing AMPSO to maintain pH 9.5 stability at 37°C.

Method:

• Prepare Reaction Buffer: 0.1 M AMPSO, pH 9.5, supplemented with 2 mM MgCl₂ and 0.1 mM ZnCl₂ (cofactors).

• Add 50 µL of sample (enzyme) to 100 µL of Reaction Buffer.

• Initiate reaction with 50 µL of p-Nitrophenyl Phosphate (pNPP) substrate.

• Incubate at 37°C. The low thermal drift of AMPSO ensures the pH remains at the enzyme's Vmax optimum.

• Measure formation of p-nitrophenol at 405 nm.

References

• Good, N. E., & Izawa, S. (1972). Hydrogen ion buffers. Methods in Enzymology, 24, 53-68. Link

• Ferguson, W. J., et al. (1980).[1] Hydrogen ion buffers for biological research. Analytical Biochemistry, 104(2), 300-310. Link

• Reach Devices. (n.d.). Biological Buffers: pKa, dpKa/dT and Molecular Mass. Retrieved from Reach Devices. Link

• Szewczyk, B., & Kozloff, L. M. (1985). A method for the efficient blotting of strongly basic proteins from sodium dodecyl sulfate-polyacrylamide gels to nitrocellulose. Analytical Biochemistry, 150(2), 403-407. Link

Sources

• 1. interchim.fr [interchim.fr]

AMPSO Buffer Interference in Protein Quantification: A Technical Guide

Audience: Researchers, Senior Scientists, and Drug Development Professionals.[1] Content Type: Technical Comparison & Optimization Guide.

Executive Summary

AMPSO (N-(1,1-Dimethyl-2-hydroxyethyl)-3-amino-2-hydroxypropanesulfonic acid) is a zwitterionic Good’s buffer valued for its high pKa (9.0) and stability in alkaline purification steps.[1] However, its chemical structure poses significant challenges for standard protein quantification assays.

The Verdict:

• BCA Assay: High Interference. AMPSO contains a secondary amine that reduces

  , generating significant false-positive background signal.

• Bradford Assay: Conditional Compatibility. Compatible at lower concentrations (<50 mM), provided the buffer's alkalinity does not neutralize the acidic Coomassie reagent.

• UV A280: High Compatibility. AMPSO has minimal absorbance at 280 nm, making it the preferred method for pure protein samples.

Part 1: The Chemistry of Interference

To understand why AMPSO interferes, we must look beyond the bottle label to its molecular structure.

The Reducing Agent Mimic (BCA Interference)

The Bicinchoninic Acid (BCA) assay relies on the Biuret reaction , where peptide bonds reduce

to in an alkaline environment. Two molecules of BCA then chelate one ion, producing a purple complex ( ).[2]

The AMPSO Problem: AMPSO possesses a secondary amine within its structure. In the alkaline conditions of the BCA assay, this functional group can act as a weak reducing agent, converting

to independent of protein concentration.

• Result: High background absorbance (blank turns purple).

• Impact: Drastic overestimation of protein concentration, particularly in low-abundance samples.

The pH Buffer Capacity (Bradford Interference)

The Bradford assay relies on Coomassie Brilliant Blue G-250 .[3] The dye exists in a cationic state (red) at acidic pH and shifts to an anionic state (blue) upon binding protein.[3]

• Requirement: The assay reagent is heavily acidic (Phosphoric acid).

• The AMPSO Problem: AMPSO has a pKa of ~9.0. If the sample volume or buffer concentration is high (e.g., >100 mM), the buffering capacity can locally neutralize the acid in the Bradford reagent.

• Result: The dye may not undergo the correct spectral shift, or the "blue" color may develop non-specifically due to pH elevation.

Part 2: Comparative Performance Data

The following table summarizes the interference profile of AMPSO compared to standard buffers (PBS, Tris) and other Good's buffers.

Table 1: Buffer Compatibility Matrix[5]

Assay Type	AMPSO (High pH)	PBS (Phosphate)	Tris-HCl	Mechanism of AMPSO Failure
BCA	Incompatible	Compatible	Compatible	Secondary amine reduces Copper ( ) causing false positives.
Bradford	Compatible *	Compatible	Compatible	Only if concentration < 100mM. High pH can overwhelm assay acidity.
Lowry	Incompatible	Compatible	Compatible	Similar copper reduction mechanism to BCA.
UV A280	Excellent	Excellent	Good	Minimal UV absorption; ideal for pure samples.
660nm Assay	Compatible	Compatible	Compatible	Dye-metal complex binding is less sensitive to amines.

Note: "Incompatible" in BCA means significant background signal is generated even at 10-20 mM concentrations.

Part 3: Visualizing the Interference Mechanisms

The following diagram illustrates the chemical pathways leading to assay failure or success.

Figure 1: Mechanistic pathways of AMPSO interference in BCA (Red) and Bradford (Yellow/Green) assays.

Part 4: Recommended Workflows & Mitigation

If your experimental design requires AMPSO (e.g., specific enzymatic pH optimum or electrophoretic transfer), use the following decision tree to select the correct quantification method.

Figure 2: Assay selection workflow for samples containing AMPSO.

Part 5: Experimental Protocols

Protocol A: Validating Buffer Interference (Spike-and-Recovery)

Use this protocol to determine if your specific concentration of AMPSO is affecting your assay.

• Preparation: Prepare two sets of BSA standards (0 – 1000 µg/mL).

  • Set A (Control): Dissolved in water or PBS.

  • Set B (Test): Dissolved in your specific AMPSO buffer.

• Assay: Run the Bradford or 660nm assay on both sets in triplicate.

• Analysis: Plot the standard curves.

  • Pass: Slopes are parallel (within 10% variation).

  • Fail: Set B shows significantly different slope or high y-intercept (background).

Protocol B: TCA Precipitation (Removal of AMPSO)

If you must use BCA or have high AMPSO concentrations, strip the buffer before quantification.

Reagents: 100% (w/v) Trichloroacetic acid (TCA).

• Add TCA: Add 1 volume of 100% TCA to 4 volumes of protein sample (Final TCA ~20%).

• Incubate: Incubate on ice for 10 minutes.

• Spin: Centrifuge at 14,000 x g for 5 minutes.

• Wash: Carefully remove supernatant (containing AMPSO). Wash pellet with 200 µL cold acetone.[4]

• Resuspend: Centrifuge again, remove acetone, and air dry briefly. Resuspend pellet in 5% SDS or 0.1M NaOH (BCA compatible buffers).

• Quantify: Proceed with BCA assay.

References

• Bio-Rad Laboratories. (n.d.).[5] Protein Assay Compatibility Guide.[6][7][5][8] Retrieved from [Link]

• G-Biosciences. (n.d.). Interfering Agents in Protein Estimation.[2][9] Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benallenlab.org [benallenlab.org]
• 3. Bradford protein assay - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. bio-rad.com [bio-rad.com]
• 6. bio-rad.com [bio-rad.com]
• 7. studylib.net [studylib.net]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. bio-rad.com [bio-rad.com]

comparative analysis of AMPSO and CAPS buffers for high pH applications

Executive Summary

For researchers operating in the alkaline range (pH 8.0–11.0), the choice between AMPSO (N-(1,1-Dimethyl-2-hydroxyethyl)-3-amino-2-hydroxypropanesulfonic acid) and CAPS (N-cyclohexyl-3-aminopropanesulfonic acid) is rarely a matter of preference, but of physicochemical necessity.

• Select AMPSO when working in the pH 8.3–9.7 window, specifically for the electrophoretic transfer of strongly basic proteins (pI > 9.0) or when limited metal chelation is acceptable.

• Select CAPS for pH 9.7–11.1 applications, particularly for high molecular weight (HMW) protein transfer (>150 kDa), N-terminal sequencing (due to lack of glycine), and enzymatic assays requiring an inert, non-complexing environment.

Physicochemical Profile: The Structural Basis of Performance

Both buffers belong to the "Good’s Buffers" family, designed to be zwitterionic and biologically inert.[1] However, their structural differences dictate their specific utility.

Comparative Properties Table

Feature	AMPSO	CAPS
Chemical Name	N-(1,1-Dimethyl-2-hydroxyethyl)-3-amino-2-hydroxypropanesulfonic acid	N-cyclohexyl-3-aminopropanesulfonic acid
Structure Type	Substituted aminosulfonic acid (Tertiary amine character)	Aminopropanesulfonic acid (Secondary amine character)
pKa (25°C)	9.00	10.40
Useful pH Range	8.3 – 9.7	9.7 – 11.1
Temp.[2] Coefficient ( )	-0.008 /°C (approx.)	-0.026 /°C (approx.)
Metal Binding	Weak binding to Co(II), Ni(II) , Cu(II)	Negligible (Ideal for metalloenzyme assays)
Solubility (Water)	High (up to 0.5 M)	High (up to 0.5 M), but sensitive to high salt
UV Cutoff	< 230 nm	< 230 nm

Structural Logic Flow

The following diagram illustrates how the chemical structure influences the selection process based on pH and application requirements.

Figure 1: Decision logic for selecting between AMPSO and CAPS based on pH and downstream application constraints.

Performance Analysis by Application

A. Western Blotting & Protein Transfer

This is the primary arena where these buffers diverge.

• CAPS (The High MW Standard):

  • Mechanism: At pH 11.0, CAPS ensures that even proteins with high isoelectric points (pI) acquire a strong negative charge. This increases the electrophoretic mobility towards the anode.

  • Use Case: Critical for proteins >150 kDa (e.g., fibronectin, collagen) which often get trapped in the acrylamide matrix using standard Tris-Glycine buffers.

  • Sequencing: CAPS is mandatory for PVDF transfers intended for N-terminal sequencing because it avoids glycine contamination (glycine is a primary amine that interferes with Edman degradation).

• AMPSO (The Basic Protein Specialist):

  • Mechanism: AMPSO provides a buffering environment around pH 9.[2]0. This is sufficiently alkaline to ensure most proteins are negatively charged, but less harsh than CAPS.

  • Use Case: Specifically cited for the transfer of strongly basic proteins (e.g., histones, ribosomal proteins). While CAPS also works, the extreme pH of 11.0 can sometimes cause hydrolysis or loss of antigenic epitopes for sensitive basic proteins. AMPSO strikes a balance: high enough pH to drive transfer, mild enough to preserve integrity.

B. Enzymatic Assays (Alkaline Phosphatase)

• CAPS: The gold standard for Alkaline Phosphatase (ALP) assays. ALP has an optimum pH of ~9.8–10.5. CAPS buffers this range perfectly and, crucially, does not chelate the Zinc/Magnesium cofactors required by the enzyme.

• AMPSO: Less suitable for metalloenzymes dependent on Co(II) or Ni(II) due to weak chelation, which can artificially lower enzyme activity rates.

Experimental Protocols

Protocol 1: 10X CAPS Transfer Buffer (for High MW Proteins)

Target: pH 11.0 | Volume: 1 L Use this for proteins >150 kDa or for sequencing.

• Dissolve: Add 22.13 g of CAPS (MW 221.3 g/mol ) to 750 mL of deionized water (18.2 MΩ·cm).

• pH Adjustment: Adjust pH to 11.0 using 2.0 N NaOH .

  • Note: CAPS dissolves slowly. High pH aids dissolution. Do not add methanol yet.

• Volume: Bring to 1.0 L with deionized water.

• Working Solution (1X): Mix 100 mL 10X Stock + 100 mL Methanol (10%) + 800 mL Water.

  • Caution: Adding methanol before pH adjustment shifts the apparent pH and pKa. Always adjust pH in the aqueous phase first.

Protocol 2: AMPSO Buffer for Basic Protein Transfer

Target: pH 9.0 | Volume: 1 L Use this for basic proteins (pI 8.5–9.5) or when pH 11 is too harsh.

• Dissolve: Add 22.7 g of AMPSO (MW 227.3 g/mol ) to 800 mL of deionized water.

• pH Adjustment: Adjust pH to 9.0 using 1.0 N NaOH .

• Volume: Bring to 1.0 L.

• Working Solution: Use at 25 mM final concentration (dilute 1:4 if prepared as 100 mM stock). Methanol (10-20%) is optional but recommended for nitrocellulose binding.

Critical Technical Considerations

Temperature Dependence ( )

High pH buffers are notoriously temperature-sensitive.

• CAPS (

  ): If you prepare CAPS at 25°C (pH 10.4) and run your transfer in a cold room (4°C), the pKa will increase to approximately 10.9. This makes the buffer more alkaline and potentially more resistive.

• Recommendation: Always adjust the pH of the buffer at the temperature intended for use. If running a cold transfer, equilibrate the buffer to 4°C before adding NaOH.

Metal Ion Interference

• AMPSO: Avoid in assays involving Cobalt (Co) or Nickel (Ni) . It can form weak complexes, altering the free ion concentration and affecting enzyme kinetics or protein stability.

• CAPS: Safe for use with Calcium, Magnesium, Manganese, and Zinc.[3]

References

• Bio-Rad. (n.d.). Types of Western Blot Transfer Buffers. Retrieved from [Link]

• Hopax Fine Chemicals. (2020). Choosing the Right Buffer by pH and pKa. Retrieved from [Link]

• Reach Devices. (2019). Dissociation constant pKa (25 °C), dpKa/dT, and molecular mass of buffers. Retrieved from [Link]

Sources

• 1. Buffers - ITW Reagents [itwreagents.com]
• 2. interchim.fr [interchim.fr]
• 3. Biological buffers pKa calculation [reachdevices.com]

assessing the purity of synthesized 2-Amino-2-methylpropane-1-sulfonic acid

This guide outlines an evidence-based framework for assessing the purity of 2-Amino-2-methylpropane-1-sulfonic acid (also known as 2,2-dimethyltaurine ; CAS 86311-35-5).

Unlike standard organic small molecules, this compound is a zwitterionic amino-sulfonic acid lacking a strong chromophore. This unique physicochemical profile renders standard Reverse-Phase HPLC (RP-HPLC) with UV detection ineffective without derivatization. Consequently, this guide compares three distinct analytical methodologies: Quantitative NMR (qNMR) , HILIC-CAD (Charged Aerosol Detection) , and Potentiometric Titration , providing a decision matrix for their application in drug development.

The Analytical Challenge: Zwitterions & Chromophores

2-Amino-2-methylpropane-1-sulfonic acid presents a "perfect storm" for analytical difficulty:

• Zwitterionic Nature: High polarity (

  ) causes it to elute in the void volume of C18 columns.

• UV Transparency: It lacks conjugated

  -systems, making UV detection at standard wavelengths (254 nm) impossible and low-UV (200-210 nm) highly susceptible to solvent noise.

• Hygroscopicity: As a sulfonic acid salt, it avidly absorbs atmospheric water, skewing mass-based assays.

Therefore, a single method is often insufficient. We must employ an Orthogonal Testing Strategy .

Comparative Methodology Analysis

The following table summarizes the performance characteristics of the three primary assessment methods.

Table 1: Performance Matrix of Purity Assessment Methods

Feature	Method A: 1H-qNMR	Method B: HILIC-CAD	Method C: Potentiometric Titration
Primary Utility	Absolute Purity (Assay) & Solvent Quantification	Impurity Profiling (Related Substances)	Gross Functional Assay
Specificity	High (Structural confirmation)	High (Separates impurities)	Low (Responds to any acidic/basic group)
LOD / LOQ	~0.1% (w/w)	< 0.05% (Trace analysis)	N/A (Macro analysis only)
Reference Std	Not required for analyte (Internal Std used)	Required for quantification	Not required
Key Limitation	Lower sensitivity for trace impurities	Requires specialized detector (CAD/ELSD)	Blind to non-acidic/basic impurities
Throughput	Low (15-30 min/sample)	High (Automated sequences)	Medium

Detailed Experimental Protocols

Method A: Quantitative NMR (qNMR) – The "Gold Standard" for Assay

Rationale: qNMR is a primary ratio method. It relies on the physics of nuclear magnetic resonance rather than chemical calibration curves.[1] It is the only method that can simultaneously determine the molar purity of the target compound and quantify residual solvents (e.g., methanol, isobutylene precursors) and water content (if using a specific pulse sequence, though Karl Fischer is preferred for water).

Protocol:

• Internal Standard (IS) Selection: Use Maleic Acid (TraceCERT® grade) or TSP-d4 . Maleic acid provides a singlet at

  6.3 ppm, distinct from the analyte's methyl ( ~1.5 ppm) and methylene ( ~3.0 ppm) signals.

• Sample Preparation:

  • Accurately weigh 20.0 mg of analyte (

    ) and 10.0 mg of Maleic Acid ( ) into a vial.

  • Dissolve in 0.7 mL Deuterium Oxide (D2O) .

  • Note: Ensure complete dissolution; sonicate if necessary.

• Acquisition Parameters (400 MHz+):

  • Pulse Angle:

  • Relaxation Delay (D1):

    seconds (Must be to ensure full relaxation).

  • Scans: 16–32 (for S/N > 150).

  • Temperature: 298 K.

• Calculation:

  Where = Integral area, = Number of protons, = Molecular weight, = Mass, = Purity of IS.[2][3]

Method B: HILIC-CAD – Impurity Profiling

Rationale: Hydrophilic Interaction Liquid Chromatography (HILIC) retains polar zwitterions. Charged Aerosol Detection (CAD) is a "universal" detector that responds to any non-volatile analyte, overcoming the lack of UV chromophore. This is critical for detecting the starting material 2-amino-2-methyl-1-propanol (AMP) , which is also UV-inactive.

Protocol:

• Column: Zwitterionic HILIC stationary phase (e.g., Merck SeQuant® ZIC®-HILIC, 3.5 µm, 150 x 4.6 mm).

• Mobile Phase:

  • A: 10 mM Ammonium Acetate in Water (pH 4.5).

  • B: Acetonitrile (ACN).

  • Gradient: 90% B to 50% B over 20 minutes. (High organic start is required for HILIC retention).

• Detection: CAD (Nebulizer temp: 35°C).

• Flow Rate: 0.5 mL/min.

• Self-Validation Check: Inject the starting material (AMP) separately. It should resolve from the sulfonic acid product with a resolution (

  ) > 2.0.

Method C: Potentiometric Titration – Functional Verification

Rationale: A simple, cost-effective method to verify the "acidic capacity" of the sulfonic group. However, it cannot distinguish between the target sulfonic acid and inorganic sulfate byproducts (e.g.,

) unless differentiated by .

Protocol:

• Titrant: 0.1 N NaOH (Standardized).

• Solvent: Deionized water (degassed).

• Procedure: Dissolve ~100 mg of sample in 50 mL water. Titrate potentiometrically monitoring pH.

• Endpoint: The sulfonic acid group is strong; look for the inflection point corresponding to the neutralization of the zwitterion to the anionic form.

Decision Workflow for Purity Assessment

The following diagram illustrates the logical flow for selecting and applying these methods during synthesis and release testing.

Figure 1: Analytical Decision Matrix. qNMR is prioritized for absolute quantification in R&D, while HILIC-CAD is essential for detecting non-chromophoric impurities in QC.

Critical Insights & Troubleshooting

The "Invisible" Impurity Trap

A common pitfall in synthesizing this compound is the presence of inorganic sulfates (from sulfonating agents) or residual starting amine .

• Problem: qNMR might miss inorganic sulfate (no protons).

• Solution: Perform a Barium Chloride Qualitative Test or Ion Chromatography (IC) if sulfate contamination is suspected. If the qNMR purity is high (e.g., 99%) but the mass balance is low (e.g., gravimetric yield > 100%), you likely have inorganic salt contamination.

Handling Hygroscopicity

The sulfonic acid moiety makes the solid highly hygroscopic.

• Impact: Weighing errors during qNMR prep will lead to underestimation of purity.

• Mitigation: Dry the sample in a vacuum oven at 50°C for 4 hours prior to analysis, or determine water content via Karl Fischer (KF) titration and correct the qNMR assay value on an anhydrous basis.

References

• Holzgrabe, U. (2010). Quantitative NMR spectroscopy in pharmaceutical applications. Progress in Nuclear Magnetic Resonance Spectroscopy. Link

• Gilar, M., et al. (2011). Hydrophilic interaction chromatography (HILIC) for separation of polar compounds. Journal of Separation Science. Link

• Hutchinson, J. P., et al. (2011). The role of charged aerosol detection in pharmaceutical analysis. TrAC Trends in Analytical Chemistry. Link

• PubChem. (2025).[4] 2-Amino-2-methylpropane-1-sulfonic acid Compound Summary. National Library of Medicine. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. osha.gov [osha.gov]
• 4. 2-Amino-2-methylpropane-1-sulfonic acid | C4H11NO3S | CID 10942655 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Buffer Effect: A Senior Scientist’s Guide to Cross-Validating Biological Assays

Topic: Cross-Validation of Results Using Different Biological Buffers Content Type: Publish Comparison Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary

In drug discovery and molecular biology, "buffer choice" is often treated as a logistical detail rather than an experimental variable. This is a critical error. The physicochemical properties of a buffer—its temperature coefficient (

), metal-chelating ability, and ionic interaction profile—can fundamentally alter protein kinetics, binding affinities, and enzymatic turnover.

This guide provides a technical framework for cross-validating results across different buffer systems . It moves beyond simple recipes to explain the mechanistic reasons why an assay fails in PBS but succeeds in HEPES, and provides a self-validating workflow to ensure your data represents biological reality, not buffer artifacts.

Part 1: The Science of Buffering (Beyond the pH Meter)

To cross-validate results, one must first understand the variables being introduced.[1] A buffer is not an inert background; it is a chemical participant.

1. The Temperature Trap ( )

Many researchers pH their buffers at 25°C (room temp) but run their assays at 37°C (physiological) or 4°C (preservation).

• Tris: Exhibits a massive

  of approx. -0.03 per °C . A Tris buffer set to pH 7.5 at 4°C drops to ~pH 6.5 at 37°C, potentially inactivating your enzyme.

• HEPES/MOPS: Exhibit much lower temperature dependence, making them superior for temperature-variable assays (e.g., Thermal Shift Assays).

2. Chemical Interference

• Phosphate (PBS): A competitive inhibitor for many kinase and phosphatase enzymes. It also precipitates with divalent cations (

  , ).

• Primary Amines (Tris, Glycine): Interfere with amine-reactive crosslinking chemistry (e.g., NHS-ester labeling) and can form Schiff bases with aldehydes.

Part 2: Comparative Analysis of Core Buffers

The following table synthesizes physicochemical data to guide selection and cross-validation.

Feature	PBS (Phosphate Buffered Saline)	TBS (Tris Buffered Saline)	HEPES (Good's Buffer)	MOPS (Good's Buffer)
Useful pH Range	5.8 – 8.0	7.0 – 9.2	6.8 – 8.2	6.5 – 7.9
pKₐ at 25°C	7.2	8.06	7.48	7.20
Temp. Coeff.[2] ( )	-0.0028 (Very Stable)	-0.028 (High Drift)	-0.014 (Moderate)	-0.011 (Moderate)
Metal Coordination	Precipitates Ca²⁺/Mg²⁺	Chelates Cu²⁺, Ni²⁺	Negligible	Negligible
UV Cutoff (<200nm)	Excellent	Poor (<200nm absorbance)	Good	Good
Primary Utility	Cell washing, transport	Western Blot, DNA	Cell Culture, Enzymatic Assays	PAGE, Protein Stability
Major Contraindication	Phospho-protein analysis , Ca²⁺ assays	Amine-coupling , temp-sensitive assays	Redox studies (can generate radicals)	Low concentrations (<20mM)

Part 3: Critical Case Studies & Experimental Data

These scenarios illustrate where cross-validation is mandatory to distinguish biological signal from buffer interference.

Scenario A: The "Vanishing" Phosphorylation Signal (Western Blot)

• Observation: A researcher observes strong p-ERK activation in TBS-based blocking buffer but no signal in PBS-based buffer.

• Mechanism: The high concentration of inorganic phosphate (

  ) in PBS competes with the phospho-specific antibody for the binding site on the membrane.

• Validation Step: Always cross-validate phospho-antibodies in TBS-T (Tris-Buffered Saline + Tween 20). If signal appears in TBS but not PBS, the PBS result is a false negative.

Scenario B: The Kinase Inhibition Artifact (Enzymatic Assay)

• Observation: A novel kinase inhibitor shows an

  of 10 nM in PBS, but 500 nM in HEPES.

• Mechanism: Phosphate is a product feedback inhibitor for many kinases. Running the assay in PBS artificially lowers the enzyme's baseline activity, making the inhibitor appear more potent than it is.

• Validation Step: Re-run kinetics in HEPES or MOPS . The value obtained in the non-inhibitory Good's buffer is the physiological relevant data.

Scenario C: The "Bulk Shift" in SPR (Drug Binding)

• Observation: Surface Plasmon Resonance (SPR) sensorgrams show massive jumps (bulk shifts) or negative curves when injecting small molecules.

• Mechanism: Refractive index mismatch.[3] This often occurs when the running buffer is standard PBS, but the analyte is dissolved in DMSO.

• Validation Step: Use matched running buffers (e.g., PBS + 2% DMSO vs. Analyte + 2% DMSO). Cross-validate with a "buffer injection" (zero analyte) to quantify the bulk shift baseline.[4]

Part 4: Protocol – The Buffer Cross-Validation Workflow

Do not rely on a single buffer system for critical data.[2] Use this self-validating workflow to "stress test" your assay.

Phase 1: The Screen (3-Buffer System)

• Select 3 Buffers: Choose buffers with overlapping pH ranges but distinct chemistries (e.g., Phosphate, Tris, HEPES).

• Normalize Ionic Strength: Adjust all buffers to the same conductivity (usually ~150 mM NaCl) to rule out salt-bridge disruption effects.

• Run Triplicate Controls: Perform your positive and negative controls in all three buffers side-by-side.

Phase 2: The Temperature Stress Test

• Prepare Buffer at

  : If your assay runs at 37°C, pH your Tris buffer at 37°C , not on the bench at 22°C.

• Compare: Run the assay with "Bench-pH'd Tris" vs. "Incubator-pH'd Tris".

  • Acceptance Criteria: If results deviate by >15%, your buffer is thermally unstable. Switch to HEPES or MOPS.

Phase 3: The Interference Check

• Metal Spiking: If your protein requires

  or , add the cofactor to the buffer and measure free ion concentration (or activity) after 1 hour.

  • Failure Mode: If activity drops over time in Tris/Phosphate but stays stable in HEPES, your buffer is chelating/precipitating your cofactor.

Part 5: Mandatory Visualization

Diagram 1: Buffer Selection Logic Flow

A decision tree for selecting the correct buffer based on assay constraints.

Caption: Decision matrix for buffer selection. Red nodes indicate critical exclusion criteria based on chemical interference.

Diagram 2: Mechanisms of Buffer Interference

Visualizing how buffers physically interfere with biological readouts.

Caption: Mechanistic pathways of common buffer interferences leading to experimental failure.

References

• Good, N. E., et al. (1966).[2][5] Hydrogen Ion Buffers for Biological Research. Biochemistry. Link

• Promega Corporation. (2025). Buffers for Biochemical Reactions.[2][6][7] Promega Guides. Link

• Bio-Rad Laboratories. (2024).[8] Best Practices for Western Blot Detection of Phosphorylation Events. Bio-Rad Tech Notes. Link

• Cytiva. (2023). Screening and Analysis of Fragments using Biacore Systems (SPR Buffer Selection). Cytiva Application Notes. Link

• Ferreira, C. M., et al. (2015). Selection of the Best Buffer for Protein Thermal Stability Scanning by Differential Scanning Fluorimetry.[9] Journal of Visualized Experiments. Link

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. Buffers for Biochemical Reactions [worldwide.promega.com]
• 3. 7 – Small Molecule Interaction – Bruker Daltonics SPR [support.brukerspr.com]
• 4. researchgate.net [researchgate.net]
• 5. interchim.fr [interchim.fr]
• 6. The advantages and disadvantages and application comparison of Tris-HCl and HEPES buffer - Hubei xindesheng Material Technology Co., Ltd [chemicalbook.com]
• 7. goldbio.com [goldbio.com]
• 8. bio-rad.com [bio-rad.com]
• 9. Screening of Buffers and Additives for Protein Stabilization by Thermal Shift Assay: A Practical Approach | Springer Nature Experiments [experiments.springernature.com]

Effect of AMPSO on the Stability of Protein-Ligand Complexes: A Comparative Technical Guide

Executive Summary

In high-precision drug discovery and structural biology, the choice of buffer is often treated as a trivial logistical detail. However, for AMPSO (N-(1,1-Dimethyl-2-hydroxyethyl)-3-amino-2-hydroxypropanesulfonic acid), this assumption introduces significant experimental risk.

While AMPSO is a highly effective zwitterionic Good’s buffer for alkaline environments (pH 8.3–9.7), its impact on protein-ligand complex stability is double-edged. Unlike "inert" buffers like HEPES or MES, AMPSO possesses distinct metal-chelating properties and structural motifs that can actively compete with ligands or strip essential cofactors.

This guide objectively compares AMPSO against industry standards (HEPES, Tris, Phosphate), delineating where it stabilizes complexes and where it acts as a silent disruptor.

Technical Deep Dive: The AMPSO Profile

To understand AMPSO's effect on stability, we must first analyze its physicochemical interaction potential.

Chemical Architecture & pKa

AMPSO is a substituted aminosulfonic acid.[1] Its structure features a bulky hydrophobic tail and a sulfonic acid head group.

• pKa (25°C): ~9.0[2]

• Useful pH Range: 8.3 – 9.7

• Temperature Coefficient (

  ): -0.019/°C (Moderate sensitivity).

The Stability Implication: Because AMPSO’s pKa is significantly higher than physiological pH (7.4), it is primarily used for enzymes with alkaline optima (e.g., Alkaline Phosphatase). Using it outside this range requires high concentrations to maintain capacity, increasing the risk of non-specific binding to protein surfaces, which alters the thermodynamic landscape of ligand binding.

The "Stealth" Destabilizer: Metal Chelation

Unlike HEPES, which has negligible metal binding, AMPSO binds divalent cations .

• High Affinity: Cu(II), Ni(II), Co(II), Zn(II).[3]

• Low/Weak Affinity: Mg(II), Ca(II), Mn(II).[3]

Critical Failure Mode: If your protein-ligand complex relies on a metal bridge (common in kinases, metalloproteases, and integrins), AMPSO can sequester the metal, causing rapid complex dissociation or preventing ligand binding entirely.

Comparative Analysis: AMPSO vs. Alternatives

The following table contrasts AMPSO with standard buffers regarding parameters critical for protein-ligand stability.

Table 1: Comparative Buffer Impact on Complex Stability

Feature	AMPSO	HEPES	Tris	Phosphate
Primary Utility	Alkaline proteins (pH 8.5-9.5)	Physiological pH (pH 6.8-8.[4]2)	DNA/General (pH 7.0-9.0)	Physiological (pH 6.0-8.0)
Metal Chelation	High Risk (Cu, Zn, Co)	Negligible (Safe for metalloproteins)	Low (Can chelate Cu/Zn)	Severe (Precipitates Ca/Mg)
Ligand Competition	Moderate (Sulfonate mimics anions)	Low (Sterically bulky, inert)	Moderate (Primary amine reactive)	High (Competes for anion sites)
Temp. Stability	Moderate drift (-0.019 pH/°C)	Excellent (-0.014 pH/°C)	Poor (-0.028 pH/°C)	Excellent (-0.0028 pH/°C)
Redox Interference	None	None	None	None
Rec. Application	Alkaline Phosphatase, Glycosyltransferases	Cell culture, Kinase assays	Crystallography, Electrophoresis	NMR, Isothermal Titration

Mechanistic Pathways of Interference

Understanding how AMPSO destabilizes complexes is vital for troubleshooting. The diagram below illustrates the three primary interference pathways: Competitive Binding , Metal Stripping , and Electrostatic Screening .

Caption: Figure 1. Mechanistic pathways by which AMPSO interferes with protein-ligand stability. Red arrows indicate destabilizing interactions (Chelation and Competition).

Experimental Protocol: Buffer Validation Workflow

To definitively determine if AMPSO is stabilizing or destabilizing your specific target, do not rely on literature pKa values alone. Use this Differential Scanning Fluorimetry (DSF) protocol to empirically validate buffer compatibility.

Protocol: Thermal Shift "Buffer Deconvolution" Assay

Objective: Determine if AMPSO alters the

(melting temperature) of the protein or the induced by ligand binding compared to a non-interfering control (HEPES).

Materials:

• Protein: Purified target (0.1 – 0.5 mg/mL final).

• Ligand: Saturating concentration (typically 10x

  ).

• Dye: SYPRO Orange (5000x stock).

• Buffers:

  • Test: 50 mM AMPSO, pH 9.0.

  • Control: 50 mM HEPES, pH 7.5 (or pH matched if possible).

  • Interference Check: 50 mM AMPSO + 10 µM

    (if protein is metallo-dependent).

Step-by-Step Workflow:

• Preparation of Master Mix:

  • Mix Protein + SYPRO Orange (final 5x) in water. Keep on ice.

• Plate Layout (384-well):

  • Row A (Apo): Protein + Buffer (AMPSO) + DMSO.

  • Row B (Holo): Protein + Buffer (AMPSO) + Ligand.

  • Row C (Control Apo): Protein + Buffer (HEPES) + DMSO.

  • Row D (Control Holo): Protein + Buffer (HEPES) + Ligand.

• Thermal Ramping:

  • Instrument: qPCR machine (e.g., Roche LightCycler or Bio-Rad CFX).

  • Ramp: 25°C to 95°C at 0.5°C/minute.

• Data Analysis (The Logic Gate):

  • Calculate

    (midpoint of transition) for all conditions.

  • Calculate Thermal Shift:

    .

Interpretation Guide:

Observation	Diagnosis	Action
(AMPSO) < (HEPES)	AMPSO destabilizes the Apo-protein.	Discard AMPSO. Switch to CHES or TAPS.
(AMPSO) << (HEPES)	AMPSO competes with ligand or strips metal.	Incompatible. Buffer is interfering with binding site.
(AMPSO) > (HEPES)	AMPSO stabilizes the protein (likely solubility).	Proceed. AMPSO is a superior structural stabilizer.

Expert Recommendations

• Avoid for Metallo-Enzymes: If your protein requires

  , , or for stability or ligand binding, AMPSO is contraindicated due to chelation. Use HEPES or MOPS instead.

• The "Sulfonate" Mimicry: The sulfonic acid group in AMPSO can mimic phosphate or carboxylate substrates. If your ligand binds to a positively charged pocket (e.g., anion binding site), AMPSO acts as a competitive inhibitor, artificially lowering the apparent affinity (

  ) of your drug candidate.

• Crystallography: AMPSO is an excellent crystallization buffer for alkaline proteins because it prevents non-specific aggregation, but always co-crystallize with excess metal if the protein is metal-dependent to saturate the buffer's chelating capacity.

References

• Good, N. E., et al. (1966).[5] Hydrogen Ion Buffers for Biological Research. Biochemistry. Link

• Ferreira, C. M., et al. (2015). Evaluation of the complexation of Good's buffers with metal ions. Royal Society of Chemistry Advances. Link

• Ericsson, U. B., et al. (2006).[6] Thermofluor-based high-throughput stability optimization of proteins for structural studies. Analytical Biochemistry. Link

• Reach Devices. (2024). Biological Buffers: Properties and pKa Table. Link

• Sigma-Aldrich. (2024). AMPSO Product Specification and Metal Binding Data. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. buffersandreagents.com [buffersandreagents.com]
• 3. Biological buffers pKa calculation [reachdevices.com]
• 4. Unlocking the Chemistry: HEPES vs. Tris Buffers - Choosing the Right Solution for Your Lab - Blog - Hopax Fine Chemicals [hopaxfc.com]
• 5. interchim.fr [interchim.fr]
• 6. currentprotocols.onlinelibrary.wiley.com [currentprotocols.onlinelibrary.wiley.com]

Buffering at the Brink: A Technical Evaluation of AMPSO at Alkaline Limits

Executive Summary

AMPSO (N-(1,1-Dimethyl-2-hydroxyethyl)-3-amino-2-hydroxypropanesulfonic acid) occupies a critical but often misunderstood niche in the "Good’s Buffer" series. With a pKa of 9.0 (at 25°C), it serves as a bridge between the physiological range buffers (like HEPES) and the high-alkaline buffers (like CAPS).

This guide evaluates AMPSO’s performance specifically at its thermodynamic limits (pH 8.3 and pH 9.7). While often selected for its zwitterionic stability, our analysis reveals that AMPSO is frequently used sub-optimally at its upper limit, where CHES or CAPSO may offer superior capacity. Conversely, at its lower limit, it faces stiff competition from TAPS and Bicine . This document provides the experimental framework to validate AMPSO’s suitability for your specific drug development or protein purification workflow.

Technical Profile: The AMPSO System

AMPSO is a zwitterionic aminosulfonate buffer. Its structural rigidity, conferred by the dimethyl and hydroxyethyl groups, provides high chemical stability but also dictates its specific thermodynamic behavior.

Physicochemical Properties

Parameter	Value	Implications for Research
Structure	C7H17NO5S	High hydrophilicity; does not penetrate biological membranes.
Molecular Weight	227.28 g/mol	—
pKa (25°C)	9.0	Optimal buffering at pH 9.0.
Useful Range	8.3 – 9.7	The "Safe Zone" for buffering capacity.
pKa/ T	-0.019 /°C (approx)	Critical: pKa drops to ~8.75 at 37°C. pH must be adjusted at the working temperature.
Metal Binding	Weak (Cu2+, Co2+)	Generally non-interfering, but caution required for high-sensitivity metalloenzyme assays.

Comparative Analysis: AMPSO vs. Alternatives

The following table contrasts AMPSO with its nearest neighbors. The "Buffering Capacity (

)" is calculated theoretically for a 100 mM solution. Note how AMPSO dominates at pH 9.0 but loses efficiency rapidly at the edges of its range.

Table 1: Comparative Buffering Capacity ( ) at Critical pH Points (100 mM)

Buffer	pKa (25°C)	at pH 8.5 (mM/pH)	at pH 9.0 (mM/pH)	at pH 9.5 (mM/pH)	Recommendation
TAPS	8.40	57.0 (High)	36.0 (Dropping)	12.0 (Poor)	Superior for pH < 8.8 .[1][2][3]
Bicine	8.35	56.0 (High)	32.0 (Dropping)	10.0 (Poor)	Alt. to TAPS; weak metal binding.
AMPSO	9.00	42.0 (Moderate)	57.6 (Max)	42.0 (Moderate)	Gold Standard for pH 8.9 – 9.1.
CHES	9.50	19.0 (Low)	42.0 (Rising)	57.6 (Max)	Superior for pH > 9.3 .
Glycine	9.60	14.0 (Low)	33.0 (Rising)	57.0 (High)	Cheap alternative; interferes with amine-coupling.

Key Insight: At pH 9.7 (AMPSO's upper limit), its buffering capacity drops to ~19% of its maximum. Using AMPSO here is risky for processes generating significant base; CHES is the chemically superior choice.

Decision Logic: Selecting the Right Buffer

The following decision tree illustrates the logical flow for selecting AMPSO over its competitors based on pH requirements and assay interference.

Figure 1: Buffer selection logic for alkaline pH ranges. Note the temperature shift effect on AMPSO.

Experimental Protocol: The "Stress Test"

Objective: Empirically determine the Buffering Capacity (

) of AMPSO in your specific formulation matrix to validate stability against acid/base excursions.

Methodology

This protocol uses a derivative titration method. It is self-validating because the endpoint (inflection point) confirms the exact concentration and pKa under your specific ionic strength conditions.

Reagents

• AMPSO Stock: 100 mM AMPSO (free acid), dissolved in degassed deionized water.

• Titrant: 1.0 N NaOH (Standardized).

• Equipment: Calibrated pH meter (resolution ±0.01), magnetic stirrer, Class A burette or auto-titrator.

Step-by-Step Workflow

• Baseline Setup:

  • Dispense 50.0 mL of AMPSO stock into a beaker.

  • Equilibrate to working temperature (e.g., 25°C or 37°C). Record Temperature.

  • Insert pH probe. Ensure stirring is constant but does not create a vortex (avoids CO2 absorption).

• Titration:

  • Add NaOH in small increments (e.g., 0.5 mL).

  • Record pH after stabilization (drift < 0.005 pH/min).

  • Continue until pH reaches 11.0 (past the useful range).

• Calculation:

  • Calculate

    at each point using the finite difference method: Where is the concentration of base added in that step.

  • Self-Validation: Plot

    vs. pH. The peak must align with the theoretical pKa. If the peak is shifted >0.2 pH units, check ionic strength or electrode calibration.

Visualization of Workflow

Figure 2: Experimental workflow for determining the precise buffering capacity (

) in a specific formulation matrix.

Application Criticality

Protein Stability & Solubility

AMPSO is particularly effective for proteins with an isoelectric point (pI) > 9.0. In cation exchange chromatography, it maintains the positive charge of proteins with pI > 10 while buffering the mobile phase.

• Warning: At pH 9.7, AMPSO is near its limit. If protein aggregation releases protons (e.g., via exposure of buried residues), the buffer may fail to prevent local acidification, leading to precipitation.

Assay Compatibility

• Bradford Assay: Compatible. AMPSO does not interfere with Coomassie dye binding.

• BCA Assay: Compatible. Unlike buffers containing reducing agents, AMPSO is compatible with the copper reduction mechanism, provided no secondary chelators are present.

• Metal Ions: AMPSO has weak affinity for Cu2+.[2][4] For studies involving metalloproteins where the metal is loosely bound, HEPES or MOPS (at lower pH) or CHES (at higher pH) are preferred to avoid stripping the metal cofactor.

References

• Good, N. E., & Izawa, S. (1972). Hydrogen ion buffers. Methods in Enzymology, 24, 53-68.

• Goldberg, R. N., et al. (2002). Thermodynamics of the ionization of some aminosulfonic acids in water. Journal of Solution Chemistry, 31, 231–244.

• Ferreira, C. M., et al. (2015). Evaluation of the complexation of Good's buffers with metal ions. Royal Society of Chemistry Advances, 5, 2712-2721.

• Hopax Fine Chemicals. (2020). Choosing the Right Buffer by pH and pKa.

• Reach Devices. (2019). Biological buffers pKa calculation and temperature dependence.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Biological buffers pKa calculation [reachdevices.com]
• 3. researchgate.net [researchgate.net]
• 4. Biological buffers pKa calculation [reachdevices.com]

Safety & Regulatory Compliance

Proper Disposal Procedures: 2-Amino-2-methylpropane-1-sulfonic acid

Executive Summary & Chemical Identification

Immediate Action Required: Verify the exact chemical identity before disposal. There is a high risk of confusion between 2-Amino-2-methylpropane-1-sulfonic acid (a stable zwitterionic buffer/intermediate) and AMPS Monomer (2-Acrylamido-2-methylpropanesulfonic acid), which is a reactive polymerizable alkene.

• Target Chemical: 2-Amino-2-methylpropane-1-sulfonic acid[1]

• CAS Number: 86311-35-5[1][2]

• Synonyms: 2,2-Dimethyltaurine; 1-Propanesulfonic acid, 2-amino-2-methyl-[1]

• Structure: Zwitterionic amino-sulfonic acid (Taurine analog).

• Disposal Classification: Non-RCRA Listed (Not P-list or U-list). Typically regulated as Chemical Waste (Irritant) due to acidic nature and limited toxicological data.

Critical Differentiation Logic

Use the following decision tree to confirm you are handling the correct substance before proceeding.

Figure 1: Identification logic to distinguish the target zwitterion from the reactive AMPS monomer.

Hazard Analysis & Pre-Disposal Treatment

As a Senior Scientist, I emphasize that while this molecule is a structural analog of Taurine (generally non-toxic), it must be treated with the "Precautionary Principle" in a drug development setting.

Physical & Chemical Properties

Property	Value	Relevance to Disposal
Physical State	White Crystalline Solid	Dust generation risk during transfer.
Acidity (pKa)	~1.5 (Sulfonic), ~9.7 (Amine)	Zwitterionic. Aqueous solutions may be acidic; check pH.
Solubility	Water Soluble	Suitable for aqueous waste streams if neutralized.
Reactivity	Stable	Incompatible with Strong Oxidizers & Hypochlorites.

Incompatibility Warning (The "Why")

Do NOT mix with Bleach (Sodium Hypochlorite). Like Taurine, this compound contains a primary amine. Mixing with hypochlorite generates N-chloramines (e.g., N-chloro-2,2-dimethyltaurine). While these are sometimes used as antimicrobials, their formation in a waste drum is an uncontrolled reaction that releases heat and potentially toxic vapors.

Step-by-Step Disposal Workflows

Scenario A: Solid Waste (Pure Substance)

Classification: Hazardous Chemical Waste (Irritant). Reasoning: Although not RCRA listed, solid sulfonic acids can cause irritation to waste handlers.

• Containerize: Transfer solid directly into a High-Density Polyethylene (HDPE) wide-mouth jar. Glass is acceptable but less preferred due to breakage risk.

• Labeling: Apply a hazardous waste label.

  • Content: "2-Amino-2-methylpropane-1-sulfonic acid"[1]

  • Hazards: "Irritant" (Skin/Eye).[3]

• Segregation: Store in the Solid Organic/Acid cabinet. Keep away from oxidizers (nitrates, perchlorates).

Scenario B: Aqueous Solution (Buffers/Reaction Mixtures)

Classification: Aqueous Chemical Waste.

• pH Check: Measure the pH of the solution.

  • If pH < 2: It is Corrosive (RCRA D002).

  • If pH 2–12: Non-corrosive, but contains chemical contaminants.

• Neutralization (Optional but Recommended):

  • Slowly add saturated Sodium Bicarbonate (NaHCO₃) or dilute Sodium Hydroxide (NaOH) to adjust pH to 6–8 .

  • Why? This prevents acid-base exotherms if the waste is later consolidated with other aqueous streams.

• Collection: Pour into a carboy labeled "Aqueous Chemical Waste" .

  • Do NOT pour down the drain unless your facility has a specific permit for zwitterionic buffers (like HEPES/MES) and you have confirmed this specific CAS is covered. Most industrial permits exclude drug development intermediates from drain disposal.

Scenario C: Spills

• PPE: Nitrile gloves, safety goggles, lab coat. (Latex is generally insufficient for sulfonic acids).

• Containment:

  • Solid: Cover with wet paper towels to prevent dust, then sweep up.

  • Liquid: Absorb with vermiculite or polypropylene pads.

• Decontamination: Wipe the surface with a mild alkaline detergent (e.g., dilute NaHCO₃ solution) to neutralize any residual acidity, then rinse with water.

Disposal Decision Logic

Use this workflow to determine the final waste stream.

Figure 2: Decision logic for segregating and treating waste streams.

References

• National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 10942655: 2-Amino-2-methylpropane-1-sulfonic acid. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Regulations: Hazardous Waste Identification (40 CFR Part 261). Retrieved from [Link]

• Gottardi, W., & Nagl, M. (2010). N-Chlorotaurines: Antimicrobial Activity and Safety. (Context on N-chloramine formation from taurine analogs). Journal of Antimicrobial Chemotherapy. Retrieved from [Link]

Sources

• 1. 2-Amino-2-methylpropane-1-sulfonic acid | C4H11NO3S | CID 10942655 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. bdg.co.nz [bdg.co.nz]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]

Personal protective equipment for handling 2-Amino-2-methylpropane-1-sulfonic acid

Topic: Operational Safety Guide: Handling 2-Amino-2-methylpropane-1-sulfonic Acid Content Type: Technical Safety Protocol Audience: Researchers, Formulation Scientists, and EHS Officers[1]

Part 1: Chemical Identity & Critical Disambiguation

⚠️ IMMEDIATE ACTION REQUIRED: Verify Your CAS Number As a Senior Application Scientist, I frequently see safety protocols fail because of nomenclature confusion. "AMPS" is a loose industry acronym that can refer to three distinct chemistries with vastly different hazard profiles. Before proceeding, confirm the CAS number on your reagent bottle.[1]

Chemical Name	CAS Number	Common State	Primary Hazard
2-Amino-2-methylpropane-1-sulfonic acid	86311-35-5	White Powder	Irritant / Acidic Solid
2-Acrylamido-2-methylpropane sulfonic acid	15214-89-8	Crystalline Powder	Corrosive / Polymerizer
2-Amino-2-methyl-1-propanol	124-68-5	Liquid/Solid	Corrosive / Flammable

This guide specifically covers CAS 86311-35-5 , often referred to as 2,2-Dimethyltaurine .[1][2] If you are handling the acrylamido monomer (CAS 15214-89-8), stop; you require a protocol addressing polymerization inhibitors and higher corrosivity.[1]

Part 2: The Hazard Mechanism (The "Why")

To select the correct PPE, we must understand the molecular behavior of 2-Amino-2-methylpropane-1-sulfonic acid.[1]

• Zwitterionic Character: Structurally, this molecule possesses both an acidic sulfonate group (

  ) and a basic amine group ( ).[1] In the solid state, it exists as a zwitterion.[1] While this reduces volatility, it creates a fine, electrostatic powder that clings to surfaces and PPE.[1]

• Acidic Hydrolysis: Upon contact with moisture (sweat, mucous membranes), the sulfonic acid moiety dominates the local pH environment, leading to immediate irritation (H315/H319).[1]

• Hygroscopicity: The molecule will avidly absorb atmospheric moisture.[1] Clumping indicates compromised reagent quality and increases the risk of "crust" formation on container threads, which can generate particulates when unscrewed.[1]

Part 3: Personal Protective Equipment (PPE) Matrix

Do not rely on generic "lab safety" rules. Use this matrix based on the specific task being performed.

Protection Zone	Standard Handling (Weighing < 10g)	Bulk Handling (> 10g or Solubilization)	Rationale
Respiratory	N95 / P2 Respirator	P100 / HEPA Powered Air (or Fume Hood)	The primary vector is inhalation of fine zwitterionic dust.[1] Surgical masks provide zero protection against chemical particulates.[1]
Hand Protection	Nitrile (0.11 mm)	Double Nitrile or Nitrile + Laminate	Standard nitrile is sufficient for the solid.[1] However, aqueous solutions are acidic; double gloving prevents micro-permeation during long procedures.[1]
Eye Protection	Safety Glasses (Side Shields)	Unvented Chemical Goggles	Powder drift is unpredictable.[1] If the powder hits the eye, it dissolves into an acidic solution instantly.[1]
Body Defense	Lab Coat (Cotton/Poly)	Tyvek® Sleeves + Apron	Cotton absorbs; Tyvek repels.[1] Use sleeves to bridge the gap between glove and coat cuff where dust accumulates.[1]

Part 4: Operational Handling Protocol

Phase A: Preparation & Weighing

Goal: Eliminate static-driven dust dispersion.[1]

• Humidity Control: Ensure the weighing environment is not excessively dry (<20% RH), which exacerbates static charge in amino-sulfonic powders.[1]

• The "Antistatic" Wipe: Wipe the exterior of the reagent bottle and the spatula with an antistatic cloth before opening.[1] This prevents the powder from "jumping" due to triboelectric charging.[1]

• Weighing Boat Selection: Use polystyrene or glass weighing boats.[1] Avoid aluminum foil, which can tear and create crevices for the acidic powder to hide.[1]

Phase B: Solubilization (The Exotherm)

Goal: Manage heat of solution.[1]

• Solvent Choice: The compound is highly water-soluble.[1]

• Addition Order: Always add the solid to the water , never water to the solid. This prevents the formation of a sticky, acidic "cement" at the bottom of the flask.[1]

• Agitation: Use a magnetic stirrer at medium speed. High-speed vortexing can aerosolize micro-droplets of the acidic solution.[1]

Phase C: Spills & Decontamination

Goal: Neutralize before removal.[1]

• Dry Spill: Do not sweep.[1] Sweeping generates dust.[1] Cover with a paper towel dampened with 5% Sodium Bicarbonate (NaHCO₃) solution to neutralize acidity, then wipe up.[1]

• Wet Spill: Absorb with inert material (vermiculite or polypropylene pads).[1] Verify surface pH is neutral (pH 6-8) before declaring the area clean.[1]

Part 5: Visualizing the Workflow

The following diagram outlines the decision logic for handling and spill response.

Figure 1: Operational workflow for handling 2-Amino-2-methylpropane-1-sulfonic acid, including critical CAS verification and spill logic.

Part 6: Disposal & Waste Management

Do not flush down the drain. Even though the compound is water-soluble, sulfonic acids can mobilize heavy metals in plumbing and disrupt municipal biological treatment systems.[1]

• Segregation: Collect waste in a container marked "Non-Halogenated Organic Acid Solutions."

• Neutralization (Optional but Recommended): Before sealing the waste container, add solid Sodium Carbonate until effervescence ceases.[1] This prevents pressure buildup in the waste drum due to off-gassing or slow reactions with other wastes.[1]

• Labeling: Clearly label the waste container with the full chemical name and CAS 86311-35-5 to assist waste contractors in profiling the stream.[1]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 10942655, 2-Amino-2-methylpropane-1-sulfonic acid. Retrieved from [Link]

Sources

• 1. 2-Amino-2-methylpropane-1-sulfonic acid | C4H11NO3S | CID 10942655 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. guidechem.com [guidechem.com]